2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine

• CAS: 1004524-64-4

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine: A Versatile Scaffold in Modern Drug Discovery

This guide provides a comprehensive technical overview of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine, a heterocyclic amine of significant interest to researchers, medicinal chemists, and drug development professionals. We will delve into its molecular structure, chemical properties, and its emerging applications as a versatile building block in the synthesis of biologically active molecules. This document is intended to serve as a practical resource, consolidating key information to facilitate its use in contemporary research endeavors.

Introduction: The Significance of the Pyrimidin-4-amine Core

The pyrimidine ring is a fundamental heterocyclic scaffold found in a vast array of biologically important molecules, including the nucleobases uracil, thymine, and cytosine.[1] Its unique electronic properties and ability to participate in various chemical transformations have made it a "privileged scaffold" in medicinal chemistry.[2] The aminopyrimidine moiety, in particular, is a common feature in numerous approved drugs and clinical candidates, valued for its ability to form key hydrogen bonding interactions with biological targets.[3]

2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (CAS No. 1004524-64-4) has emerged as a valuable research chemical due to its trifunctional nature: a reactive primary amine, a pyrimidine core capable of diverse substitutions, and a benzyl ether linkage that provides both structural rigidity and synthetic handles.[3][4] This unique combination of features makes it a strategic starting material for the synthesis of libraries of complex molecules for high-throughput screening and lead optimization in drug discovery programs.[3]

Molecular Structure and Physicochemical Properties

The structural and physicochemical properties of a compound are paramount to its utility in both chemical synthesis and biological assays. A thorough understanding of these characteristics is essential for its effective application.

Molecular Identity

The core structure of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine consists of a central pyrimidin-4-amine ring. A 4-(aminomethyl)benzyl group is attached to the C2 position of the pyrimidine ring via an ether linkage.[4]

Table 1: Key Molecular and Physicochemical Properties

Property	Value	Source(s)
CAS Number	1004524-64-4	[4][5][6]
Molecular Formula	C₁₂H₁₄N₄O	[4][5][6]
Molecular Weight	230.27 g/mol	[4][5][6]
Physical Form	Typically a solid at room temperature.[4] One source lists it as a liquid.	[4]
Solubility	Reported to be soluble in polar solvents such as water and methanol.[4]	[4]
Purity	Commercially available with ≥95% purity.	[5]
Storage	Recommended storage at 2-8°C, protected from light, and in an inert atmosphere.[3][6]	[3]

Structural Visualization

A 2D representation of the molecular structure is provided below to illustrate the connectivity of the atoms and functional groups.

Caption: 2D structure of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine.

Synthesis and Chemical Reactivity

The synthesis of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine can be approached through several established synthetic routes for pyrimidine derivatives. The key functional groups—the primary amine on the benzyl ring and the amino group on the pyrimidine ring—offer distinct reactivities that can be exploited for further chemical modifications.

General Synthetic Strategies

Caption: Retrosynthetic analysis for 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine.

A common synthetic approach involves the Williamson ether synthesis, where a suitable precursor, such as 2-chloro-pyrimidin-4-amine, is reacted with a protected form of (4-(aminomethyl)phenyl)methanol.[4] The protecting group on the amine is then removed in a final step. Another potential route is through reductive amination, starting from a corresponding aldehyde.[4] The regioselective functionalization of the pyrimidine scaffold is a critical aspect of its synthesis, with the C4 position being more electron-deficient and thus more susceptible to nucleophilic attack than the C2 position.[4]

Chemical Reactivity and Derivatization

The presence of two primary amino groups and the pyrimidine ring makes 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine a versatile substrate for a variety of chemical reactions:

• N-Acylation and N-Alkylation: The primary amine on the benzyl group is highly nucleophilic and can readily undergo acylation with acid chlorides or anhydrides, and alkylation with alkyl halides.

• Coupling Reactions: The amino groups can participate in various coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce new carbon-carbon or carbon-nitrogen bonds.[4]

• Substitution Reactions: The amino group on the pyrimidine ring can act as a nucleophile, enabling substitution reactions with electrophiles.[4]

Applications in Research and Drug Discovery

The primary utility of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine lies in its role as a molecular scaffold for the synthesis of novel compounds with potential therapeutic applications.[3] Its structural motifs are found in a range of biologically active molecules.

Protein Labeling: The CLIP-tag Technology

A significant and well-documented application of this compound is as the core structure for "BC-NH2", a building block for synthesizing substrates for the CLIP-tag protein labeling system.[7] The CLIP-tag is a self-labeling protein tag derived from human O⁶-alkylguanine-DNA-alkyltransferase (hAGT) that is engineered to react specifically with benzylcytosine derivatives.[7]

The primary amine of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine allows for the straightforward conjugation of a wide variety of reporter molecules, such as fluorescent dyes, biotin, or other probes.[7] This enables the specific and covalent labeling of a protein of interest fused to the CLIP-tag for various applications in cellular imaging and proteomics.

Experimental Protocol: General Procedure for Labeling a CLIP-tag Fusion Protein

Objective: To covalently label a CLIP-tag fusion protein with a custom substrate synthesized from 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (BC-NH2).

Materials:

• Purified CLIP-tag fusion protein

• Custom CLIP-tag substrate (e.g., a fluorescent dye-BC conjugate)

• Labeling buffer (e.g., PBS, pH 7.4)

• Dithiothreitol (DTT)

• DMSO

Procedure:

• Prepare the CLIP-tag substrate stock solution: Dissolve the custom substrate in DMSO to a concentration of 1-10 mM.

• Prepare the labeling reaction: In a microcentrifuge tube, combine the CLIP-tag fusion protein (e.g., to a final concentration of 10 µM) with the labeling buffer. Add DTT to a final concentration of 1 mM.

• Initiate the labeling reaction: Add the CLIP-tag substrate to the protein solution to a final concentration of 15 µM (a 1.5-fold molar excess).

• Incubate: Incubate the reaction mixture at room temperature for 1 hour or at 4°C overnight.

• Remove unreacted substrate (optional): If required for downstream applications, remove the excess, unreacted substrate by size-exclusion chromatography, dialysis, or spin filtration.

• Confirm labeling: Analyze the labeled protein by SDS-PAGE and in-gel fluorescence scanning or by fluorescence spectroscopy to confirm successful conjugation.

Note: The optimal labeling conditions (protein concentration, substrate excess, incubation time, and temperature) may need to be optimized for each specific CLIP-tag fusion protein and substrate.

Sources

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• 2. scialert.net [scialert.net]
• 3. 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine [myskinrecipes.com]
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• 5. 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine 95% | CAS: 1004524-64-4 | AChemBlock [achemblock.com]
• 6. 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine; CAS No.: 1004524-64-4 [chemshuttle.com]
• 7. BC-NH2 [2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine] | AAT Bioquest [aatbio.com]

The Mechanism and Application of Benzylcytosine Derivatives in CLIP-Tag Protein Labeling

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary: The Need for Orthogonal Labeling

The advent of self-labeling protein tags (SLPs) revolutionized live-cell imaging and interactomics by allowing the covalent attachment of synthetic fluorophores to genetically encoded fusion proteins. While the SNAP-tag—derived from human O6 -alkylguanine-DNA alkyltransferase (hAGT)—became a gold standard by reacting with O6 -benzylguanine (BG) derivatives, it presented a critical limitation: researchers could not simultaneously label two different proteins with distinct fluorophores using the same tag architecture.

To solve this, the CLIP-tag was rationally engineered. By introducing specific amino acid mutations into the hAGT active site, researchers altered its substrate specificity from BG to O2 -benzylcytosine (BC) derivatives[1]. This whitepaper provides an in-depth mechanistic analysis of the CLIP-tag/BC reaction, details its kinetic profiling, and outlines self-validating experimental protocols for orthogonal multiplexed labeling.

Core Chemical Mechanism: The O2 -Benzylcytosine Reaction

The CLIP-tag is a 20 kDa mutant of hAGT. Its active site contains a highly reactive cysteine residue (Cys145) that exists transiently as a thiolate anion at physiological pH. The core mechanism is an irreversible, proximity-driven SN​2 -like nucleophilic substitution[2].

When an O2 -benzylcytosine derivative enters the binding pocket, the active site geometry aligns the benzylic carbon of the substrate with the nucleophilic thiolate of Cys145. The thiolate attacks the benzylic carbon, cleaving the carbon-oxygen bond. This reaction transfers the benzyl group (and its attached payload, such as a fluorophore or biotin) to the cysteine, forming a highly stable covalent thioether bond . Cytosine is expelled as the leaving group[3].

The irreversibility of this reaction is driven by the thermodynamic stability of the resulting thioether linkage and the resonance stabilization of the expelled cytosine ring.

Figure 1: Multistep covalent reaction mechanism of CLIP-tag with O2-benzylcytosine.

Kinetic Profiling and Substrate Specificity

The reaction kinetics of the CLIP-tag are best described by a two-step kinetic model: a reversible substrate binding step (governed by the dissociation constant, Kd​ ) followed by an irreversible covalent transfer step (governed by the rate constant, k2​ )[4].

In practical laboratory settings, this is measured as the apparent second-order rate constant ( kapp​ ). While SNAP-tag reactions with BG typically exhibit kapp​ values in the range of 104 to 105 M−1s−1 , the engineered CLIP-tag reacts with BC derivatives at a slightly lower, yet highly efficient, kapp​ of approximately 103 to 104 M−1s−1 depending on the steric bulk and charge of the attached fluorophore[5].

Table 1: Comparative Kinetic and Structural Parameters of hAGT-Derived Tags

Parameter	SNAP-tag	CLIP-tag
Enzyme Origin	Engineered human AGT	Engineered from SNAP-tag
Primary Substrate	O6 -benzylguanine (BG)	O2 -benzylcytosine (BC)
Leaving Group	Guanine	Cytosine
Covalent Linkage	Thioether (via Cys145)	Thioether (via Cys145)
Apparent Rate Constant ( kapp​ )	∼104−105 M−1s−1	∼103−104 M−1s−1
Orthogonality	Does not react with BC	Does not react with BG

Data synthesized from kinetic characterization studies of SLPs[6].

Orthogonal Labeling Strategy (Multiplexing)

The primary architectural advantage of the CLIP-tag is its strict orthogonality to the SNAP-tag[7]. The mutations in the CLIP-tag binding pocket create a steric and electronic environment that actively rejects the bulky guanine ring of BG substrates while perfectly accommodating the smaller cytosine ring of BC substrates[1].

This allows researchers to co-express a SNAP-fusion protein and a CLIP-fusion protein within the same cell. By applying a mixture of BG-Dye1 and BC-Dye2, the tags will autonomously and exclusively label their respective targets without cross-reactivity[8].

Figure 2: Orthogonal dual-labeling workflow for simultaneous tracking of two proteins.

Self-Validating Experimental Protocols

To ensure reproducibility and high signal-to-noise ratios, protocols must be treated as self-validating systems where the causality of every reagent is understood.

Protocol A: In Vivo (Live-Cell) Labeling Workflow

This protocol is optimized for intracellular labeling using cell-permeable BC-fluorophores.

• Substrate Preparation: Dissolve the BC-substrate in anhydrous DMSO to a 1 mM stock[9]. Causality: Anhydrous DMSO prevents the premature hydrolysis of the substrate.

• Media Dilution: Dilute the stock 1:200 in complete culture medium (containing serum) to yield a final labeling concentration of 5 µM[9]. Causality: Serum proteins (like BSA) act as a hydrophobic sink, absorbing excess lipophilic dye and preventing it from non-specifically partitioning into the cellular plasma membrane.

• Incubation: Replace cell media with the labeling media. Incubate at 37°C, 5% CO₂ for 60 minutes[9].

• Wash and Efflux (Critical Step): Wash the cells three times with standard complete medium. Following the washes, incubate the cells in fresh medium for 30 minutes at 37°C[9]. Causality: The 30-minute "chase" period is mandatory. It allows unreacted, internalized BC-substrate to diffuse back out of the cell down its concentration gradient, drastically reducing cytosolic background fluorescence.

• Final Wash & Imaging: Replace the medium one final time and proceed to confocal imaging[9].

Protocol B: In Vitro (Cell-Free/Lysate) Labeling Workflow

This protocol is designed for tagging purified CLIP-fusion proteins or crude lysates for downstream biochemical assays (e.g., pull-downs or in-gel fluorescence).

• Buffer Optimization: Prepare a protein solution (up to 20 µM CLIP-fusion) in a standard physiological buffer (pH 7.0–8.0) supplemented with 1 mM DTT [10]. Causality: The active site Cys145 is highly susceptible to oxidation. DTT maintains the cysteine in a reduced state, preventing intermolecular disulfide cross-linking that would render the tag inactive.

• Detergent Addition: If working with purified proteins, add Tween-20 to a final concentration of 0.05% to 0.1%[10]. Causality: Purified fusion proteins often exhibit non-specific adhesion to microcentrifuge tubes. Tween-20 passivates the plastic surfaces without denaturing the CLIP-tag.

• Reaction Initiation: Add the 3 mM BC-substrate stock to a final volume of 1% of the total reaction mixture[10].

• Incubation: Incubate for 1 hour at 25°C in the dark, or overnight at 4°C[10].

• Separation (Optional): Remove unreacted substrate via size-exclusion chromatography (gel filtration) or dialysis before downstream application[10].

Conclusion

The development of the CLIP-tag and its specific reaction with O2 -benzylcytosine derivatives represents a triumph of rational protein engineering. By shifting the substrate specificity away from benzylguanine, researchers unlocked the ability to perform highly specific, orthogonal, and multiplexed covalent labeling in living systems. When executed with a strict understanding of the underlying reaction kinetics and protocol causality, the CLIP-tag serves as an indispensable tool for modern drug development, interactomics, and advanced super-resolution microscopy.

References

• An engineered protein tag for multiprotein labeling in living cells , Chemistry & Biology (2008). 1

• Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag , Biochemistry / ACS Publications (2021). 2

• Rational design of a DNA sequence-specific modular protein tag by tuning the alkylation kinetics , RSC Publishing (2019). 5

• Instructions for Cellular Labeling (S9215) , New England Biolabs. 9

• Labeling of Proteins in Solution (S9218) , New England Biolabs.10

• Capturing Cell–Cell Interactions via SNAP-tag and CLIP-tag Technology , ACS Publications (2015). 7

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research Collection | ETH Library [research-collection.ethz.ch]
• 5. Rational design of a DNA sequence-specific modular protein tag by tuning the alkylation kinetics - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02990G [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. epfl.ch [epfl.ch]
• 9. neb.com [neb.com]
• 10. neb.com [neb.com]

An In-depth Technical Guide to Venetoclax (CAS 1004524-64-4): Physicochemical Properties and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Venetoclax (CAS 1004524-64-4), a potent and selective B-cell lymphoma-2 (Bcl-2) inhibitor. This document will delve into its core physicochemical properties, including a detailed analysis of its molecular weight and solubility profile. Furthermore, it will explore the compound's mechanism of action and provide experimentally validated protocols for its preparation and use in research settings.

Core Compound Identification and Physicochemical Properties

Venetoclax, also known by its development codes ABT-199 and GDC-0199, is a key therapeutic agent in the treatment of certain hematological malignancies.[1][2][3] Its chemical formula is C45H50ClN7O7S.[3][4][5]

Molecular Weight

The molecular weight of Venetoclax is a critical parameter for accurate molar concentration calculations in experimental setups. While slight variations exist across different databases, the most commonly cited values are in close agreement.

Parameter	Value	Source
Molecular Weight	868.44 g/mol	PubChem (CID 49846579)[3], MedKoo[5], Venclexta Prescribing Information[6], DRAVYOM Chemical Company[7]
Molecular Weight	868.45 g/mol	Drug Central[2]
Molecular Weight	868.46 g/mol	ChEMBL[8]

For the purpose of this guide and general laboratory use, a molecular weight of 868.44 g/mol is recommended for consistency and is supported by multiple reputable sources.

Solubility Profile

A thorough understanding of Venetoclax's solubility is paramount for designing effective in vitro and in vivo experiments. Venetoclax is characterized by its very low aqueous solubility, which presents a significant challenge in its formulation and experimental application.[4][6] The compound's solubility is also pH-dependent.[9]

Solvent/System	Solubility	Observations and Recommendations
Aqueous Buffers
pH 7.4	<0.0042 µg/mL	Practically insoluble.[4] This necessitates the use of organic solvents or specialized formulations for aqueous-based assays.
pH 1 and 12.9	Slightly soluble	Solubility increases at the extremes of the pH range. However, the stability of the compound under these conditions should be considered.[10]
Organic Solvents
Dimethyl Sulfoxide (DMSO)	77.5 mg/mL (89.24 mM)	High solubility makes DMSO the preferred solvent for preparing concentrated stock solutions for in vitro use.[10][11] Sonication may be required to fully dissolve the compound.[11]
Methylene Chloride	Very soluble
Acetonitrile (ACN)	Poorly soluble	[9]
Methanol (MeOH)	Poorly soluble	[9]
Formulation for In Vivo Administration
60% Phosal 50 PG, 30% PEG 400, 10% Ethanol	20 mg/mL (23.03 mM)	A common formulation for oral gavage in animal studies.[11][12]
5% DMSO, 40% PEG300, 5% Tween-80, 50% Saline	≥ 5.25 mg/mL (6.05 mM)	An alternative clear solution formulation for in vivo studies.[11]

Mechanism of Action: Targeting the Intrinsic Apoptosis Pathway

Venetoclax is a first-in-class BH3-mimetic drug.[1] Its primary mechanism of action is the selective inhibition of the anti-apoptotic protein B-cell lymphoma-2 (Bcl-2).[1][13][14] In many hematologic cancers, such as chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML), Bcl-2 is overexpressed, which allows cancer cells to evade apoptosis (programmed cell death).[1][13]

Venetoclax binds with high affinity to the BH3-binding groove of the Bcl-2 protein.[15][16] This action displaces pro-apoptotic proteins, such as BIM, which are normally sequestered by Bcl-2.[15][16] The release of these pro-apoptotic proteins leads to the activation of BAX and BAK, which then oligomerize on the mitochondrial outer membrane, leading to its permeabilization.[15][17] This event triggers the release of cytochrome c and other pro-apoptotic factors from the mitochondria into the cytoplasm, ultimately activating caspases and executing the apoptotic cell death program.[17]

Caption: Mechanism of action of Venetoclax in inducing apoptosis.

Experimental Protocols: Preparation of Venetoclax Solutions

The poor aqueous solubility of Venetoclax necessitates careful preparation of solutions for experimental use. The following protocols are provided as a guide for in vitro and in vivo studies.

Protocol for Preparing a Concentrated Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution in DMSO, which is the standard practice for in vitro cell-based assays.

Materials:

• Venetoclax powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibrate: Allow the vial of Venetoclax powder to reach room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of Venetoclax powder in a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Mixing: Vortex the solution vigorously until the powder is completely dissolved. A brief sonication may be used to aid dissolution if necessary.[10] Visually inspect the solution to ensure there are no undissolved particles.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile, amber cryovials to minimize freeze-thaw cycles and protect from light.[10] Store the aliquots at -20°C or -80°C for long-term stability.

Sources

• 1. Venetoclax - Wikipedia [en.wikipedia.org]
• 2. venetoclax [drugcentral.org]
• 3. Venetoclax | C45H50ClN7O7S | CID 49846579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. formulationdiary.com [formulationdiary.com]
• 5. medkoo.com [medkoo.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. dravyom.com [dravyom.com]
• 8. Compound: VENETOCLAX (CHEMBL3137309) - ChEMBL [ebi.ac.uk]
• 9. Development of a Stability-Indicating Analytical Method for Determination of Venetoclax Using AQbD Principles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. lifetechindia.com [lifetechindia.com]
• 12. researchgate.net [researchgate.net]
• 13. VENCLEXTA® (venetoclax tablets) | Mechanism Of Action [venclextahcp.com]
• 14. VENCLEXTA® (venetoclax tablets) | Mechanism Of Action [venclextahcp.com]
• 15. Frontiers | Mechanisms of action of the BCL-2 inhibitor venetoclax in multiple myeloma: a literature review [frontiersin.org]
• 16. Pathways and mechanisms of venetoclax resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

An In-Depth Technical Guide to BC-NH2: A Versatile Building Block for Custom Self-Labeling Fusion Proteins

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of BC-NH2 and its pivotal role in the CLIP-tag® self-labeling protein system. We will move beyond simple protocols to explore the underlying mechanisms, the rationale behind experimental design, and the advanced applications this technology enables, empowering you to leverage its full potential for precise, covalent labeling of your protein of interest.

The Principle of Covalent Protein Tagging: Beyond Fluorescent Proteins

The ability to specifically label a protein of interest is fundamental to understanding its function, localization, and dynamics. While genetically encoded reporters like Green Fluorescent Protein (GFP) have been revolutionary, they have limitations, including their relatively large size, limited spectral diversity, and lower photostability compared to many small molecule fluorophores.[1]

Self-labeling fusion tags offer a powerful alternative, combining the genetic specificity of a protein tag with the versatility and performance of synthetic chemical probes.[2] These systems typically involve a fusion protein (the "tag") engineered to react specifically and covalently with a synthetic substrate carrying a probe of interest.[2] This guide focuses on the CLIP-tag system, a second-generation technology built upon this principle.

The CLIP-Tag System: An Engineered DNA Repair Protein

The CLIP-tag is a 20 kDa protein tag derived from human O6-alkylguanine-DNA-alkyltransferase (hAGT), a DNA repair enzyme.[3][4][5][6] The native function of hAGT is to repair alkylated DNA by transferring the alkyl group to one of its own cysteine residues in an irreversible reaction.

Through protein engineering, the substrate specificity of hAGT was altered to create the CLIP-tag, which no longer recognizes its native DNA substrate but instead reacts specifically with O2-benzylcytosine (BC) derivatives.[2][3][7][8] This engineered specificity is crucial, as it allows for orthogonal labeling. The related SNAP-tag®, which reacts with O6-benzylguanine (BG) substrates, can be used in the same cell as the CLIP-tag without cross-reactivity, enabling simultaneous dual-protein labeling.[3][4][7]

The Covalent Labeling Mechanism

The core of the CLIP-tag technology is a highly specific and irreversible covalent reaction. The substituted benzyl group from the benzylcytosine (BC) substrate is transferred to a reactive cysteine residue within the CLIP-tag's active site. This reaction forms a stable thioether bond, permanently linking the synthetic probe to the fusion protein.[9]

Caption: Mechanism of CLIP-tag covalent labeling.

BC-NH2: The Gateway to Custom Probe Synthesis

BC-NH2, or 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine, is the foundational building block for creating custom CLIP-tag substrates.[9] It consists of the core benzylcytosine moiety recognized by the CLIP-tag, terminating in a reactive primary amine (-NH2) group.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₄O
Molecular Weight	230.27 g/mol
Appearance	Solid	-
Solubility	Anhydrous DMF, DMSO	[9]
Storage (Dry)	-20°C, protected from light	[9]
Storage (in DMF/DMSO)	-20°C	[9]

This terminal amine is the key to its versatility. It serves as a chemical handle that can be readily coupled to a wide variety of molecules, provided they are functionalized with an amine-reactive group. The most common coupling chemistry involves N-hydroxysuccinimide (NHS) esters, which react efficiently with primary amines under mild conditions to form a stable amide bond.[10][11]

Experimental Workflow Part 1: Synthesizing a Custom CLIP-Tag Probe

This section provides a generalized protocol for coupling BC-NH2 to an NHS-ester-activated fluorophore.

Diagram: Probe Synthesis Workflow

Caption: Workflow for synthesizing a custom BC-Probe.

Step-by-Step Protocol: Synthesis of a BC-Fluorophore Substrate

Materials:

• BC-NH2 (e.g., from NEB, Cat. #S9236, now discontinued but available from other suppliers)[9]

• Amine-reactive probe (e.g., Fluorophore-NHS ester)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Tertiary base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

• Reaction vessel (e.g., amber microcentrifuge tube)

• Purification system (e.g., Reverse-Phase HPLC)

Methodology:

• Reagent Preparation:

  • Bring all reagents to room temperature. To prevent condensation, ensure solid reagents are fully warmed before opening.[10]

  • Dissolve BC-NH2 in anhydrous DMF to a final concentration of ~10-50 mM.

  • Dissolve the Fluorophore-NHS ester in anhydrous DMF or DMSO to a similar concentration.

• Coupling Reaction:

  • In a light-protected vessel, combine a 1.0 to 1.2 molar equivalent of BC-NH2 with 1.0 equivalent of the Fluorophore-NHS ester.

  • Add 2-3 molar equivalents of a tertiary base like DIPEA. The base acts as a catalyst by deprotonating the primary amine, increasing its nucleophilicity.

  • Incubate the reaction at room temperature for 2-4 hours, or overnight, with gentle stirring. Protect from light to prevent fluorophore photobleaching.

• Purification:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Once complete, purify the desired BC-Fluorophore conjugate using reverse-phase HPLC. This is critical to remove unreacted BC-NH2 and hydrolyzed dye, which can cause background signal in labeling experiments.

• Verification and Storage:

  • Confirm the identity and purity of the final product using mass spectrometry and analytical HPLC.

  • Lyophilize the purified product and store it as a dry powder at -20°C or -80°C, protected from light and moisture.

Scientist's Insight: Why Anhydrous Solvents? NHS esters are highly susceptible to hydrolysis in the presence of water.[10] This side reaction not only consumes your valuable probe but also creates a free carboxylate that can be difficult to remove. Using anhydrous (water-free) solvents like DMF or DMSO is essential to maximize the coupling efficiency between BC-NH2 and the NHS ester.

Experimental Workflow Part 2: Labeling a CLIP-Tag Fusion Protein

Once your custom probe is synthesized, it can be used to label a CLIP-tag fusion protein. Protocols vary slightly for in vitro (purified protein) and in-cell applications.

Protocol 1: In Vitro Labeling of Purified CLIP-Tag Fusions

This protocol is ideal for biochemical assays, pull-downs, or quality control.

Materials:

• Purified CLIP-tag fusion protein

• Custom BC-Probe, dissolved in DMSO to make a 1 mM stock

• Labeling Buffer (e.g., PBS, HEPES, or Tris at pH 7.4)

• Dithiothreitol (DTT)

Methodology:

• Prepare Labeling Reaction:

  • Set up the reaction in a microcentrifuge tube. For a standard 50 µL reaction:

    • 42 µL Labeling Buffer (e.g., PBS)

    • 1 µL of 50 mM DTT (Final concentration: 1 mM)

    • 5 µL of 50 µM CLIP-tag fusion protein (Final concentration: 5 µM)

    • 2 µL of 250 µM BC-Probe (Final concentration: 10 µM)

• Incubation:

  • Incubate the reaction for 60 minutes at 37°C, protected from light.[12] For sensitive proteins, incubation can be performed overnight at 4°C.[12]

• Analysis and Cleanup (Optional):

  • Analyze the labeling efficiency by running the sample on an SDS-PAGE gel and visualizing it with a fluorescent gel scanner.

  • If required for downstream applications, remove unreacted substrate via gel filtration (e.g., spin column) or dialysis.[12][13]

Scientist's Insight: The Role of DTT The stability of the CLIP-tag protein is significantly improved in the presence of a reducing agent like DTT.[12][13][14] The active site cysteine is susceptible to oxidation, which can inactivate the tag. Routinely including 1 mM DTT in all buffers for storage and labeling ensures the tag remains active and ready to react with its substrate.

Protocol 2: Labeling CLIP-Tag Fusions in Live Cells

This protocol allows for the visualization of protein localization and dynamics within a cellular context.

Materials:

• Cells expressing the CLIP-tag fusion protein, cultured on coverslips or appropriate imaging plates.

• Custom BC-Probe, dissolved in DMSO (1 mM stock).

• Complete cell culture medium (pre-warmed to 37°C).

Methodology:

• Prepare Labeling Medium:

  • Dilute the 1 mM BC-Probe stock solution 1:200 into pre-warmed complete culture medium to a final concentration of 5 µM.[15]

  • Mix thoroughly by pipetting. It is crucial to add the probe to medium containing serum or BSA, as this helps prevent non-specific binding and aggregation.[15]

• Labeling:

  • Aspirate the old medium from the cells and replace it with the labeling medium.

  • Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator.[15] The optimal time and concentration may vary (1-10 µM is a typical range) depending on the expression level of the fusion protein and the cell permeability of the probe.[15]

• Wash and Image:

  • Remove the labeling medium and wash the cells three times with fresh, pre-warmed culture medium.

  • Incubate the cells in fresh medium for an additional 30 minutes to allow unreacted, cell-permeable substrate to diffuse out.[15]

  • Replace the medium once more before imaging on a fluorescence microscope with the appropriate filter sets.

Performance, Kinetics, and Applications

Labeling Kinetics

The reaction between the CLIP-tag and its BC substrate is rapid and specific. Kinetic studies have been performed to characterize the second-order rate constants (kapp) for various self-labeling tags. While the specific rate can be influenced by the probe attached to the benzylcytosine, the CLIP-tag system generally exhibits robust kinetics suitable for a wide range of experiments.

Tag System	Substrate Class	Representative kapp (M-1s-1)	Reference
CLIPf	BC-TMR	~ 2.0 x 104	[16]
SNAPf	BG-TMR	~ 1.0 x 105	[16]
HaloTag7	CA-TMR	~ 2.8 x 106	[16]

Note: Data is for fast-reacting tag variants (f) and the TMR fluorophore. Rates vary with the specific probe.

Field-Proven Applications

The ability to create custom probes via BC-NH2 has unlocked numerous advanced applications:

• Dual-Color Imaging: By using CLIP-tag and SNAP-tag fusions in the same cell, two different proteins can be labeled simultaneously with distinct fluorophores for co-localization studies.[3][7]

• Pulse-Chase Analysis: This is one of the most powerful applications. An initial population of proteins can be blocked with a non-fluorescent BC substrate (CLIP-Cell™ Block).[6] After a "chase" period, newly synthesized proteins can be labeled with a fluorescent BC probe, allowing for the visualization of protein trafficking, turnover, and age.[3][17]

• Super-Resolution Microscopy (STORM, STED): The use of bright, photostable organic dyes, easily conjugated via BC-NH2, is a significant advantage for imaging beyond the diffraction limit.[18]

• Protein Interaction Studies: In an approach called S-CROSS, bifunctional molecules containing both a BG and a BC substrate can be used to covalently cross-link interacting SNAP-tag and CLIP-tag fusion proteins.[19]

• Surface Labeling & Internalization: Using cell-impermeable probes allows for the specific labeling of proteins on the cell surface, enabling studies of receptor internalization and trafficking.[20]

Troubleshooting

Problem	Potential Cause	Recommended Solution
No/Weak Labeling (In Vitro)	Inactive CLIP-tag protein.	Ensure 1 mM DTT is present in all buffers. Store purified protein at -80°C. Avoid repeated freeze-thaw cycles.[12][14]
Insufficient substrate or time.	Increase substrate-to-protein ratio or extend incubation time (e.g., overnight at 4°C).[12][21]
No/Weak Labeling (In Cells)	Poor fusion protein expression.	Verify expression by Western blot using an anti-CLIP-tag antibody or by labeling cell lysate in vitro.
Substrate is not cell-permeable.	For intracellular targets, ensure the conjugated probe is membrane-permeable.
High Background (In Cells)	Non-specific binding of the probe.	Ensure washes are thorough. Include serum or BSA in labeling medium. Optimize (lower) substrate concentration and incubation time.[15][20]
Probe precipitation.	Ensure the final concentration of DMSO in the labeling medium is low (<0.5%). Mix the probe into the medium thoroughly.[15]
Protein Precipitation	Labeling conditions are suboptimal for the fusion protein.	Test a range of pH (5.0-10.0) and salt concentrations (50-250 mM NaCl). Add non-ionic detergents like Tween-20 (0.05%).[14][21]

References

• Gautier, A., Juillerat, A., Heinis, C., Corrêa, I. R., Jr., Kindermann, M., Beaufils, F., & Johnsson, K. (2008). An engineered protein tag for multiprotein labeling in living cells. Chemistry & Biology, 15(2), 128–136. [Link]

• Werther, M., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Biochemistry, 60(32), 2499–2513. [Link]

• New England Biolabs GmbH. (n.d.). Cellular Imaging & Analysis. Retrieved from NEB website: [Link]

• ETH Library. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Retrieved from ETH Research Collection: [Link]

• Werther, M., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. PMC. [Link]

• Griss, R., et al. (2015). Capturing Cell−Cell Interactions via SNAP-tag and CLIP-tag Technology. Bioconjugate Chemistry, 26(8), 1678-1686. [Link]

• PubMed. (2008). An engineered protein tag for multiprotein labeling in living cells. National Center for Biotechnology Information. [Link]

• ScienceDaily. (2008). New Protein Tag Enhances View Within Living Cells. ScienceDaily. [Link]

• ACS Publications. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Biochemistry. [Link]

• Giepmans, B. N., et al. (2006). The fluorescent toolbox for assessing protein location and function. Science, 312(5771), 217-224.

• ResearchGate. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Retrieved from ResearchGate: [Link]

• ResearchGate. (n.d.). Principle of SNAP/CLIP-labeling and labeling protocols. Retrieved from ResearchGate: [Link]

• MPG.PuRe. (2021). Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag. Retrieved from Max Planck Society: [Link]

• Bitesize Bio. (2025). Protein Self-Labeling with Halo, SNAP, and CLIP Tagging. Retrieved from Bitesize Bio: [Link]

• ResearchGate. (n.d.). Characterization of SNAP-and CLIP-tag labeling kinetics. Retrieved from ResearchGate: [Link]

• Popp, M. W., & Ploegh, H. L. (2011). Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation. Current protocols in protein science, Chapter 15, Unit15.3.
• Gautier, A. (n.d.). Site-Specific Protein Labeling.

• ResearchGate. (n.d.). Site-Specific Protein Labeling Methods and Protocols. Retrieved from ResearchGate: [Link]

• Journal of the American Chemical Society. (2023). Exchangeable HaloTag Ligands for Super-Resolution Fluorescence Microscopy. Retrieved from JACS: [Link]

• Roy, A. R., et al. (2021). Technological advances in super-resolution microscopy to study cellular processes. Seminars in cell & developmental biology, 118, 57–67.
• Cole, N. B., & Donaldson, J. G. (2012). Site-Specific Protein Labeling with SNAP-Tags. Current protocols in protein science, Chapter 30, Unit 30.1.
• Park, J. R., et al. (2015). Simultaneous Site-Specific Dual Protein Labeling Using Protein Prenyltransferases.
• Griss, R., et al. (2009). Selective Cross-Linking of Interacting Proteins Using Self-Labeling Tags. Journal of the American Chemical Society, 131(48), 17512–17513.
• Jansens, A., & Braakman, I. (2003). Pulse-Chase Labeling Techniques for the Analysis of Protein Maturation and Degradation. Methods in Molecular Biology, 232, 133-146.

• Bio-protocol. (2019). On-demand Labeling of SNAP-tagged Viral Protein for Pulse-Chase Imaging, Quench-Pulse-Chase Imaging, and Nanoscopy-based Inspection of Cell Lysates. Retrieved from Bio-protocol: [Link]

• The Antos, J. M., et al. (2015). Site-specific C-terminal and internal loop labeling of proteins using sortase-mediated reactions.

• Chemistry World. (2023). Super-resolution microscopy ditches fluorescent tags for gentler imaging of live cells. Retrieved from Chemistry World: [Link]

• Bio-protocol. (2023). Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. Retrieved from Bio-protocol: [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from Interchim: [Link]

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A Technical Guide to the Interaction of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine with O-Alkylguanine-DNA-Alkyltransferase (MGMT)

Executive Summary

O-alkylguanine-DNA-alkyltransferase (MGMT) is a critical DNA repair protein that removes mutagenic and cytotoxic alkyl adducts from the O-position of guanine in DNA.[1] By repairing this damage, MGMT can confer significant resistance to alkylating chemotherapeutic agents, such as temozolomide (TMZ), which are a cornerstone of treatment for malignancies like glioblastoma.[2][3] Consequently, the inhibition of MGMT is a key therapeutic strategy to sensitize tumor cells to these agents. This guide provides an in-depth technical overview of the interaction between MGMT and a specific inhibitor, 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine. This compound, which shares structural similarities with known MGMT inhibitors like O-benzylguanine (O-BG), acts as a pseudosubstrate to irreversibly inactivate the MGMT protein.[4][5] We will explore the molecular mechanism of this interaction, provide detailed, field-proven protocols for its characterization, and discuss the therapeutic implications for drug development professionals.

Part 1: The Target - O-Alkylguanine-DNA-Alkyltransferase (MGMT)

The "Suicide" Enzyme: Mechanism of DNA Repair

MGMT provides a crucial line of defense against DNA damage from both endogenous and exogenous alkylating agents.[6] Its primary function is to repair the O-alkylguanine lesion, a highly mutagenic and cytotoxic form of DNA damage.[7] The repair mechanism is a direct, single-step process of stoichiometric demethylation.[1] MGMT transfers the alkyl group from the O-position of guanine directly to a cysteine residue (Cys145) within its own active site.[8][9] This transfer restores the integrity of the guanine base in the DNA but results in the irreversible alkylation of the MGMT protein itself.[10] The alkylated enzyme is then targeted for ubiquitination and proteasomal degradation.[11][12] Because each MGMT protein can only perform this reaction once, it is termed a "suicide" enzyme.[1]

Role in Chemoresistance

The clinical efficacy of alkylating agents like temozolomide is profoundly influenced by the expression level of MGMT in tumor cells.[2][13] Tumors with high levels of MGMT expression can efficiently repair the DNA damage induced by these drugs, leading to significant chemoresistance and treatment failure.[12][14] Conversely, tumors with low or silenced MGMT expression, often due to epigenetic silencing via promoter methylation, are much more sensitive to alkylating chemotherapy.[15][16] This makes MGMT expression status a critical predictive biomarker for treatment response in glioblastoma and other cancers.[1]

Part 2: The Inhibitor - 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine

Chemical Profile and Rationale for Design

2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine is a synthetic heterocyclic amine with the molecular formula C₁₂H₁₄N₄O.[17][18] Its structure is analogous to O-benzylguanine (O-BG), a well-characterized pseudosubstrate inhibitor of MGMT.[4][19] The core design principle for this class of inhibitors is to mimic the natural substrate (O-alkylguanine) to gain access to the MGMT active site.

• Core Structure: The molecule features a pyrimidine ring, which is structurally related to the guanine base recognized by MGMT.[17]

• Benzyl Group: The benzyl group, attached via an oxy-ether linkage, is designed to be transferred to the active site Cys145 residue, mirroring the transfer of an alkyl group from DNA.[9]

• Aminomethyl Substitution: The aminomethyl group (-CH₂NH₂) on the benzyl ring is a key modification. Research on related O-BG analogs has shown that substitutions on the benzyl ring can significantly impact inhibitor potency and solubility.[9] Specifically, a meta-substituted aminomethyl group has been shown to enhance inactivation by forming an additional hydrogen bond with the protein, while a para-substitution (as seen in this compound) has little effect on potency compared to the parent O-BG.[9]

This compound serves as a building block for preparing substrates for CLIP-tag, a modified version of the SNAP-tag self-labeling protein derived from human MGMT.[20]

Part 3: Characterizing the Molecular Interaction

The interaction between 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine and MGMT is predicated on the inhibitor acting as a pseudosubstrate, leading to the enzyme's irreversible inactivation.

Mechanism of Inhibition

• Binding: The inhibitor binds to the active site of MGMT, which normally recognizes and flips the O-alkylguanine base out of the DNA helix.[8]

• Covalent Modification: The enzyme's catalytic machinery initiates the transfer of the benzyl moiety from the inhibitor to the reactive Cys145 residue.[11]

• Irreversible Inactivation: This covalent modification of the active site renders the MGMT protein permanently inactive. The inactivated protein is then flagged for cellular degradation.[10][11]

By depleting the cell's pool of active MGMT, the inhibitor prevents the repair of subsequent DNA damage caused by chemotherapeutic agents, thereby sensitizing the cancer cells to treatment.

Quantitative Analysis of Interaction

The potency and binding characteristics of the inhibitor can be quantified using several key parameters. The table below summarizes typical data points that would be generated in such an analysis.

Parameter	Description	Typical Technique(s)
IC₅₀	The concentration of inhibitor required to reduce the activity of the MGMT enzyme by 50%.	Fluorogenic Activity Assay, Radiolabeled Oligonucleotide Assay[21]
Kᵢ	The inhibition constant, representing the intrinsic binding affinity of the inhibitor to the enzyme.	Enzyme Kinetics, SPR
k_on / k_off	The association (on-rate) and dissociation (off-rate) constants for the binding event.	Surface Plasmon Resonance (SPR)[22]
ΔH / ΔS	Enthalpy and entropy changes upon binding, which define the thermodynamic driving forces.	Isothermal Titration Calorimetry (ITC)[22]

Part 4: Experimental Protocols for Studying the Interaction

To rigorously characterize the interaction, a multi-faceted approach combining in vitro biochemical assays with cell-based functional assays is required.

Workflow for Inhibitor Characterization

The logical flow of experiments moves from direct biochemical measurements to assessing the functional consequences in a cellular context.

Caption: Experimental workflow for characterizing a novel MGMT inhibitor.

Protocol 4.1: In Vitro MGMT Inhibition Assay (Fluorogenic Method)

This protocol describes a real-time, fluorescence-based assay to determine the IC₅₀ value of an inhibitor. It relies on a DNA probe that is quenched until MGMT repairs it, releasing a fluorophore.[21]

Rationale: This method is preferred over traditional radiolabeled assays for its high throughput, safety, and real-time data acquisition capabilities.[23][24] It provides a direct measure of the inhibitor's ability to block the enzymatic function of MGMT.

Methodology:

• Reagent Preparation:

  • Assay Buffer: 70 mM HEPES (pH 7.8), 5 mM EDTA, 1 mM DTT, 50 µg/mL BSA.

  • Recombinant MGMT: Dilute purified human MGMT protein to a working concentration of 20 nM in Assay Buffer.

  • Inhibitor Stock: Prepare a 10 mM stock of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine in DMSO. Create a serial dilution series (e.g., from 1 µM to 100 µM).

  • Fluorogenic DNA Probe: Use a commercially available or custom-synthesized probe containing an O-methylguanine lesion and a fluorophore/quencher pair. Dilute to a working concentration of 20 nM.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of 20 nM MGMT solution to each well.

  • Add 1 µL of the inhibitor from the serial dilution series to the appropriate wells. Include a DMSO-only control (no inhibition) and a well-known inhibitor like O-BG as a positive control.

  • Incubate the plate for 10 minutes at 37°C to allow the inhibitor to bind to MGMT.[21]

  • Initiate the reaction by adding 50 µL of the 20 nM fluorogenic probe to all wells.

  • Immediately place the plate in a fluorescence plate reader set to the appropriate excitation/emission wavelengths for the fluorophore.

  • Monitor fluorescence intensity every 60 seconds for 30-60 minutes at 37°C.

• Data Analysis:

  • Determine the reaction rate (slope of the linear phase of fluorescence increase) for each inhibitor concentration.

  • Normalize the rates to the DMSO control (100% activity).

  • Plot the normalized activity versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 4.2: Cellular Chemosensitization Assay

This protocol determines the ability of the inhibitor to sensitize MGMT-expressing cancer cells to the cytotoxic effects of an alkylating agent like temozolomide (TMZ).

Rationale: An effective inhibitor must not only block the enzyme biochemically but also function within the complex cellular environment to enhance the efficacy of chemotherapy.[25] This assay provides direct evidence of the compound's therapeutic potential. Using both MGMT-proficient (e.g., T98G) and MGMT-deficient (e.g., A549) cell lines is critical to demonstrate that the sensitization effect is specifically due to MGMT inhibition.[7]

Methodology:

• Cell Culture and Plating:

  • Culture MGMT-proficient (e.g., T98G glioblastoma) and MGMT-deficient (e.g., A549 lung carcinoma) cells under standard conditions.

  • Seed cells into 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Drug Treatment:

  • Prepare a dose-response matrix. One axis will be a serial dilution of TMZ (e.g., 0 to 500 µM). The other axis will be the MGMT inhibitor at several concentrations, including a no-inhibitor control and a fixed concentration determined from cellular target engagement assays (e.g., 2x cellular IC₅₀).

  • Pre-treat the cells with the MGMT inhibitor (or vehicle control) for 2-4 hours to ensure depletion of cellular MGMT.

  • Add the TMZ dilutions to the appropriate wells.

• Viability Assessment:

  • Incubate the plates for 72 hours.

  • Assess cell viability using a standard method, such as the CellTiter-Glo® Luminescent Cell Viability Assay or an MTS assay.

• Data Analysis:

  • Normalize viability data to the vehicle-only treated cells (100% viability).

  • Plot cell viability versus TMZ concentration for each concentration of the MGMT inhibitor.

  • Compare the dose-response curves. A leftward shift in the TMZ curve in the presence of the inhibitor indicates sensitization.

  • Calculate the Dose Enhancement Ratio (DER) or Sensitization Enhancement Ratio (SER) by dividing the IC₅₀ of TMZ alone by the IC₅₀ of TMZ in the presence of the inhibitor. A DER > 1 indicates a synergistic effect.

Visualizing the Mechanism of Action

Caption: Mechanism of MGMT inhibition and chemosensitization.

Part 5: Conclusion and Future Directions

2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine represents a class of molecules designed to overcome a significant mechanism of clinical chemoresistance. By irreversibly inactivating the DNA repair enzyme MGMT, it has the potential to restore sensitivity to first-line alkylating agents in resistant tumors. The experimental framework provided here outlines a robust, logical pathway for the preclinical validation of this and similar compounds.

Future research should focus on:

• Structural Biology: Obtaining a co-crystal structure of the inhibitor bound to MGMT would provide definitive proof of the binding mode and guide the rational design of next-generation inhibitors with improved potency and selectivity.[26]

• In Vivo Efficacy: Successful in vitro and cellular results must be translated into animal models of cancer (e.g., glioblastoma xenografts) to assess efficacy, pharmacokinetics, and toxicity.[2]

• Pharmacogenomics: Investigating how genetic variants of MGMT might affect inhibitor binding and efficacy could pave the way for a more personalized therapeutic approach.[27]

By systematically applying these technical approaches, researchers and drug development professionals can effectively evaluate and advance promising MGMT inhibitors towards clinical application, with the ultimate goal of improving outcomes for patients with chemoresistant cancers.

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• S-Alkylthiolation of O6-methylguanine-DNA-methyltransferase (MGMT) to sensitize cancer cells to anticancer therapy. Taylor & Francis Online. Available at: [Link]

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• MGMT Promoter Methylation Cutoff with Safety Margin for Selecting Glioblastoma Patients into Trials Omitting Temozolomide: A Pooled Analysis of Four Clinical Trials. American Association for Cancer Research. Available at: [Link]

• 2-Amino-O4-benzylpteridine Derivatives: Potent Inactivators of O6-Alkylguanine-DNA Alkyltransferase. American Chemical Society. Available at: [Link]

• 2-amino-O4-benzylpteridine Derivatives: Potent Inactivators of O6-alkylguanine-DNA Alkyltransferase. PubMed. Available at: [Link]

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Engineering Orthogonality: A Technical Guide to the Binding Affinity and Kinetics of Benzylcytosine Substrates in CLIP-Tag Systems

Executive Summary

The visualization of complex cellular processes and the development of advanced biotherapeutics require robust, multiplexed protein labeling strategies. Self-labeling protein tags (SLPs) derived from human O6 -alkylguanine-DNA alkyltransferase (hAGT) have revolutionized this space. While the first-generation SNAP-tag provided highly specific labeling via O6 -benzylguanine (BG) derivatives, the demand for simultaneous, orthogonal labeling of multiple proteins drove the engineering of the CLIP-tag . By mutating the substrate-binding pocket of hAGT, researchers created a tag that reacts specifically with O2 -benzylcytosine (BC) derivatives, enabling dual-color pulse-chase experiments and advanced proximity assays without cross-reactivity[1].

This whitepaper provides an in-depth technical analysis of the binding affinity ( Kd​ ) and labeling kinetics ( kapp​ ) of CLIP-tag systems, offering foundational causality for experimental design and a self-validating protocol for kinetic characterization.

Mechanistic Foundations and Kinetic Causality

To utilize the CLIP-tag effectively in drug development or biosensor design, one must understand the causality behind its labeling efficiency. The reaction between the CLIP-tag and a BC-fluorophore is not a simple, single-step collision. Instead, it follows a two-step kinetic pathway:

• Reversible Complex Formation ( Kd​ ): The BC-substrate first enters the engineered binding pocket, forming a non-covalent Michaelis complex. The affinity of this interaction is governed by the equilibrium dissociation constant ( Kd​=k−1​/k1​ ).

• Irreversible Alkylation ( k2​ ): Once properly oriented, the active-site cysteine (Cys145) executes a nucleophilic attack on the benzyl carbon of the substrate. This transfers the labeled benzyl moiety to the protein via a stable thioether bond, releasing cytosine as a leaving group[2].

The Affinity-Reactivity Correlation

A critical insight for protein engineers is that the apparent second-order rate constant ( kapp​ ) measured at low substrate concentrations is directly proportional to the non-covalent binding affinity ( Ka​=1/Kd​ ). Mathematically, kapp​≈k2​/Kd​ . Therefore, optimizing the labeling rate of a novel CLIP-tag probe requires tuning the structural complementarity of the fluorophore to the protein surface to lower the Kd​ , rather than solely focusing on the chemical reactivity of the leaving group[2].

Quantitative Data: Comparative Kinetics of SLPs

While the CLIP-tag provides strict orthogonality to the SNAP-tag, its baseline reaction kinetics with standard substrates are generally slower. However, these kinetics can be artificially accelerated by orders of magnitude using proximity-induced effects, such as sequence-specific modular DNA adaptors[3].

Table 1: Comparative Kinetic Parameters of Engineered hAGT Variants

SLP System	Primary Substrate Moiety	Apparent Rate Constant ( kapp​ )	Affinity ( Kd​ )	Leaving Group
SNAP-tag	O6 -benzylguanine (BG)	104−105 M−1s−1	1−10μM	Guanine
CLIP-tag (Standard)	O2 -benzylcytosine (BC)	∼102−103 M−1s−1	10−50μM	Cytosine
CLIP-tag (DNA-Matched)	O2 -benzylcytosine (BC)	7.1×105 M−1s−1	N/A (Proximity Driven)	Cytosine

Data synthesized from matched fluorophore pairs and modular adaptor studies[2],[3]. The drastic increase in kapp​ for DNA-matched CLIP-tag demonstrates how local concentration effects can overcome baseline affinity limitations.

Visualizing the Kinetic Pathway

The following diagram illustrates the two-step kinetic model governing the interaction between the CLIP-tag and its benzylcytosine substrates.

Kinetic model of CLIP-tag labeling: Reversible complex formation followed by irreversible alkylation.

Experimental Protocol: Self-Validating Fluorescence Polarization (FP) Assay

To accurately characterize novel BC-substrates for applications like4[4], researchers must measure both Kd​ and kapp​ . Fluorescence Polarization (FP) is the gold standard for this because it directly reports on the rotational correlation time of the fluorophore. When the low-molecular-weight BC-fluorophore binds to the larger CLIP-tag protein, its tumbling slows, increasing the polarization signal[2].

Causality Check: Why use the C145A mutant?

Measuring a true thermodynamic equilibrium ( Kd​ ) is impossible with the wild-type CLIP-tag because the irreversible covalent step ( k2​ ) constantly depletes the non-covalent complex. By mutating the catalytic cysteine to alanine (C145A), the covalent step is abolished, allowing the system to reach a stable equilibrium for accurate Kd​ determination[2].

Step-by-Step Methodology

Step 1: Reagent & Buffer Preparation

• Purify wild-type CLIP-tag and the inactive CLIP-tag(C145A) variant.

• Prepare Assay Buffer: 50 mM HEPES (pH 7.3), 50 mM NaCl, 1 mM DTT, and 0.1 g/L BSA. Self-Validation Note: DTT maintains the reducing environment necessary for wild-type Cys145 activity, while BSA prevents non-specific adsorption of the fluorophore to the microplate walls, which would otherwise artificially inflate the baseline FP signal[2].

Step 2: Equilibrium Binding ( Kd​ ) Measurement

• In a black 384-well non-binding microplate, prepare a titration series of the inactive CLIP-tag(C145A) ranging from 0 to 250 μ M.

• Add a fixed concentration (e.g., 50 nM) of the BC-fluorophore to all wells.

• Incubate at room temperature for 30 minutes to ensure thermodynamic equilibrium.

• Measure FP using a microplate reader equipped with appropriate excitation/emission polarizers.

• Data Analysis: Fit the polarization data to a single-site specific binding model. The baseline establishes the free dye state, while the plateau establishes the fully bound state.

Step 3: Kinetic Labeling ( kapp​ ) Measurement

• Using the wild-type CLIP-tag, mix a fixed 20 nM concentration of the BC-fluorophore with varying excess concentrations of protein (e.g., 15 nM to 900 nM) to establish pseudo-first-order conditions[2].

• Continuously monitor the increase in FP over time immediately upon mixing.

• Data Analysis: Extract the observed pseudo-first-order rate constant ( kobs​ ) for each protein concentration by fitting the exponential curves. Plot kobs​ against the CLIP-tag concentration; the slope of this linear regression yields the apparent second-order rate constant ( kapp​ ).

References

• Source: Cell Chemical Biology (via NIH)
• Source: Biochemistry (ACS Publications)
• Source: Chemical Science (RSC Publishing)
• Source: Journal of the American Chemical Society (ACS Publications)

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• 1. An engineered protein tag for multiprotein labeling in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rational design of a DNA sequence-specific modular protein tag by tuning the alkylation kinetics - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02990G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: A Detailed Guide to the Conjugation of NHS Ester Fluorophores to 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides a detailed protocol for the covalent labeling of 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine, a small molecule featuring a primary amine, with N-hydroxysuccinimide (NHS) ester-activated fluorophores. This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis of fluorescent probes for various biological applications. We will delve into the underlying reaction mechanism, critical parameters for successful conjugation, a step-by-step experimental protocol, and methods for the purification and characterization of the final fluorescently-labeled product.

Introduction: The Chemistry of Amine-Reactive Fluorophore Labeling

The covalent attachment of fluorescent dyes to small molecules, peptides, and proteins is a fundamental technique in biomedical research and drug discovery.[] This process enables the visualization and tracking of these molecules in biological systems.[] Among the various methods for bioconjugation, the reaction between an N-hydroxysuccinimide (NHS) ester-activated fluorophore and a primary amine is one of the most robust and widely used strategies.[2][3]

The target molecule, 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine, possesses a primary aliphatic amine on the aminomethylbenzyl group, which serves as the reactive site for conjugation.[4][5][6][7] NHS esters are highly reactive towards primary amines, forming a stable and irreversible amide bond.[8][9] This reaction is a classic example of nucleophilic acyl substitution.[8]

The core of this process lies in the reaction of the unprotonated primary amine, acting as a nucleophile, with the carbonyl carbon of the NHS ester. This leads to the formation of a transient tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide leaving group and forming the desired amide linkage.[8][10]

The Critical Role of pH in NHS Ester-Amine Conjugation

The efficiency of the conjugation reaction is highly dependent on the pH of the reaction buffer.[11][12][13] The pH dictates a crucial balance between two competing reactions: the desired aminolysis (reaction with the amine) and the undesirable hydrolysis of the NHS ester by water.[8]

• Low pH (<7): At acidic pH, the primary amine of 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine will be predominantly protonated (-NH3+). This protonated form is not nucleophilic and therefore will not react with the NHS ester, significantly hindering the conjugation.[8][12]

• Optimal pH (8.3-8.5): This slightly basic pH range is considered optimal for the reaction.[11][12][13][14] In this range, a sufficient concentration of the primary amine is in its deprotonated, nucleophilic state (-NH2), leading to an efficient reaction with the NHS ester.

• High pH (>9): While a higher pH further increases the concentration of the deprotonated amine, it also dramatically accelerates the rate of hydrolysis of the NHS ester.[8][9] This competing reaction with water reduces the amount of NHS ester available to react with the target molecule, thereby lowering the overall yield of the conjugate.[12][13] The half-life of an NHS ester can decrease to just a few minutes at a pH of 9.0 at room temperature.[8]

Materials and Reagents

Key Components

• 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine: (MW: 230.27 g/mol )[4]

• NHS Ester Fluorophore: A wide variety of fluorophores are commercially available with NHS ester functional groups (e.g., Alexa Fluor™, DyLight™, Andy Fluor™ dyes).[3][15][16][17][18] The choice of fluorophore will depend on the specific application and desired spectral properties.

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO): These are recommended solvents for dissolving the NHS ester fluorophore, especially if it has poor water solubility.[11][13][19] It is crucial to use high-quality, amine-free DMF to prevent reaction with the NHS ester.[12][13]

• Reaction Buffer: 0.1 M Sodium Bicarbonate or 0.1 M Phosphate buffer, pH 8.3-8.5.[11][12] It is imperative to use buffers that do not contain primary amines, such as Tris or glycine, as they will compete with the target molecule for reaction with the NHS ester.[8][9]

Purification and Analysis Equipment

• High-Performance Liquid Chromatography (HPLC) System: A reverse-phase HPLC system is ideal for the purification and analysis of the final conjugate.[20][21]

• UV-Vis Spectrophotometer: For determining the concentration of the fluorophore and the conjugate.[22][23][24]

• Fluorescence Spectrophotometer: To characterize the fluorescence properties of the conjugate.[22][24][25]

• Mass Spectrometer: For confirming the molecular weight of the final product.[26][27]

Experimental Protocol

This protocol provides a general framework for the conjugation reaction. The molar ratio of the NHS ester to the amine-containing molecule may need to be optimized for specific fluorophores and desired degrees of labeling. A common starting point is a 1.5 to 10-fold molar excess of the NHS ester.[8]

Reagent Preparation

• Reaction Buffer (0.1 M Sodium Bicarbonate, pH 8.5):

  • Dissolve 8.4 g of sodium bicarbonate in 900 mL of deionized water.

  • Adjust the pH to 8.5 using 1 M NaOH.

  • Bring the final volume to 1 L with deionized water.

  • Filter the buffer through a 0.22 µm filter.

• 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine Solution:

  • Dissolve a known quantity of 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine in the reaction buffer to achieve a final concentration of approximately 1-10 mg/mL.

• NHS Ester Fluorophore Stock Solution:

  • Immediately before use, dissolve the NHS ester fluorophore in anhydrous DMF or DMSO to a concentration of 10 mg/mL.[15] NHS esters are moisture-sensitive, so prolonged storage in solution is not recommended.

Conjugation Reaction

Figure 1: General experimental workflow for the conjugation of an NHS ester fluorophore to an amine-containing small molecule.

• Initiate the Reaction: Slowly add the calculated volume of the NHS ester fluorophore stock solution to the 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine solution while gently vortexing.[15] The final concentration of the organic solvent (DMF or DMSO) should ideally be kept below 10% to avoid solubility issues.[8]

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.[8] Protect the reaction from light, especially when working with photolabile fluorophores.

• Quenching (Optional): The reaction can be quenched by adding an amine-containing buffer like Tris-HCl or glycine to a final concentration of 50-100 mM and incubating for 15-30 minutes at room temperature.[8] This step consumes any unreacted NHS ester.

Purification of the Conjugate

Purification is a critical step to remove unreacted fluorophore, which can cause high background fluorescence and interfere with downstream applications.[28] For small molecule conjugates, reverse-phase HPLC is the most effective purification method.[20][29]

Table 1: Representative HPLC Purification Parameters

Parameter	Recommended Setting
Column	C18 Reverse-Phase Column
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	A linear gradient from 5% to 95% Mobile Phase B over 30 minutes
Flow Rate	1 mL/min
Detection	UV-Vis at the absorbance maximum of the fluorophore and 280 nm

The fractions containing the purified conjugate should be collected, and the solvent removed under vacuum.

Characterization of the Final Product

UV-Vis Spectroscopy

UV-Vis spectroscopy is used to confirm the successful conjugation and to determine the concentration of the product.[24] The absorbance spectrum of the conjugate should show the characteristic absorbance peaks of both the 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine moiety and the specific fluorophore used.[21]

Fluorescence Spectroscopy

The fluorescence properties of the conjugate should be characterized by measuring its excitation and emission spectra.[24][30] These spectra should be consistent with the known spectral properties of the chosen fluorophore.

Mass Spectrometry

Mass spectrometry is the definitive method for confirming the identity of the conjugate by verifying its molecular weight.[26][27]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Conjugation Efficiency	Incorrect pH of the reaction buffer.	Verify the pH of the buffer is between 8.3 and 8.5.[11][12]
Hydrolysis of the NHS ester.	Prepare the NHS ester solution immediately before use. Ensure the use of anhydrous DMF or DMSO.[15]
Presence of competing amines in the buffer.	Use an amine-free buffer such as phosphate or bicarbonate.[8][9]
High Background Fluorescence	Incomplete removal of free fluorophore.	Optimize the HPLC purification protocol.[28]
Precipitation of Reagents	Poor solubility of the NHS ester or the conjugate.	Keep the final concentration of organic solvent low (<10%).[8] Consider using a more water-soluble fluorophore if available.[3][15][18]

Conclusion

The conjugation of NHS ester fluorophores to 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine is a straightforward and effective method for the synthesis of fluorescently labeled small molecules. By carefully controlling the reaction conditions, particularly the pH, and employing appropriate purification and characterization techniques, researchers can reliably produce high-quality fluorescent probes for a wide range of applications in chemical biology and drug discovery.

Figure 2: The reaction mechanism of an NHS ester with a primary amine, resulting in a stable amide bond.

References

• Vertex AI Search. (n.d.). NHS ester labeling of amino biomolecules.
• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules.
• BenchChem. (n.d.). An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines.
• EvitaChem. (n.d.). 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (EVT-3001124).
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry.
• BenchChem. (n.d.). Technical Support Center: Optimizing pH for EDC/NHS Reactions.
• Tocris Bioscience. (n.d.). Conjugation Protocol for Amine-Reactive Janelia Fluor Dyes.
• Lumiprobe. (n.d.). NHS esters in Reactive groups.
• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling.
• Waters. (n.d.). Bio-conjugates | Antibody Drug Conjugate Solutions For Biopharmaceutical Analysis.
• BenchChem. (n.d.). A Comparative Guide to HPLC Methods for Analyzing Bioconjugate Purity.
• GeneCopoeia. (n.d.). Andy Fluor™ NHS Esters (Succinimidyl Esters).
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry.
• ResearchGate. (n.d.). Conjugate characterization. (A) HPLC and HPLC-MS analysis of peptide....
• Scholars' Mine. (1988, October 1). Kinetics And Mechanisms Of The Aminolysis Of N-Hydroxysuccinimide Esters In Aqueous Buffers.
• Thermo Fisher Scientific. (2012, October 16). Alexa Fluor® Succinimidyl Esters (NHS esters).
• Biocompare. (2017, May 1). LC-MS Analysis of Antibody-Drug Conjugates.
• FluoroFinder. (2025, June 11). Antibody Conjugation Techniques.
• Novatia. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates.
• Cyanagen. (n.d.). Reactive dye | STAR FLUOR 550 NHS ester.
• RSC Publishing. (n.d.). Rapid protein concentration, efficient fluorescence labeling and purification on a micro/nanofluidics chip.
• MilliporeSigma. (n.d.). Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides.
• Lumiprobe. (n.d.). NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• Vector Labs. (n.d.). MB 488 NHS Ester.
• Antibodies.com. (n.d.). Fluorescent Dye 430 NHS ester (A270020).
• Advanced ChemBlocks. (2026, March 16). 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine.
• PMC. (2021, January 31). Small-Scale Preparation of Fluorescently Labeled Chemical Probes from Marine Cyclic Peptides, Kapakahines A and F.
• ACS Publications. (2020, December 14). Determining Essential Requirements for Fluorophore Selection in Various Fluorescence Applications Taking Advantage of Diverse Structure–Fluorescence Information of Chromone Derivatives | Journal of Medicinal Chemistry.
• BenchChem. (n.d.). Application Notes: Purification of Fluorescently Labeled Proteins.
• MySkinRecipes. (n.d.). 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine.
• Merck. (n.d.). 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine.
• ChemShuttle. (n.d.). 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine.
• ResearchGate. (n.d.). (A) UV-visible absorption and (B) fluorescence emission spectra of....
• Biocompare. (2023, March 16). Combining UV-Vis and Fluorescence Spectroscopy for Optimal Results.
• BOC Sciences. (n.d.). Fluorescent Labeling of Small Molecules - Probes.
• MDPI. (2024, November 5). Affordable Small Molecules as Promising Fluorescent Labels for Biomolecules.
• Proteus Instruments. (2022, January 17). A comparison of Proteus fluorescence spectroscopy with UV-Vis technology.
• University of Toronto. (n.d.). Ultraviolet-Visible Absorption and Fluorescence Spectroscopy.

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Preparation of BC-NH2 stock solutions in DMSO for live-cell imaging

An Application Note and Detailed Protocol for the Preparation of Amine-Functionalized Bicyclononyne (BCN-NH2) Stock Solutions in DMSO for Live-Cell Imaging

Authored by a Senior Application Scientist

This guide provides a comprehensive, field-tested protocol for the preparation, storage, and quality control of amine-functionalized bicyclononyne (BCN-NH2) stock solutions intended for live-cell imaging applications. Rooted in the principles of bioorthogonal chemistry, this protocol is designed for researchers, scientists, and drug development professionals who require reliable and reproducible results in cell labeling and modification.

Introduction: The Role of BCN-NH2 in Modern Live-Cell Imaging

Amine-functionalized bicyclononyne (BCN-NH2) is a key reagent in the field of copper-free click chemistry, a type of bioorthogonal reaction that allows for the specific labeling of biomolecules in living systems without interfering with native biological processes. The bicyclononyne moiety is a strained alkyne that reacts rapidly and specifically with azide-tagged molecules in a strain-promoted alkyne-azide cycloaddition (SPAAC). The primary amine (-NH2) group on BCN-NH2 provides a versatile handle for conjugation to various probes, such as fluorescent dyes, biotin, or drugs, via amine-reactive chemistry (e.g., NHS esters or isothiocyanates).

The successful application of BCN-NH2 in live-cell imaging hinges on the proper preparation and handling of the reagent. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its ability to dissolve a wide range of organic molecules and its miscibility with aqueous cell culture media. However, improper preparation can lead to compound precipitation, reduced reactivity, and inaccurate final concentrations, ultimately compromising experimental outcomes. This document outlines a robust protocol to ensure the integrity and efficacy of your BCN-NH2 stock solutions.

Core Principles: Why This Protocol Works

The methodology described herein is built on three pillars of scientific integrity:

• Expertise & Causality: We explain the reasoning behind each step. For instance, the use of anhydrous DMSO is critical because BCN and other strained alkynes can be susceptible to hydrolysis, and water contamination can lead to the degradation of the reagent over time.

• Trustworthiness & Self-Validation: The protocol includes integrated quality control (QC) checkpoints. Verifying the complete dissolution of the BCN-NH2 powder is a simple yet crucial step to ensure an accurate stock concentration.

• Authoritative Grounding: Key claims and procedural standards are supported by citations from reputable scientific literature and supplier technical data.

Materials and Reagents

Reagents

• Amine-functionalized Bicyclononyne (BCN-NH2) powder

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade (e.g., Sigma-Aldrich, Cat. No. D2650 or equivalent)

Equipment

• Microcentrifuge tubes (1.5 mL, low-retention)

• Calibrated micropipettes (P10, P200, P1000)

• Vortex mixer

• Microcentrifuge

• Personal protective equipment (PPE): lab coat, safety glasses, and nitrile gloves

Detailed Protocol for 10 mM BCN-NH2 Stock Solution Preparation

This protocol details the preparation of a 10 mM stock solution, a common starting concentration for many live-cell imaging experiments.

Step 1: Pre-equilibration of Reagents

Before opening, allow the vial of BCN-NH2 powder and the bottle of anhydrous DMSO to equilibrate to room temperature for at least 20 minutes. This critical step prevents the condensation of atmospheric moisture into the containers, which could compromise the integrity of these hygroscopic and water-sensitive reagents.

Step 2: Calculating the Required Volume of DMSO

The volume of DMSO required will depend on the amount of BCN-NH2 powder provided by the manufacturer. Use the following formula:

Volume of DMSO (μL) = [Mass of BCN-NH2 (mg) / Molecular Weight of BCN-NH2 ( g/mol )] x 100,000

• Example: For 1 mg of BCN-NH2 with a molecular weight of 151.23 g/mol : Volume of DMSO (μL) = [1 mg / 151.23 g/mol ] x 100,000 ≈ 661.2 μL

Step 3: Dissolution of BCN-NH2 Powder

• Briefly centrifuge the vial of BCN-NH2 powder to ensure all the powder is at the bottom.

• Carefully add the calculated volume of anhydrous DMSO to the vial using a calibrated micropipette.

• Tightly cap the vial and vortex thoroughly for at least 2 minutes to ensure complete dissolution.

Step 4: Quality Control - Visual Inspection

After vortexing, visually inspect the solution against a bright background. A properly prepared stock solution should be clear and free of any visible particulates. If particulates remain, continue vortexing for another 2 minutes. If the solution is still not clear, gentle warming in a 37°C water bath for 5-10 minutes can aid dissolution.

Step 5: Aliquoting and Storage

To avoid repeated freeze-thaw cycles that can degrade the compound, it is essential to aliquot the stock solution into smaller, single-use volumes.

• Dispense the BCN-NH2 stock solution into low-retention microcentrifuge tubes (e.g., 5-20 μL aliquots).

• Label each aliquot clearly with the compound name, concentration (10 mM), and date of preparation.

• Store the aliquots at -20°C for short-to-medium-term storage (1-6 months) or at -80°C for long-term storage (up to 1 year). Protect from light by storing them in a light-blocking container or wrapping the tubes in aluminum foil.

Data Presentation: Summary of Key Parameters

Parameter	Recommended Value/Condition	Rationale
Solvent	Anhydrous DMSO	High solvating power for organic molecules and miscibility with aqueous media. Anhydrous grade prevents hydrolysis of the reagent.
Stock Concentration	10 mM (typical)	A convenient concentration for serial dilutions to achieve final working concentrations in the low micromolar range.
Storage Temperature	-20°C (short-term) or -80°C (long-term)	Minimizes degradation of the compound over time.
Storage Conditions	Small, single-use aliquots, protected from light	Prevents repeated freeze-thaw cycles and photodegradation.
Shelf Life	Up to 6 months at -20°C; up to 1 year at -80°C	Based on general stability of similar cyclooctyne reagents.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps and decision points in the preparation of the BCN-NH2 stock solution.

In vivo protein tracking using BC-NH2 derived CLIP-tag probes

Introduction: Illuminating Protein Dynamics in Their Native Environment

Understanding the spatiotemporal dynamics of a protein—its localization, trafficking, and turnover—is fundamental to deciphering its biological function. While fluorescent proteins like GFP have been invaluable, they have limitations in terms of size, brightness, and spectral variety.[1][2] Self-labeling protein tags, such as the CLIP-tag, offer a powerful alternative, enabling the covalent attachment of small, synthetic probes with diverse functionalities, from bright organic fluorophores to affinity tags, in living systems.[3][4]

The CLIP-tag is a 19.4 kDa engineered human O6-alkylguanine-DNA-alkyltransferase (hAGT) that has been mutated to specifically and covalently react with O2-benzylcytosine (BC) derivatives.[1][3][5] This reaction is highly specific and forms a stable thioether bond, effectively "gluing" the probe to the protein of interest (POI). A key advantage of the CLIP-tag system is its orthogonality to the SNAP-tag system, which reacts with O6-benzylguanine (BG) substrates.[3][4][6] This allows for simultaneous, multicolor labeling of two different proteins within the same cell or organism, providing a powerful tool for studying protein-protein interactions and complex cellular processes.[1][3][7]

This guide focuses specifically on the use of O2-benzylcytosine-amine (BC-NH2) as a versatile precursor for creating custom CLIP-tag probes for in vivo protein tracking. The primary amine group on the BC-NH2 substrate serves as a chemical handle for conjugation to a wide array of reporter molecules, such as near-infrared (NIR) fluorophores ideal for deep-tissue imaging. We will detail the principles, protocols, and best practices for leveraging this technology to illuminate protein behavior in complex biological settings.

Principle of CLIP-tag Labeling

The CLIP-tag labeling reaction is a specific, covalent, and irreversible process. The tag, expressed as a fusion with a protein of interest, recognizes the benzylcytosine (BC) substrate. The reactive cysteine residue in the CLIP-tag's active site attacks the benzyl group of the BC substrate, displacing the cytosine leaving group and forming a stable covalent bond.[3]

Figure 1: CLIP-tag covalent labeling mechanism.

Core Experimental Workflow

Tracking proteins in vivo using this system involves a multi-step process. The workflow is designed to ensure specific expression of the tagged protein and efficient, targeted delivery and reaction of the imaging probe.

Figure 2: General workflow for in vivo protein tracking.

Probe Design & Synthesis Considerations

The versatility of the BC-NH2 precursor allows for the creation of probes tailored to specific experimental needs. The primary amine provides a convenient site for coupling to any molecule with a compatible reactive group, such as an N-hydroxysuccinimide (NHS) ester.

Key Considerations for In Vivo Probes:

• Fluorophore Choice: For deep-tissue imaging, near-infrared (NIR) dyes (650-900 nm) are preferred due to lower tissue autofluorescence and deeper photon penetration.

• Solubility & Stability: The final probe must be soluble in physiologically compatible buffers (e.g., PBS with a small amount of DMSO) and stable at 37°C.

• Pharmacokinetics (PK): The size, charge, and hydrophilicity of the probe will dictate its distribution and clearance rate in vivo. PEGylation or other modifications can be used to tune PK properties.[8]

• Cell Permeability: For intracellular targets, the probe must be able to cross the cell membrane. For cell-surface targets, a membrane-impermeable probe is required to reduce background from intracellular labeling.[9][10]

Parameter	Recommendation for In Vivo Use	Rationale
Emission Wavelength	650 - 900 nm (NIR)	Minimizes tissue autofluorescence and light scattering for deeper imaging.
Solubility	High in aqueous buffers (e.g., PBS)	Ensures compatibility with physiological conditions and prevents aggregation upon injection.
In Vivo Half-life	Tunable (minutes to hours)	Must be long enough to reach the target tissue but short enough to allow for clearance and reduced background.
Target Location	Cell Surface	Use hydrophilic, charged probes to prevent entry into the cell.[9]
Target Location	Intracellular	Use more hydrophobic, neutral probes to facilitate membrane crossing.[9]

Protocol 1: Labeling of Cell Surface CLIP-tag Fusions in Live Cells

This protocol is foundational for validating probe activity and optimizing labeling conditions before moving to in vivo models.

Materials & Reagents:

• Mammalian cells stably or transiently expressing a cell-surface protein fused to the CLIP-tag.

• Mock-transfected or wild-type cells (for negative control).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• BC-NH2 derived fluorescent probe (e.g., BC-Alexa Fluor 647).

• DMSO (Anhydrous).

• Hanks' Balanced Salt Solution (HBSS) or PBS.

• Microscopy-grade culture dishes or plates (e.g., chambered coverglass).

Procedure:

• Cell Seeding: Plate CLIP-tag expressing cells and wild-type control cells onto chambered coverglass. Allow cells to adhere and reach 60-80% confluency.

  • Expert Insight: Seeding density is critical. Overly confluent cells may exhibit altered protein expression and trafficking, while sparse cells can be difficult to image.

• Probe Preparation: Prepare a 1 mM stock solution of the BC-NH2 derived probe in DMSO.[11] Vortex thoroughly to ensure complete dissolution. Store protected from light at -20°C.

• Labeling Medium Preparation: Immediately before use, dilute the 1 mM probe stock solution into pre-warmed complete culture medium to a final working concentration. A typical starting concentration is 1-5 µM.[9][11]

  • Expert Insight: The optimal concentration must be determined empirically. Start with 5 µM and titrate down to find the lowest concentration that provides a strong signal with minimal background.[6] High background can often be controlled by reducing the probe concentration or incubation time.[11]

• Cell Labeling: Aspirate the old medium from the cells and replace it with the labeling medium.

• Incubation: Incubate the cells for 30-60 minutes at 37°C and 5% CO₂. For cell surface labeling, incubation can be performed at 4°C for 30 minutes to inhibit endocytosis.[9]

• Washing: Remove the labeling medium and wash the cells three times with pre-warmed complete medium.[11] This step is crucial for removing unbound probe and reducing background fluorescence.

• Recovery/Chase: Add fresh, pre-warmed complete medium and incubate for an additional 30 minutes to allow any non-covalently bound probe to diffuse out of the cells.[11]

• Imaging: Replace the medium with HBSS or live-cell imaging buffer. Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore. Be sure to image the negative control cells using identical settings to assess background fluorescence.

Protocol 2: General Procedure for In Vivo Protein Labeling and Imaging

This protocol provides a general framework. Specific parameters such as probe dose, administration route, and imaging time points must be optimized for each specific animal model, target protein, and probe.

Materials & Reagents:

• Transgenic animal model expressing the CLIP-tag fusion protein.

• BC-NH2 derived NIR fluorescent probe.

• Sterile PBS.

• Vehicle for injection (e.g., PBS with ≤5% DMSO, or as optimized for probe solubility).

• Anesthetic (e.g., isoflurane).

• In vivo imaging system (IVIS) or similar fluorescence imaging equipment.

Procedure:

• Probe Formulation: Prepare the sterile probe solution for injection. The final concentration should be calculated based on the desired dose (e.g., in nmol/kg) and the injection volume. Ensure the final concentration of any co-solvent like DMSO is well-tolerated by the animal.

  • Expert Insight: Perform a small-scale solubility test before preparing the full injection volume. Probe precipitation can lead to embolism and inaccurate dosing.

• Animal Preparation: Anesthetize the animal according to approved institutional animal care and use committee (IACUC) protocols.

• Probe Administration: Administer the probe via the desired route. For systemic targets, intravenous (tail vein) injection is common. For localized targets, intraperitoneal or subcutaneous injections may be appropriate.

• Incubation and Distribution: Allow the probe to circulate and bind to the target protein. The optimal time between injection and imaging can range from 1 to 24 hours, depending on the probe's pharmacokinetics and the target's accessibility.

  • Expert Insight: A time-course imaging experiment is essential for optimization. Image the animal at multiple time points (e.g., 1, 4, 8, 12, 24 hours post-injection) to determine when the best target-to-background ratio is achieved.

• In Vivo Imaging: Anesthetize the animal and place it in the in vivo imaging system. Acquire fluorescence images using the appropriate excitation and emission filters for the NIR probe. Acquire a brightfield or photographic image for anatomical reference.

• Data Analysis: Quantify the fluorescence intensity in the region of interest (ROI) corresponding to the target tissue. Compare this signal to background regions or to a control animal that does not express the CLIP-tag protein but received the probe.

• Ex Vivo Validation (Recommended): After the final imaging time point, euthanize the animal and harvest the target organ and other control organs (e.g., liver, kidney, muscle). Image the organs ex vivo to confirm the signal localization and quantify biodistribution. This step provides higher-resolution validation and helps to confirm that the in vivo signal originates from the expected source.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
No/Weak Signal	- Poor expression of the CLIP-tag fusion protein.- Probe degradation or poor stability.- Insufficient probe concentration or incubation time.	- Confirm protein expression via Western blot using an anti-SNAP/CLIP-tag antibody.[11]- Use freshly prepared probe; check for precipitation.- Increase probe concentration and/or incubation time systematically.[11]
High Background	- Non-specific binding of the probe to cells or tissues.- Incomplete removal of unbound probe.- Probe is too hydrophobic, leading to aggregation.	- Decrease probe concentration and/or incubation time.[11]- Increase the number and duration of wash steps.[11]- Include serum or BSA in labeling/wash buffers to block non-specific sites.[11]- Re-design probe with improved solubility (e.g., add PEG linkers).
Signal Not at Expected Location	- Mislocalization of the CLIP-tag fusion protein.- Off-target accumulation of the probe (e.g., in liver/kidneys).	- Verify fusion protein localization via immunofluorescence with an antibody against the POI.- Analyze probe biodistribution in control animals lacking the CLIP-tag. Adjust probe chemistry to alter PK if needed.
Phototoxicity (in vitro)	- High-intensity illumination during time-lapse imaging.	- Reduce laser power and/or exposure time.- Use a more photostable fluorophore.- Use an anti-fade reagent in the imaging medium if compatible with live cells.

Conclusion

The CLIP-tag system, particularly when paired with custom probes derived from BC-NH2, represents a highly adaptable and powerful platform for in vivo protein imaging. By enabling the use of superior fluorescent dyes and offering precise control over the labeling process, this technology provides researchers with an unparalleled window into protein dynamics within a living organism. The protocols and guidelines presented here offer a robust starting point for researchers to design and execute sophisticated protein tracking experiments, ultimately accelerating discoveries in basic biology and therapeutic development.

References

• Capturing Cell−Cell Interactions via SNAP-tag and CLIP-tag Technology. (2015). Bioconjugate Chemistry. [Link]

• Site-Specific Protein Labeling with SNAP-Tags. (2013). Current Protocols in Protein Science. [Link]

• A new method for in vivo plant cell imaging with SNAP-tag proteins. (2020). Phys.org. [Link]

• Protein Self-Labeling with Halo, SNAP, and CLIP Tagging. (2022). Bitesize Bio. [Link]

• Fluorescent labeling of proteins in vitro and in vivo using encoded peptide tags. (2020). AME Publications. [Link]

• Cellular Analysis (SNAP-Tag). (n.d.). New England Biolabs GmbH. [Link]

• Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. (2021). Journal of the American Chemical Society. [Link]

• Reversible SNAP-Tag and CLIP-Tag Ligands for Live Cell Imaging. (2010). NIH Office of Technology Transfer. [Link]

• Fast and Luminous: CLIP-tag2. (2026). bioRxiv. [Link]

• Characterization of SNAP-and CLIP-tag labeling kinetics. (2021). ResearchGate. [Link]

• Cellular Imaging & Analysis. (n.d.). New England Biolabs GmbH. [Link]

• Principle of SNAP/CLIP-labeling and labeling protocols. (2018). ResearchGate. [Link]

• A Single Bioorthogonal Reaction for Multiplex Cell Surface Protein Labeling. (2025). Journal of the American Chemical Society. [Link]

• Imaging proteins inside cells with fluorescent tags. (2010). Seminars in Cell & Developmental Biology. [Link]

• Labeling mechanism of SNAPtag (a) and CLIP-tag (b) fusion proteins. (2011). ResearchGate. [Link]

• Advances in Synthetic Fluorescent Probe Labeling for Live-Cell Imaging in Plants. (2021). Plant and Cell Physiology. [Link]

• Tetrazine bioorthogonal chemistry derived in vivo imaging. (2022). Frontiers in Chemistry. [Link]

• SNAP‐Tag‐Targeted MRI‐Fluorescent Multimodal Probes. (2017). Chemistry – A European Journal. [Link]

• Genetically Encoding Bioorthogonal Functional Groups for Site-selective Protein Labeling. (2013). Current Protocols in Chemical Biology. [Link]

• Selected peptide-based fluorescent probes for biological applications. (2020). Beilstein Journal of Organic Chemistry. [Link]

• Labeling of active proteases in fresh-frozen tissues by topical application of quenched activity-based probes. (2016). Nature Protocols. [Link]

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• Bioorthogonal Chemistries for Labeling Living Systems. (2010). eScholarship, University of California. [Link]

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Tagging intracellular proteins of interest with BC-NH2 synthesized fluorophores

An Application Guide to Intracellular Protein Labeling via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Using Bicyclo[6.1.0]nonyne (BCN) Fluorophores

Introduction: Illuminating the Inner Workings of the Cell

Visualizing proteins in their native intracellular environment is fundamental to understanding cellular biology, from signaling pathways to disease mechanisms. While genetically encoded fluorescent proteins (FPs) like GFP have been revolutionary, they have limitations, including their large size (~27 kDa) which can perturb the function of the protein of interest, and their fixed photophysical properties.[1][2] An alternative and increasingly powerful strategy is the use of bioorthogonal chemistry, which employs reactions that occur selectively and efficiently within living systems without interfering with native biochemical processes.[3]

This guide focuses on a premier bioorthogonal reaction: the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This copper-free "click chemistry" reaction enables the precise covalent attachment of small, bright organic fluorophores to target proteins inside living cells.[4][5] We will detail the use of Bicyclo[6.1.0]nonyne (BCN), a highly reactive strained alkyne, for this purpose.[6][7][8]

It is important to clarify a point of terminology. The reagent BC-NH2 is an amine-functionalized derivative of benzylcytosine (BC), used specifically for creating substrates for the CLIP-tag protein labeling system.[9][10] This guide, however, focuses on the more broadly applicable bioorthogonal reagent Bicyclo[6.1.0]nonyne , abbreviated as BCN . BCN can be synthesized with an amine handle (BCN-NH2) to facilitate the straightforward conjugation of a wide variety of fluorophores, which are then used to label azide-modified proteins via the SPAAC reaction.

This application note serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing the foundational principles, detailed experimental protocols, and practical insights required to successfully label intracellular proteins using BCN-functionalized fluorophores.

Part 1: The Principle of the Technology

The Power of Bioorthogonal Chemistry

Bioorthogonal chemistry allows for the formation of a covalent bond between two functional groups—a chemical reporter and a probe—in the complex environment of a living cell.[3] The key is that these functional groups are mutually reactive but remain inert to the vast array of other molecules within the cell. The azide group (-N₃) is an ideal chemical reporter because it is virtually absent from biological systems and is small enough to be incorporated into proteins with minimal perturbation.[3][11]

Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The SPAAC reaction is a cornerstone of bioorthogonal chemistry. It involves the reaction between an azide and a cyclooctyne, a ring-strained alkyne. The inherent ring strain of the alkyne provides the activation energy needed to drive the [3+2] cycloaddition reaction forward without the need for a cytotoxic copper(I) catalyst, which is required for the classical "click" reaction.[4][5] This copper-free nature makes SPAAC exceptionally well-suited for live-cell imaging.

The Bicyclo[6.1.0]nonyne (BCN) Advantage

Among the various strained alkynes developed for SPAAC, Bicyclo[6.1.0]nonyne (BCN) offers a superior combination of high reactivity and stability.[6] The fusion of a cyclopropane ring to the cyclooctyne core dramatically increases the ring strain, leading to exceptionally fast reaction kinetics with azides.[6][8] This high reactivity allows for labeling at very low, non-toxic concentrations of the fluorophore probe, resulting in a high signal-to-noise ratio. Furthermore, BCN is relatively small and its synthesis is straightforward, making it an accessible and versatile tool for chemical biology.[6][8]

Workflow: Installing the Azide Handle and Labeling

The overall process involves two key stages: first, incorporating an azide-bearing non-canonical amino acid (ncAA) into the protein of interest, and second, reacting this azide "handle" with a BCN-conjugated fluorophore.

Caption: The two-stage workflow for intracellular protein labeling using BCN-fluorophores via SPAAC.

There are two primary methods for introducing the azide:

• Metabolic Labeling: Cells are cultured with an azide-bearing analogue of a natural amino acid, such as L-azidohomoalanine (AHA), which is a surrogate for methionine.[12] Cellular machinery incorporates AHA into newly synthesized proteins at methionine sites, resulting in global labeling of the proteome.[11] This method is excellent for studying overall protein synthesis.

• Genetic Code Expansion (GCE): This sophisticated technique allows for the site-specific incorporation of an azide-functionalized ncAA at a genetically defined position.[2][13] It requires the co-expression of the target protein (engineered with an amber stop codon, TAG, at the desired site) and an orthogonal aminoacyl-tRNA synthetase/tRNA pair that uniquely recognizes the ncAA and the TAG codon.[1] This provides ultimate precision for labeling a single protein at a specific residue.

Part 2: Experimental Design & Key Considerations

A successful labeling experiment hinges on careful planning. The choices made here will directly impact the quality and interpretability of your data.

Choosing Your Azide Incorporation Strategy

The choice between metabolic labeling and GCE depends entirely on the biological question being asked.

Feature	Metabolic Labeling (e.g., AHA)	Genetic Code Expansion (GCE)
Specificity	Global (all newly synthesized proteins)	Site-specific (single protein at a defined residue)
Complexity	Simple; add ncAA to media	Complex; requires genetic engineering and transfection
Typical Use Case	Visualizing global protein synthesis, proteomics (BONCAT)	Tracking a specific protein's localization, dynamics, or interactions
Pros	Easy to implement, robust signal	Unparalleled precision, minimal functional perturbation
Cons	Labels all proteins, not specific	Lower expression/incorporation efficiency, requires optimization

Selecting and Preparing Your BCN-Fluorophore

The fluorophore is not just a light source; its properties are critical for successful imaging.

• Fluorophore Choice: Consider brightness, photostability (resistance to photobleaching), and excitation/emission spectra that are compatible with your microscope and distinct from other fluorescent signals in your experiment. For live-cell imaging, cell-permeable, far-red emitting dyes are often preferred to minimize phototoxicity and cellular autofluorescence.[14][15]

• BCN-Fluorophore Conjugation: BCN can be synthesized with various functional handles. A common and versatile form is BCN-amine (BCN-NH₂). This allows for a straightforward, one-step synthesis of a custom BCN-fluorophore by reacting BCN-NH₂ with an N-hydroxysuccinimide (NHS) ester-activated fluorescent dye, which are widely available commercially.[16][17] This reaction forms a stable amide bond.

The Importance of Controls

To ensure your observed signal is specific and meaningful, the following controls are essential:

• No-Azide Control: Cells that are not treated with the azide-bearing ncAA but are incubated with the BCN-fluorophore. This control is crucial to assess non-specific binding of the fluorescent probe.

• No-BCN Control: Cells that have incorporated the azide handle but are not treated with the BCN-fluorophore. This control measures background autofluorescence from the cells themselves.

• Cell Viability Control: Monitor cell health throughout the experiment (e.g., using a live/dead stain) to ensure that the labeling components or procedures are not inducing cytotoxicity.[18]

Part 3: Detailed Protocols

These protocols provide a starting point for mammalian cells grown in culture. Optimization of concentrations and incubation times for your specific cell line and protein of interest is highly recommended.

Protocol 1: Global Protein Labeling with Azidohomoalanine (AHA)

This protocol is for visualizing all newly synthesized proteins.

Materials:

• HeLa cells (or other cell line of interest)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Methionine-free DMEM

• L-azidohomoalanine (AHA) stock solution (100 mM in sterile water or PBS)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells on glass-bottom dishes suitable for microscopy to achieve 60-70% confluency on the day of the experiment.

• Methionine Depletion (Optional but Recommended): Gently wash cells twice with pre-warmed PBS. Replace the complete medium with pre-warmed methionine-free medium and incubate for 30-60 minutes in a 37°C, 5% CO₂ incubator. This step enhances AHA incorporation.[12]

• AHA Labeling: Add AHA stock solution directly to the methionine-free medium to a final concentration of 25-50 µM.

• Incubation: Incubate the cells for 1-4 hours (for short-term synthesis studies) or up to 24 hours (for steady-state labeling) in a 37°C, 5% CO₂ incubator.

• Wash: Gently wash the cells three times with pre-warmed complete medium to remove unincorporated AHA.

• Proceed to Protocol 3 for the SPAAC reaction.

Protocol 2: Site-Specific Labeling with Genetic Code Expansion (GCE)

This protocol requires molecular biology expertise for plasmid construction and delivery.

Materials:

• Plasmid encoding the protein of interest (POI) with an in-frame amber stop codon (TAG) at the desired labeling site.

• Plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA pair for the azide-ncAA.

• Transfection reagent (e.g., Lipofectamine).

• Azide-functionalized ncAA (e.g., Nε-azido-L-lysine).

• Complete culture medium.

Procedure:

• Cell Seeding: Plate cells to be 70-80% confluent at the time of transfection.

• Transfection: Co-transfect the cells with the POI-TAG plasmid and the synthetase/tRNA plasmid according to the manufacturer's protocol for your transfection reagent.

• Expression and Incorporation: 12-24 hours post-transfection, replace the medium with fresh complete medium supplemented with the azide-ncAA (typically 0.5-1 mM).

• Incubation: Incubate for 24-48 hours to allow for expression of the plasmids and incorporation of the ncAA into the target protein.

• Wash: Gently wash the cells twice with pre-warmed complete medium.

• Proceed to Protocol 3 for the SPAAC reaction.

Protocol 3: Live-Cell SPAAC Reaction with BCN-Fluorophore

This protocol is performed on live cells that have incorporated the azide handle via Protocol 1 or 2.

Materials:

• Azide-labeled cells in glass-bottom dish.

• BCN-fluorophore conjugate (e.g., BCN-AF488) stock solution (1-10 mM in anhydrous DMSO).

• Live-cell imaging medium (e.g., phenol red-free DMEM).

Procedure:

• Prepare Labeling Medium: Dilute the BCN-fluorophore stock solution into pre-warmed live-cell imaging medium to a final concentration of 1-10 µM. Vortex thoroughly.

• Labeling Reaction: Remove the medium from the azide-labeled cells and add the BCN-fluorophore labeling medium.

• Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light. The optimal time may vary depending on the protein abundance and BCN-fluorophore reactivity.

• Wash: Remove the labeling medium and wash the cells gently three times with pre-warmed live-cell imaging medium. This step is critical to remove unreacted fluorophore and reduce background fluorescence.[19]

• Imaging: Add fresh live-cell imaging medium to the dish. The cells are now ready for live-cell fluorescence microscopy.

Part 4: Data Acquisition and Analysis

Fluorescence Microscopy

Successful imaging requires optimizing microscope settings to maximize signal while minimizing phototoxicity.[20]

• Platform: A confocal or widefield fluorescence microscope equipped with an environmental chamber (to maintain 37°C and 5% CO₂) is ideal for live-cell imaging.

• Excitation and Emission: Use filter sets and laser lines appropriate for your chosen fluorophore.

• Minimizing Phototoxicity: Use the lowest possible laser power and shortest exposure time that provides a sufficient signal-to-noise ratio. For time-lapse imaging, reduce the frequency of image acquisition as much as the biological process allows.[18]

Quantitative Data Summary

The following table provides typical parameters for the labeling protocols.

Parameter	Recommended Range	Purpose
AHA Concentration	25 - 100 µM	Metabolic incorporation of azide handle
Azide-ncAA (GCE) Conc.	0.5 - 2 mM	Site-specific incorporation of azide handle
BCN-Fluorophore Conc.	1 - 20 µM	Covalent labeling of azide-modified proteins
AHA Incubation Time	1 - 24 hours	Depends on desired labeling window (synthesis vs. steady-state)
BCN-Fluorophore Incubation	30 - 90 minutes	Time for SPAAC reaction to proceed in live cells
Imaging Laser Power	< 5% of max	Minimize phototoxicity and photobleaching

Part 5: Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No/Weak Fluorescent Signal	1. Inefficient azide incorporation.2. BCN-fluorophore degradation or low concentration.3. Incorrect microscope filter sets.	1. For AHA, increase concentration or incubation time; perform methionine depletion. For GCE, optimize transfection and expression.2. Use fresh BCN-fluorophore stock; increase labeling concentration or time.3. Verify excitation/emission spectra of your dye and match with microscope settings.
High Background Fluorescence	1. Insufficient washing after labeling.2. Non-specific binding of the fluorophore.3. Cellular autofluorescence.	1. Increase the number and duration of washes with fresh medium.[19]2. Run a "no-azide" control. If high, consider a different fluorophore or add a blocking step (e.g., with BSA).3. Use phenol red-free imaging medium. Image in a spectral window where autofluorescence is minimal (e.g., far-red).[21]
High Cell Death/Toxicity	1. Cytotoxicity from ncAA or BCN-fluorophore.2. Phototoxicity from imaging.	1. Perform a dose-response curve to find the lowest effective concentration. Reduce incubation times.2. Reduce laser power, increase camera gain, reduce exposure time, and decrease frequency of image acquisition.[20]

Conclusion

The combination of azide incorporation and subsequent labeling with BCN-conjugated fluorophores via Strain-Promoted Azide-Alkyne Cycloaddition represents a robust and versatile platform for illuminating intracellular proteins. This technique overcomes many limitations of traditional fluorescent protein tags by enabling the use of small, bright, and photostable organic dyes with minimal perturbation to the target protein's function. By carefully designing experiments with appropriate controls and optimizing protocols for specific systems, researchers can unlock a deeper understanding of protein dynamics, localization, and function in the context of the living cell.

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• Deshayes, S., & Gref, R. (2018). Fluorescent labeling of biocompatible block copolymers: synthetic strategies and applications in bioimaging. Polymer Chemistry, 9(20), 2737–2751. [Link]

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• Szabó, D., & Stawikowski, M. (2024). Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures. ACS Omega, 9(24), 27079–27087. [Link]

• Chédeville, A. et al. (2019). In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation. Bioconjugate Chemistry, 30(12), 3092–3103. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Amine-Dextran (BC-NH2) Conjugation with Amine-Reactive Fluorescent Dyes

Welcome to the technical support resource for optimizing the conjugation of amine-functionalized dextrans (BC-NH2) with amine-reactive fluorescent dyes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into achieving high-efficiency, reproducible conjugations. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and maximize the success of your labeling reactions.

Troubleshooting Guide: Low Conjugation Yield and Other Common Issues

Low conjugation efficiency is a frequent challenge that can stem from several factors, from reagent quality to reaction conditions.[] This guide will walk you through a systematic approach to identifying and resolving these issues.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical progression for diagnosing and solving common problems encountered during the conjugation of BC-NH2 with amine-reactive dyes.

Caption: A step-by-step workflow for troubleshooting low conjugation yield.

Question 1: Why is my conjugation yield so low or nonexistent?

Answer:

Several factors can contribute to low or failed conjugation. Let's break down the most common culprits:

• Inappropriate Buffer Composition: The presence of primary amines in your buffer is a critical error.[2] Buffers like Tris (tris(hydroxymethyl)aminomethane) and glycine contain primary amines that will compete with the amine groups on your dextran, significantly reducing your conjugation efficiency.[3][4]

  • Solution: Always use amine-free buffers such as phosphate-buffered saline (PBS), sodium bicarbonate, HEPES, or borate buffers.[4][5] If your BC-NH2 is in an incompatible buffer, perform a buffer exchange using methods like dialysis or spin desalting columns before starting the conjugation.[6]

• Suboptimal Reaction pH: The reaction between an N-hydroxysuccinimide (NHS) ester dye and a primary amine is highly pH-dependent.[7][8] At acidic pH, the primary amines on the dextran are protonated (-NH3+), making them non-nucleophilic and unreactive.[7] Conversely, at a very high pH (above 9.0), the hydrolysis of the NHS ester dye accelerates dramatically, deactivating it before it can react with the dextran.[7][9]

  • Solution: The optimal pH range for NHS ester reactions is typically between 7.2 and 8.5.[7][] For many applications, a pH of 8.3-8.5 is considered ideal to balance amine reactivity and NHS ester stability.[5][8][11]

• Hydrolyzed/Inactive Dye: NHS esters are moisture-sensitive and can hydrolyze over time, especially if not stored correctly.[12][13][14] Once hydrolyzed, the dye is no longer reactive with amines.[9]

  • Solution: Purchase high-quality dyes from reputable suppliers and store them desiccated at -20°C.[][13] Allow the dye container to equilibrate to room temperature before opening to prevent moisture condensation.[12][14] Prepare stock solutions of the dye in anhydrous (water-free) dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) and use them immediately or store them in small aliquots at -20°C.[5][13]

• Low BC-NH2 Concentration: The reaction between the dye and the dextran is a bimolecular reaction. At low concentrations of BC-NH2, the competing hydrolysis reaction of the NHS ester can dominate, leading to poor yields.[][15]

  • Solution: For optimal results, the concentration of the protein or biomolecule to be labeled should be at least 2 mg/mL.[16]

Question 2: I'm observing dye precipitation during the reaction. What's causing this and how can I prevent it?

Answer:

Dye precipitation is often due to the hydrophobic nature of many fluorescent dyes and their limited solubility in aqueous buffers.[17][18] When a concentrated solution of the dye in an organic solvent like DMSO is added to the aqueous reaction buffer, it can cause the dye to crash out of solution.

• Solution:

  • Control the Organic Solvent Concentration: Keep the final concentration of the organic co-solvent (DMSO or DMF) in the reaction mixture low, typically below 10%.[][19]

  • Modify the Addition Process: Add the dye solution to the BC-NH2 solution slowly and with gentle vortexing or stirring to ensure rapid mixing and prevent localized high concentrations of the dye.[16]

  • Use Water-Soluble Dyes: Whenever possible, opt for sulfonated versions of fluorescent dyes (e.g., Sulfo-NHS esters). The sulfonate group increases the water solubility of the dye, making it less prone to precipitation.[4][12]

Question 3: My final product has a very high Degree of Labeling (DOL), and the fluorescence seems quenched. How can I control the DOL?

Answer:

An excessively high Degree of Labeling (the average number of dye molecules per dextran molecule) can lead to self-quenching, where the fluorescent molecules interact and reduce the overall fluorescence intensity.[][20] It can also potentially alter the biological properties of the dextran.

• Solution:

  • Optimize the Dye:Dextran Molar Ratio: The most direct way to control the DOL is by adjusting the molar ratio of the dye to the BC-NH2 in the reaction. Start with a molar excess of the dye (e.g., 5- to 20-fold) and perform a series of reactions with varying ratios to determine the optimal ratio for your desired DOL.[2][6]

  • Control Reaction Time: Shorter incubation times will generally result in a lower DOL. You can perform time-course experiments to find the ideal reaction duration.[16]

  • Adjust Reaction Temperature: Performing the reaction at 4°C instead of room temperature will slow down the reaction rate, providing another way to control the extent of labeling.[3][6]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemistry behind the conjugation of BC-NH2 with an amine-reactive dye?

A1: The reaction is a nucleophilic acyl substitution.[7][] The unprotonated primary amine (-NH2) on the dextran acts as a nucleophile, attacking the carbonyl carbon of the NHS ester on the dye.[7] This forms a stable, covalent amide bond and releases N-hydroxysuccinimide (NHS) as a byproduct.[]

Caption: Reaction of BC-NH2 with an NHS-ester dye.

Q2: Which buffers should I absolutely avoid for this conjugation?

A2: Avoid any buffers containing primary amines. The most common culprits are Tris (e.g., in TBS) and glycine.[2][3][4] These will directly compete with your BC-NH2 for reaction with the dye.[4] Also, be mindful of any additives in your BC-NH2 preparation, such as sodium azide in high concentrations, which can interfere with the reaction.[4]

Q3: How do I remove the unreacted free dye after the conjugation reaction?

A3: The choice of purification method depends on the size of your dextran. For most dextrans, size exclusion chromatography (e.g., using G-25 or similar resins) is a very effective method to separate the larger dextran-dye conjugate from the smaller, unreacted dye molecules.[6] Dialysis is another excellent option for larger dextrans.

Q4: How do I calculate the Degree of Labeling (DOL)?

A4: The DOL is determined using absorbance spectroscopy, based on the Beer-Lambert law.[21] You will need to measure the absorbance of the purified conjugate at two wavelengths:

• The maximum absorbance of the protein/dextran (typically 280 nm for proteins, though dextran itself has negligible absorbance at this wavelength).

• The maximum absorbance of the fluorescent dye (e.g., ~495 nm for fluorescein).[21]

The concentrations of the dextran and the dye can then be calculated using their respective molar extinction coefficients.[21] A correction factor is often needed to account for the dye's absorbance at 280 nm.[21]

The general formula is: DOL = [Dye] / [BC-NH2]

Many suppliers of fluorescent dyes provide online calculators to simplify this process.[20][22]

Key Experimental Parameters and Protocols

Recommended Reaction Conditions

Parameter	Recommended Value/Condition	Rationale
pH	8.0 - 8.5[5][7][]	Balances amine nucleophilicity with NHS ester stability.[7]
Buffer	0.1 M Sodium Bicarbonate, 50 mM Sodium Borate, or PBS[5][19]	Amine-free to prevent competition with the labeling reaction.[4]
BC-NH2 Concentration	≥ 2.0 mg/mL[16]	Higher concentration favors the desired conjugation over hydrolysis.[15]
Dye:BC-NH2 Molar Ratio	5:1 to 20:1 (empirically determined)[6]	Provides an excess of dye to drive the reaction; must be optimized.[2]
Temperature	Room Temperature (20-25°C) or 4°C[6]	Room temperature is faster; 4°C minimizes hydrolysis for sensitive reactions.[3]
Incubation Time	1 - 2 hours at RT; up to 18 hours at 4°C[6][16]	Should be optimized for the desired DOL.[16]
Dye Solvent	Anhydrous DMSO or DMF[5][13]	Ensures dye stability and solubility before addition to the reaction.[13]

Step-by-Step General Conjugation Protocol

• Prepare the BC-NH2 Solution:

  • Dissolve or buffer-exchange the BC-NH2 into an amine-free reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) to a final concentration of 2-10 mg/mL.[6]

• Prepare the Dye Stock Solution:

  • Immediately before use, dissolve the amine-reactive dye in anhydrous DMSO or DMF to a concentration of 10 mM.[16][23] Vortex briefly to ensure it is fully dissolved.[16]

• Perform the Conjugation Reaction:

  • While gently stirring or vortexing the BC-NH2 solution, add the calculated volume of the dye stock solution to achieve the desired molar excess.[6]

  • Protect the reaction from light by wrapping the tube in aluminum foil or using an amber tube.

  • Incubate at room temperature for 1-2 hours or at 4°C for 2-18 hours with continuous stirring.[6][16]

• Quench the Reaction (Optional):

  • To stop the reaction and consume any unreacted dye, add a quenching buffer like Tris-HCl or glycine to a final concentration of 50-100 mM.[6] Incubate for 15-30 minutes at room temperature.[6]

• Purify the Conjugate:

  • Remove the unreacted dye and byproducts by running the reaction mixture through a size exclusion chromatography column (e.g., Zeba™ Spin Desalting Column or PD-10 desalting column) equilibrated with your desired storage buffer (e.g., PBS).[19]

• Characterize the Conjugate:

  • Measure the absorbance of the purified conjugate at the appropriate wavelengths to determine the protein concentration and the Degree of Labeling (DOL).[21][24]

  • Store the final conjugate according to the dye manufacturer's recommendations, typically at 4°C, protected from light.

References

• Nguyen, T., Joshi, N. S., & Francis, M. B. (2006). An affinity-based method for the purification of fluorescently-labeled biomolecules. Bioconjugate Chemistry, 17(4), 869–872. [Link]

• Vandenberg, E. T., et al. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Langmuir, 30(42), 12518–12526. [Link]

• NanoTemper Technologies. (n.d.). Degree-of-labeling calculator. Retrieved from [Link]

• Kalkhof, S., & Sinz, A. (2008). Chances and Pitfalls of Chemical Cross-Linking with Amine-Reactive N-Hydroxy Succinimide Esters. Analytical and Bioanalytical Chemistry, 392(1-2), 305-312. [Link]

• Joseph, S. (2005, October 13). Amine-Reactive Probes. Retrieved from [Link]

• G-Biosciences. (2015, October 22). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. Retrieved from [Link]

• Anyang General Chemical Research Institute. (n.d.). NHS ester labeling of amino biomolecules. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Vandenberg, E. T., et al. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Langmuir, 30(42), 12518–12526. [Link]

• Grabielle-Madelmont, C., et al. (2002). Characterization of Fluorescein Isothiocyanate-Dextrans Used in Vesicle Permeability Studies. Analytical Chemistry, 74(23), 6123–6133. [Link]

• Vandenberg, E. T., et al. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. ResearchGate. [Link]

• Schlichthaerle, T., et al. (2021). ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting. Communications Biology, 4(1), 1-10. [Link]

• Toth, K., et al. (2024). Synthesis and Characterization of a Novel Concentration-Independent Fluorescent Chloride Indicator, ABP-Dextran, Optimized for Extracellular Chloride Measurement. International Journal of Molecular Sciences, 25(2), 869. [Link]

• de Belder, A. N. (1988). Preparation of Fluorescently Labeled Dextrans and Ficolls. Methods in Cell Biology, 29, 59-73. [Link]

• TdB Labs. (n.d.). FITC-labelled polysaccharides. Retrieved from [Link]

• Bio-Techne. (n.d.). Conjugation Protocol for Amine Reactive CoraFluor™ Reagents. Retrieved from [Link]

• Tenhu, H., & Scherman, O. A. (2025, October 24). Strategies for preparing fluorescently-labelled polymer nanoparticles. ResearchGate. [Link]

• Chemistry Stack Exchange. (2012, April 24). Side reactions of N-hydroxysuccinimide esters with nucleophiles. Retrieved from [Link]

• Bio-Techne. (n.d.). Conjugation Protocol for Amine Reactive Dyes. Retrieved from [Link]

• Lelek, M., et al. (2021). Fluorescent labeling strategies for molecular bioimaging. Trends in Biotechnology, 39(9), 891-906. [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• Amgen Biotech Experience. (2021, December 9). Lab 6 Overview: Purifying the Fluorescent Protein. YouTube. [Link]

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Troubleshooting poor solubility of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine in physiological buffers

Subtitle: A comprehensive technical guide for handling 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (CLIP-tag Building Block).

Introduction

As a Senior Application Scientist, one of the most frequent issues I encounter from researchers synthesizing CLIP-tag probes is the sudden precipitation of the building block BC-NH2 [2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine] when transitioning from organic storage solvents into aqueous physiological buffers[1].

The CLIP-tag technology, an engineered mutant of human O6-alkylguanine-DNA alkyltransferase (hAGT), relies on O2-benzylcytosine (BC) derivatives for highly specific, covalent protein labeling[2]. While BC-NH2 is an excellent amine-reactive precursor for conjugating fluorophores via NHS-ester chemistry[1], its planar aromatic structure makes aqueous formulation challenging. This guide provides a mechanistic understanding of these solubility failures and field-proven, self-validating protocols to ensure your bioconjugation workflows succeed.

Quantitative Data Summaries

Table 1: Physicochemical Properties of BC-NH2

Property	Value
Compound Name	2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine
CAS Number	1004524-64-4[3][4]
Molecular Weight	230.27 g/mol [3][4]
Biological Target	CLIP-tag (engineered hAGT mutant)[2]
Reactive Group	Primary aliphatic amine[1]
Primary Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)[1]

Table 2: Dilution Parameter Comparison (Aqueous Transition)

Parameter	Standard (Failure-Prone)	Optimized (Anti-Precipitation)
Buffer Temperature	4°C or Room Temp	Pre-warmed to 37°C
Addition Method	Bolus (all at once)	Dropwise (1 µL/sec)
Mixing Dynamics	Static or gentle inversion	Vigorous vortexing
Co-solvent / Surfactant	None	0.1% Tween-20 or Pluronic F-127
Final DMSO Concentration	> 5%	< 1% (for live-cell applications)

Mechanistic Overview: The "Solvent-Shift" Phenomenon

To fix a precipitation issue, you must first understand its causality. BC-NH2 is highly soluble in anhydrous DMSO but exhibits poor solubility in aqueous buffers at pH 7.4. At physiological pH, the primary benzylamine ( pKa​≈9.0 ) is protonated, but the pyrimidin-4-amine ( pKa​≈2−4 ) remains neutral, limiting the molecule's overall polarity.

When a highly concentrated DMSO stock of BC-NH2 is rapidly introduced into an aqueous buffer like PBS, the system undergoes a "solvent-shift" (or solvent shock)[5][6]. The DMSO rapidly diffuses into the bulk water, instantly stripping the BC-NH2 molecules of their organic solvation shell. Before the compound can evenly disperse, the local micro-environment experiences extreme supersaturation[5][7]. Driven by hydrophobic collapse and π−π stacking between the planar pyrimidine and benzyl rings, the molecules rapidly nucleate and form irreversible, insoluble aggregates[8].

Troubleshooting FAQs

Q: Why does my BC-NH2 stock turn cloudy immediately upon addition to PBS? A: This is the classic hallmark of solvent-shock[6]. Adding the stock too quickly, or into a cold buffer, causes localized supersaturation[5][7]. The compound exceeds its aqueous solubility limit in that immediate micro-environment and crashes out before mechanical mixing can disperse it.

Q: Can I just heat the cloudy PBS to force the BC-NH2 back into solution? A: No. While heating a buffer prior to addition increases the thermodynamic solubility limit, heating it after precipitation is rarely effective. Once the crystalline lattice of the precipitate has formed, the energy required to break those π−π stacking interactions (lattice energy) is significantly higher than the energy required to keep it in solution initially. You must discard the precipitated sample and prepare a fresh dilution.

Q: What is the maximum final DMSO concentration I should aim for? A: For cell-free bioconjugation (e.g., reacting BC-NH2 with an NHS-ester fluorophore), you can maintain up to 5–10% DMSO to aid solubility. However, if you are applying the final synthesized CLIP-tag probe to live cells, the final DMSO concentration must be kept strictly below 0.5% to avoid cellular toxicity and off-target membrane permeabilization[7].

Step-by-Step Methodology: The "Anti-Precipitation" Dilution Protocol

To prevent solvent-shift precipitation, every protocol must act as a self-validating system. Follow this workflow to ensure complete dissolution prior to downstream conjugation.

Step 1: Primary Stock Preparation

• Dissolve solid BC-NH2 in anhydrous, high-purity DMSO to a concentration of 10–50 mM[1][7].

• Validation: Visually inspect the solution. It must be optically clear. If undissolved particles remain, warm the vial briefly to 37°C in a water bath and vortex.

Step 2: Buffer Optimization

• Prepare your physiological receiving buffer (e.g., 1X PBS, pH 7.4).

• To reduce the thermodynamic penalty of the solvent shift, supplement the buffer with a mild, bio-compatible surfactant such as 0.1% Tween-20 or 0.1% Pluronic F-127[7].

• Pre-warm the formulated buffer to 37°C.

Step 3: Dropwise Addition (The Critical Step)

• Place the warmed buffer tube on a vortex mixer set to medium-high speed.

• While the buffer is actively swirling, add the DMSO stock dropwise (e.g., 1 µL at a time) directly into the center of the vortex[7].

• Causality: This ensures instantaneous mechanical dispersion, preventing the localized supersaturation that drives nucleation.

Step 4: Self-Validation via Spectrophotometry

• To verify that no sub-visible colloidal aggregates have formed, measure the Optical Density of the final solution at 600 nm (OD600) against a matched buffer blank.

• Validation Threshold: An OD600 < 0.05 confirms a true solution. An OD600 > 0.1 indicates light scattering from micro-precipitates, meaning the solvent-shift was too rapid and the solution should not be used for sensitive bioconjugations.

Experimental Workflow Visualization

Workflow for preventing BC-NH2 solvent-shock precipitation during CLIP-tag probe synthesis.

References

• AAT Bioquest. "BC-NH2[2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine]". Product Datasheet.
• Advanced ChemBlocks. "2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine". Catalog U141034.
• Addgene Blog. "Live and Let Dye: Self-Labeling Protein Tags".
• ResearchGate. "Has anyone worked with MOMIPP (HY-119624) and found a solvent that prevents precipitation?".
• PMC / NIH. "Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches".

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Minimizing off-target background fluorescence in CLIP-tag protein labeling

As a Senior Application Scientist, I frequently consult with research teams struggling to achieve high signal-to-noise ratios in their self-labeling protein tag assays. While the CLIP-tag system—an engineered variant of human O6-alkylguanine-DNA alkyltransferase (hAGT)—offers unparalleled flexibility for live-cell imaging and pulse-chase dynamics, its reliance on benzylcytosine (BC) derivatives introduces unique physicochemical challenges.

Background fluorescence is rarely a failure of the enzymatic tag itself. Rather, it is typically a symptom of suboptimal substrate management, unmitigated lipophilic partitioning, or incomplete diffusion kinetics. To resolve these issues, we must move beyond merely following instructions and understand the causality behind each experimental variable.

Below is a comprehensive technical support guide designed to troubleshoot, optimize, and self-validate your CLIP-tag labeling workflows.

Diagnostic Workflow: Isolating the Source of Background Noise

Before adjusting your protocol, use the following logical framework to identify the specific mechanism driving your off-target fluorescence.

Decision tree for diagnosing and resolving CLIP-tag background fluorescence.

Core Troubleshooting Q&A

Q: My live-cell images show bright, punctate structures that don't match my protein's expected localization. What is happening? A: This is a classic presentation of vacuolar accumulation. While the CLIP-tag reaction is highly specific, the benzylcytosine (BC) fluorescent substrates are structurally lipophilic[1]. When applied at high concentrations, excess unconjugated dye partitions into the plasma membrane and is subsequently endocytosed, becoming trapped in lipid-rich vesicles[2]. Resolution: For live cells, implement a "diffusion chase" wash step (detailed in the protocol below) to allow trapped dye to exit the cell[3]. For fixed-cell experiments, switch to methanol fixation; methanol permeabilizes the membranes and extracts the unconjugated lipid-trapped dye, while the covalently bound CLIP-tag signal remains entirely intact[2].

Q: Does the choice of cell culture medium or vessel impact background fluorescence? A: Absolutely. Non-specific binding of the BC-substrate to polystyrene surfaces or glass coverslips is a major driver of diffuse background signal. Resolution: Always include fetal calf serum or at least 0.5% BSA in your labeling medium. These proteins passivate the plastic and glass surfaces, outcompeting the dye for non-specific binding sites[4]. Furthermore, mechanically disperse the dye by pipetting the labeling medium up and down at least 10 times before adding it to the cells; this prevents the formation of highly fluorescent dye micelles[3].

Q: How can I definitively prove my signal is specific and establish a true background baseline? A: Every robust imaging experiment must be a self-validating system. You cannot rely solely on visual estimation. Resolution: Utilize CLIP-Cell Block (bromothenylcytosine, BTC), a non-fluorescent substrate that irreversibly occupies the CLIP-tag active site[4]. In your experimental setup, pre-incubate a control well with BTC, followed by your standard fluorescent BC-substrate labeling. Any fluorescence observed in this well is definitively off-target background. This control is also essential for pulse-chase experiments to block unreacted tags before the "chase" phase[4].

Quantitative Optimization of Labeling Parameters

To minimize off-target binding, you must optimize the thermodynamic and kinetic environment of the labeling reaction. The table below summarizes the shift from generic manufacturer defaults to optimized parameters for low-background imaging.

Parameter	Standard Range	Optimized for Low Background	Mechanistic Rationale
Substrate Concentration	10–20 µM	1–5 µM	Reduces the molar excess of lipophilic BC-fluorophores partitioning into the lipid bilayer[4].
Labeling Incubation Time	60 minutes	15–30 minutes	Minimizes the time window for endocytic uptake of free dye into intracellular vacuoles[4].
Dye Dispersion	Gentle mixing	≥ 10x vigorous aspirations	Mechanically disrupts dye micelles that manifest as false-positive fluorescent puncta[3].
Diffusion Chase (Rest Step)	0 minutes	30 minutes at 37°C	Provides the kinetic window required for unconjugated, cell-permeable dye to diffuse out of the cytosol[3].

High-Fidelity Wash and Labeling Methodology

To ensure absolute trustworthiness in your data, implement this step-by-step, self-validating protocol. This workflow actively prevents micelle formation, passivates binding surfaces, and forces the diffusion of unreacted fluorophores.

Phase 1: Self-Validating Control Setup

• Designate at least one well of CLIP-tag expressing cells as the "Block Control".

• Incubate the Block Control well with 10 µM CLIP-Cell Block (BTC) in complete medium for 30 minutes at 37°C[4].

• Wash the Block Control well three times with complete medium.

Phase 2: Dye Preparation & Surface Passivation 4. Dilute your CLIP-tag BC-substrate stock 1:200 into complete culture medium (must contain serum or 0.5% BSA to passivate surfaces) to yield a final concentration of 1–5 µM[4]. 5. Critical Step: Pipette the labeling medium up and down vigorously at least 10 times. This mechanical sheer is required to break up lipophilic dye aggregates[3].

Phase 3: Labeling & The Diffusion Chase 6. Replace the medium on all cells (including the Block Control) with the dispersed labeling medium. Incubate at 37°C, 5% CO2 for exactly 30 minutes. 7. Remove the labeling medium and rapidly wash the cells three times with tissue culture medium containing serum. 8. The Diffusion Chase: Add fresh complete medium to the cells and return them to the incubator for 30 minutes. This thermodynamic rest period allows unreacted substrate that has permeated the cell membrane to diffuse back out into the extracellular space[3]. 9. Replace the medium one final time to remove the diffused substrate. Proceed immediately to live-cell imaging or fixation.

Note on rapid turnover: If your fusion protein has a highly unstable half-life, the 30-minute diffusion chase may result in signal degradation. In these specific cases, bypass the chase step and immediately fix the cells using methanol to extract the background dye[2].

References

• 4. Source: neb.com. 2.3. Source: neb.com.

• 1. Source: acs.org. 4.2. Source: nih.gov.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Site-Specific Protein Labeling with SNAP-Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neb.com [neb.com]
• 4. neb.com [neb.com]

Technical Support Center: Enhancing Shelf-Life and Stability of Synthesized CLIP-Tag Substrates

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the most critical factors affecting the stability and shelf-life of synthesized CLIP-tag substrates.

The CLIP-tag system, derived from human O6-alkylguanine-DNA-alkyltransferase (hAGT), provides a powerful method for specific, covalent labeling of fusion proteins with O2-benzylcytosine (BC) derivatives[1]. However, the integrity of these substrates is paramount. Degradation of the BC moiety or the conjugated fluorophore directly compromises labeling efficiency, leading to weak signals, high background, and irreproducible data. This guide bridges the gap between chemical causality and experimental execution, ensuring your labeling workflows are robust and self-validating.

Section 1: The Causality of Substrate Degradation

The labeling reaction relies on a nucleophilic attack by the active-site cysteine of the CLIP-tag onto the benzyl carbon of the BC substrate, releasing cytosine and forming a highly stable thioether bond[1]. The primary modes of substrate degradation include:

• Hydrolysis of the BC Leaving Group : Benzylcytosine derivatives are highly sensitive to water. Because they are typically reconstituted in dimethyl sulfoxide (DMSO)—a strongly hygroscopic solvent—exposure to atmospheric moisture leads to premature hydrolysis of the reactive group, rendering the substrate inert[2].

• Oxidation and Photobleaching : The conjugated fluorophores can undergo oxidation or photobleaching if exposed to ambient light or repeated freeze-thaw cycles[3].

• Protein-Level Inactivation : The CLIP-tag protein itself requires a reduced environment; oxidation of its catalytic cysteine prevents the covalent transfer of the label[2].

Section 2: Troubleshooting Guide & FAQs

Q1: Why is my CLIP-tag substrate losing labeling efficiency after a few weeks of storage? A: The most common culprit is DMSO hydration. When a stock vial is repeatedly opened, the DMSO absorbs atmospheric water, which catalyzes the hydrolysis of the benzylcytosine group[2]. Causality & Solution: To prevent this, always reconstitute the lyophilized substrate in 100% anhydrous DMSO. Immediately aliquot the stock solution into single-use, opaque microcentrifuge tubes to minimize both moisture exposure and freeze-thaw cycles. Store these aliquots at -20°C in the dark[4].

Q2: I am observing high background fluorescence even after extensive washing. Is my substrate degraded? A: Yes, high background is often a symptom of substrate degradation or suboptimal labeling conditions. Degraded fluorophores or free dye cleaved from the BC moiety can non-specifically partition into cellular membranes[4]. Causality & Solution: First, ensure your substrate concentration is not too high. Optimal labeling occurs between 1 µM and 5 µM[4]. Concentrations above 10 µM saturate the system and increase background. Second, perform the labeling in complete medium containing serum, or add 0.5% BSA to serum-free media, which acts as a blocking agent against non-specific binding[4].

Q3: My labeled CLIP-tag fusion protein loses signal rapidly in live cells. Is the covalent bond unstable? A: No, the covalent thioether bond formed between the CLIP-tag and the label is irreversible and highly stable[1]. Rapid signal loss is typically biological, not chemical. Causality & Solution: The turnover rate of your specific fusion protein dictates signal longevity; half-lives can range from less than an hour to over 12 hours[5]. If your protein degrades rapidly, you must image the cells immediately after the 30-minute wash step, or fix the cells (e.g., with 4% paraformaldehyde) to stabilize the signal[4].

Q4: How do I ensure the CLIP-tag protein itself is active and not degraded? A: The catalytic cysteine of the CLIP-tag is sensitive to oxidation, which inactivates the tag[2]. Causality & Solution: For in vitro labeling or handling of purified CLIP-tag proteins, routinely supplement all buffers with 1 mM DTT[2]. This keeps the active-site cysteine reduced. If you suspect tag inactivation, perform a diagnostic SDS-PAGE gel using a control fluorescent substrate to verify activity[6].

Section 3: Visualizing the Pathways

Chemical causality of CLIP-tag labeling versus substrate degradation pathways.

Diagnostic workflow for troubleshooting weak CLIP-tag fluorescent signals.

Section 4: Quantitative Data & Storage Guidelines

Storage State	Recommended Condition	Expected Shelf-Life	Primary Degradation Risk
Lyophilized Powder	-20°C, Dark, Desiccated	12 to 24 months	Minimal (Highly stable)[7]
1 mM Stock in DMSO	-20°C, Dark, Single-use aliquots	Up to 12 months	Hydrolysis via moisture absorption[4]
1 mM Stock in DMSO	4°C, Dark	< 4 weeks	Hydrolysis and gradual oxidation[4]
Diluted Labeling Media (1-5 µM)	37°C, 5% CO2	< 1 hour	Rapid hydrolysis in aqueous media[4]
Purified Unlabeled Protein	-80°C with 20% (v/v) glycerol	> 6 months	Cysteine oxidation, aggregation[2]

Section 5: Step-by-Step Methodologies

Protocol 1: Reconstitution and Cryo-Preservation of BC-Substrates

Objective: Establish a self-validating storage system that prevents moisture ingress and photobleaching.

• Equilibration: Remove the lyophilized CLIP-tag substrate vial (e.g., 50 nmol) from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture inside the tube, leading to hydrolysis.

• Reconstitution: Add 50 µl of 100% anhydrous, sealed DMSO to the vial to yield a 1 mM stock solution[4].

• Homogenization: Vortex the solution vigorously for 10 minutes until the substrate is completely dissolved[4].

• Aliquoting: Divide the 1 mM stock into 2 µl to 5 µl single-use aliquots using opaque or foil-wrapped microcentrifuge tubes.

• Storage: Immediately transfer the aliquots to a -20°C freezer. When ready to use, thaw only the required number of aliquots and discard any unused portion to prevent freeze-thaw degradation[4].

Protocol 2: In Vitro Validation of CLIP-Tag Activity

Objective: Verify that the poor signal is due to substrate degradation rather than an inactive fusion protein.

• Preparation: Thaw purified CLIP-tag fusion protein on ice. Ensure the labeling buffer (e.g., 50 mM NaCl, pH 7.5) is supplemented with 1 mM DTT to maintain the catalytic cysteine in a reduced state[2].

• Reaction Setup: Mix the fusion protein (final concentration 20 µM) with the CLIP-tag fluorescent substrate (final concentration 30 µM) in a total volume of 50 µl[2]. Note: Use a 1.5-fold molar excess of substrate to ensure exhaustive labeling.

• Incubation: Incubate the reaction mixture in the dark at room temperature (25°C) for 1 hour[2].

• Analysis: Resolve a small fraction (e.g., 1-2 µg of protein) on an SDS-PAGE gel. Do not boil the samples if the fluorophore is heat-sensitive.

• Imaging: Scan the gel using a fluorescence imager with the appropriate filter set before Coomassie staining. A strong fluorescent band at the expected molecular weight confirms the tag is active and the substrate is intact[6].

Sources

• 1. Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neb.com [neb.com]
• 3. neb-online.de [neb-online.de]
• 4. neb.com [neb.com]
• 5. neb.com [neb.com]
• 6. neb.com [neb.com]
• 7. visit.gallaudet.edu [visit.gallaudet.edu]

Overcoming hydrolysis issues during BC-NH2 NHS-ester coupling reactions

A Senior Application Scientist's Guide to Overcoming Hydrolysis and Maximizing Conjugation Efficiency

Welcome to the technical support center for BC-NH2 NHS-ester coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of bioconjugation. As a senior application scientist, I understand that while N-hydroxysuccinimide (NHS) ester chemistry is a powerful tool for labeling primary amines, the competing hydrolysis reaction can be a significant source of frustration, leading to low yields and inconsistent results.[1][2] This resource provides in-depth, field-proven insights to help you diagnose and resolve common issues, ensuring the success of your BC-NH2 conjugation experiments.

Understanding the Core Challenge: Aminolysis vs. Hydrolysis

The success of your BC-NH2 NHS-ester coupling hinges on a fundamental competition: the desired reaction with the primary amine (aminolysis) versus the undesired reaction with water (hydrolysis).[1][3]

• Aminolysis (The Goal): The unprotonated primary amine of your BC-NH2 molecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a stable, covalent amide bond and releases N-hydroxysuccinimide (NHS) as a byproduct.[3][4]

• Hydrolysis (The Problem): In an aqueous environment, water molecules can also attack the NHS ester, breaking it down into an inactive carboxylic acid and releasing NHS.[1][2] This hydrolyzed ester is no longer capable of reacting with your amine, directly reducing your potential yield.[2]

This guide will walk you through the critical parameters that influence this balance and provide actionable strategies to tip the scales in favor of efficient aminolysis.

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Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific issues you may encounter during your experiments in a direct Q&A format.

Question 1: My conjugation yield is significantly lower than expected. What are the most likely causes related to hydrolysis?

Low yield is the most common issue in NHS ester couplings and can often be traced back to premature hydrolysis of the NHS ester.[2][5] Here’s a checklist of primary suspects:

• Suboptimal pH: The pH of your reaction is the most critical factor.[3] While a basic pH is needed to deprotonate the primary amine of BC-NH2, making it nucleophilic, a pH that is too high dramatically accelerates the rate of NHS-ester hydrolysis.[2][6]

• Reagent Quality and Handling: NHS esters are moisture-sensitive.[4][7] Improper storage or repeated exposure to ambient air can lead to significant hydrolysis before the reagent is even used. Similarly, using anhydrous solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) that have absorbed water can degrade the NHS ester.[5][8]

• Reaction Time and Temperature: The stability of NHS esters is time and temperature-dependent.[3][9] Longer reaction times at room temperature or elevated temperatures can favor hydrolysis, especially if other conditions are not optimal.

• Low Reactant Concentration: In dilute solutions, the concentration of water can be overwhelmingly higher than that of your amine, increasing the probability of hydrolysis.[9][10][]

Question 2: I'm seeing inconsistent results between batches. Could hydrolysis be the culprit?

Absolutely. Inconsistent results are a classic symptom of uncontrolled hydrolysis. Minor, seemingly insignificant variations in your experimental setup can lead to major differences in outcome:

• pH Drift: If your buffer capacity is insufficient, the release of the acidic NHS byproduct during the reaction can lower the pH, slowing down the desired aminolysis.[12] Conversely, slight errors in buffer preparation can lead to a higher starting pH, accelerating hydrolysis.

• Reagent Age and Storage: Using an old bottle of NHS ester that has been opened multiple times is a common source of variability.[7] Always use fresh, properly stored reagents for critical experiments.

• Solvent Quality: The purity and dryness of your organic solvents (if used) are paramount. DMF, for instance, can degrade over time to form dimethylamine, which will react with your NHS ester.[5][13] If your DMF has a "fishy" smell, it should not be used.[5][13]

Question 3: How do I know if my NHS ester has gone bad?

You can perform a simple qualitative test to check the activity of your NHS ester. The principle behind this test is that the hydrolysis of the ester releases NHS, which has a characteristic absorbance at around 260 nm.[5][7][9] By intentionally forcing hydrolysis with a base, you can measure the increase in absorbance to confirm its reactivity. A detailed protocol for this test is provided in the "Experimental Protocols" section.

Question 4: I am working with an aqueous buffer. What is the optimal pH to balance the reaction?

For reactions in aqueous buffers (common for protein and antibody labeling), the optimal pH is a delicate balance. You need the pH to be high enough to ensure a sufficient concentration of deprotonated primary amines but low enough to keep the rate of hydrolysis manageable.

• The Recommended Range: The generally accepted optimal pH range for NHS ester reactions in aqueous solutions is 7.2 to 8.5 .[2][6][14][15]

• Starting Point: A common and effective starting point is a phosphate or sodium bicarbonate buffer at pH 8.3-8.5 .[12][13][16]

The following table summarizes the dramatic effect of pH and temperature on the stability of a typical NHS ester in an aqueous environment.

pH	Temperature (°C)	Approximate Half-life	Source(s)
7.0	0	4-5 hours	[3][9][10]
8.0	4	~1 hour	[3]
8.6	4	10 minutes	[3][9][10]
9.0	Room Temp	Minutes	[3][7][17]

This data highlights the critical need for precise pH control.

Question 5: My protocol for BC-NH2 coupling calls for an organic solvent. How does this change the considerations for hydrolysis?

For coupling small molecules like BC-NH2 to an NHS-ester functionalized molecule, performing the reaction in an anhydrous organic solvent is often recommended to completely avoid the issue of water-driven hydrolysis.[18]

• Recommended Conditions: A typical protocol involves using anhydrous DMF as the solvent with a tertiary amine base like triethylamine (TEA).[18] The base is crucial here as it acts to deprotonate the primary amine of BC-NH2, making it nucleophilic, without introducing water.

• Key Consideration: The most critical factor in this setup is ensuring your solvent and reagents are truly anhydrous. Any contaminating water will hydrolyze the NHS ester.[5]

---

Frequently Asked Questions (FAQs)

What buffers should I absolutely avoid for NHS-ester reactions?

Avoid any buffer that contains primary amines.[6] These will compete directly with your BC-NH2 molecule for the NHS ester, drastically reducing your yield.[5][6] Common culprits include:

• Tris (tris(hydroxymethyl)aminomethane)[6][19]

• Glycine [6]

Good, non-interfering buffer choices include phosphate-buffered saline (PBS), borate, or carbonate buffers.[14][20]

How can I stop or "quench" the reaction?

To terminate the reaction, you can add a high concentration of a primary amine-containing compound. This will react with and consume any remaining active NHS ester.[20] Common quenching reagents include:

• Tris or glycine (to a final concentration of 50-100 mM)[3][20]

• Hydroxylamine

Should I dissolve my NHS ester in an organic solvent first?

Yes, this is standard practice, especially for non-sulfonated NHS esters which often have poor aqueous solubility.[1][13][14]

• First, dissolve the NHS ester in a minimal volume of a high-purity, anhydrous water-miscible solvent like DMSO or DMF.[5][13][21]

• Then, add this stock solution to your aqueous reaction mixture. Always prepare this stock solution immediately before use to minimize hydrolysis.[5]

Can temperature be used to control the reaction?

Yes. Performing the reaction at a lower temperature (e.g., 4°C) will slow down both the aminolysis and the hydrolysis reactions.[6] This can be a useful strategy to minimize hydrolysis if you are willing to increase the overall reaction time (e.g., reacting overnight).[3][6]

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Visualizing the Reaction and Workflow

To better understand the chemical processes and decision-making involved, the following diagrams illustrate the core reaction pathway and a troubleshooting workflow.

Caption: The central competition between desired aminolysis and competing hydrolysis.

Caption: A logical troubleshooting workflow for low conjugation yield.

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Experimental Protocols

Protocol 1: General Aqueous Coupling of BC-NH2 to an NHS Ester

This protocol is a starting point for reactions in an aqueous environment.

• Buffer Preparation: Prepare an amine-free buffer, such as 0.1 M sodium phosphate or 0.1 M sodium bicarbonate, and carefully adjust the pH to 8.3-8.5.[12][13]

• BC-NH2 Preparation: Dissolve your BC-NH2 containing molecule in the reaction buffer to your desired final concentration (a starting concentration of 1-5 mg/mL is common for proteins).[20]

• NHS Ester Stock Preparation: Immediately before use, dissolve the NHS-ester functionalized reagent in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10-20 mM).[13][21]

• Reaction Initiation: Add the NHS ester stock solution to the BC-NH2 solution. A 10- to 20-fold molar excess of the NHS ester over the amine is a common starting point.[3] The final concentration of the organic solvent should ideally be kept below 10% to avoid issues with protein denaturation.[3][20]

• Incubation: Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight.[4][12][13] Protect from light if using a fluorescent NHS ester.

• Quenching (Optional): Stop the reaction by adding a quenching buffer like 1 M Tris-HCl, pH 8.0, to a final concentration of 50-100 mM.[3] Incubate for 15-30 minutes.

• Purification: Remove unreacted NHS ester and byproducts using an appropriate method such as size-exclusion chromatography (e.g., a desalting column) or dialysis.[3]

Protocol 2: Anhydrous Coupling of BC-NH2 to an NHS Ester

This protocol is recommended for small molecule conjugation to minimize hydrolysis.[18]

• Reagent Preparation: In separate vials, dissolve the BC-NH2 (1.5 equivalents) and the NHS-ester reagent (1 equivalent) in anhydrous DMF. A final concentration of 5-20 mM for the limiting reagent is a good starting point.[18]

• Reaction Setup: Combine the two solutions.

• Base Addition: Add 1.5 equivalents of triethylamine (TEA) to the reaction mixture.[18]

• Incubation: Seal the reaction vial and shake at 30°C overnight.[18]

• Workup and Purification: Evaporate the solvent under vacuum. The purification strategy will depend on the specific molecules involved, but methods like reverse-phase HPLC or silica gel chromatography are common.[18]

Protocol 3: Qualitative Test for NHS-Ester Activity

This protocol allows you to quickly assess if your NHS ester is still active.[5][7]

• Materials:

  • NHS-ester reagent

  • Amine-free buffer (e.g., 0.1 M Sodium Phosphate, pH 7.5)

  • 0.5 M NaOH

  • UV-Vis Spectrophotometer and quartz cuvettes

• Procedure:

  • Prepare Control: Prepare a "blank" cuvette containing only the buffer.

  • Prepare Sample: Dissolve 1-2 mg of the NHS ester in 2 mL of the amine-free buffer.

  • Initial Reading: Zero the spectrophotometer at 260 nm using the control cuvette. Measure and record the absorbance of the NHS ester solution (A_initial).[5]

  • Induce Hydrolysis: To the cuvette containing the NHS ester solution, add a small volume of 0.5 M NaOH (e.g., 50 µL) to rapidly increase the pH and force complete hydrolysis. Mix gently.[5]

  • Final Reading: Immediately measure the absorbance at 260 nm again (A_final).[5]

• Interpretation: A significant increase in absorbance (A_final > A_initial) indicates that the NHS ester was active and has been hydrolyzed to release the NHS leaving group. If there is little to no change in absorbance, the reagent has likely already hydrolyzed due to improper storage and is inactive.

---

References

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. PLoS One. [Link]

• Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution. New Journal of Chemistry. [Link]

• Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry. Journal of Young Investigators. [Link]

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. ResearchGate. [Link]

• Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. [Link]

• N-hydroxysuccinimide carbonates and carbamates are useful reactive reagents for coupling ligands to lysines on proteins. Journal of Biochemical and Biophysical Methods. [Link]

• Troubleshooting Guides. Creative Biolabs. [Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry — Journal of Young Investigators [jyi.org]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. help.lumiprobe.com [help.lumiprobe.com]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. lumiprobe.com [lumiprobe.com]
• 14. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. interchim.fr [interchim.fr]
• 17. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]
• 18. neb.com [neb.com]
• 19. covachem.com [covachem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]

Technical Support Center: A Guide to Preventing BC-NH2 Precipitation in DMSO

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who work with BC-NH2, an amine-terminated building block essential for synthesizing CLIP-tag™ substrates.[1][2][3] A common and critical challenge encountered during experimental workflows is the precipitation of BC-NH2 from its Dimethyl Sulfoxide (DMSO) stock solution. This can lead to inaccurate compound concentrations, failed experiments, and loss of valuable materials.

As your partner in research, we've developed this comprehensive guide based on rigorous scientific principles and field-proven experience. Here, we will dissect the root causes of this issue and provide you with robust, validated protocols to ensure your BC-NH2 solutions remain clear, stable, and reliable.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick, direct answers to the most common issues encountered when working with BC-NH2 and DMSO.

Q1: I've added DMSO to my solid BC-NH2, but it's not dissolving completely. What should I do? This is a common kinetic issue. To facilitate dissolution, we recommend using mechanical assistance. Gently vortex the vial, and if undissolved particles remain, use a bath sonicator for 10-15 minutes.[4][5][6][7] Gentle warming in a 37°C water bath for 5-10 minutes can also be highly effective.[1][5] These methods provide the energy needed to break up the solid lattice and overcome the initial energy barrier to dissolution.[6][8]

Q2: My BC-NH2 stock solution was perfectly clear when I made it, but now it has a white precipitate. What happened? The most probable cause is that your DMSO has absorbed atmospheric water.[5] DMSO is extremely hygroscopic, meaning it readily pulls moisture from the air every time the vial is opened.[9][10][11][12] This increased water content alters the polarity of the solvent, significantly reducing the solubility of organic compounds like BC-NH2 and causing them to precipitate or "crash out" of the solution.[5][9][13]

Q3: How can I prevent my stock solution from precipitating during storage? Prevention is key and relies on two principles: starting with the right materials and handling them correctly.

• Use Anhydrous DMSO: Always use high-purity, anhydrous (<0.1% water) DMSO, preferably from a fresh, unopened bottle.[5]

• Aliquot Your Stock: Immediately after preparing your stock solution, divide it into smaller, single-use volumes in tightly sealed vials.[4][5][14][15]

• Proper Storage: Store these aliquots at -20°C for short-term use (up to one month) or -80°C for long-term storage (up to six months), protected from light.[5][16][17]

Q4: Are freeze-thaw cycles really that damaging to my BC-NH2 stock solution? Yes, absolutely. Each freeze-thaw cycle is a major risk factor for precipitation.[18][19] When you thaw a vial, the cold surface can cause atmospheric moisture to condense and enter the solution. This effect is cumulative; repeated cycles synergistically increase the water content in the DMSO, creating conditions ripe for precipitation.[13][14] Aliquoting your stock solution is the most effective strategy to eliminate the need for repeated freeze-thaw cycles.[15]

Q5: What is the best way to store the dry BC-NH2 powder and the DMSO solvent itself? Solid BC-NH2 powder should be stored at -20°C or 4°C, protected from light, and in a tightly sealed container to keep it dry.[1][17] Anhydrous DMSO should be stored at room temperature in its original, tightly sealed container.[20][21] To further protect it from moisture, storing the DMSO bottle inside a desiccator is a highly recommended best practice.

Section 2: The Science of Solubility: Why BC-NH2 Precipitates

Understanding the underlying chemical and physical principles is crucial for troubleshooting and preventing precipitation.

The DMSO-Water Interaction: The Primary Culprit

DMSO is an exceptional polar aprotic solvent, capable of dissolving a vast range of both polar and nonpolar compounds.[11] Its power lies in its ability to form a stable "solvation shell" around solute molecules. However, its utility is compromised by its hygroscopic nature. When water is introduced, it disrupts this delicate balance. Water molecules compete with BC-NH2 for interaction with DMSO, altering the solvent's microenvironment and reducing its capacity to keep the compound dissolved, which ultimately leads to precipitation.[5][9]

Caption: The mechanism of DMSO-mediated precipitation.

The Physics of Precipitation: Supersaturation and Nucleation

Often, a compound in DMSO exists in a "metastable" supersaturated state; it is dissolved at a concentration higher than its thermodynamic equilibrium solubility but remains in solution due to a kinetic barrier to crystallization.[9][13] Factors like water absorption and freeze-thaw cycles act as triggers. They push the solution out of this metastable zone into an unstable one, promoting nucleation—the formation of initial crystal seeds—which rapidly leads to visible precipitation.[13]

Section 3: In-Depth Troubleshooting Guide

Use this guide when you encounter specific problems during your workflow.

Problem	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
Compound precipitates immediately upon adding DMSO.	1. Low-quality or "wet" DMSO. 2. Insufficient dissolution energy. 3. Attempting too high a concentration.	1. Discard the solution and start over with fresh, anhydrous DMSO. The solvent is already compromised and cannot adequately solvate the compound.2. Apply energy: Use a bath sonicator for 15 minutes and/or warm the solution to 37°C.[1][5] This provides the activation energy needed to break the crystal lattice of the solid compound.3. Check concentration: Ensure you are working within recommended solubility limits (e.g., 1-10 mM). Refer to supplier data sheets for guidance.[3]
A clear solution becomes cloudy or forms crystals after storage.	1. Water absorption over time. 2. Compound degradation (less common).	1. Attempt to redissolve: Gently warm and sonicate the vial.[14] If the precipitate dissolves, the solution may be usable for non-critical experiments, but it is best to discard it. The concentration is no longer reliable.2. Best Practice: Discard the compromised stock. Prepare a fresh stock using the optimized protocol below, ensuring it is immediately aliquoted into single-use vials to prevent future moisture contamination.[14][15]
Precipitate forms immediately after a freeze-thaw cycle.	1. Introduction of moisture during thaw. 2. Temperature change promoting nucleation.	1. Equilibrate before opening: Always allow vials to come to room temperature completely before opening to prevent condensation from forming inside.[5]2. Redissolve and Use Immediately: Gently warm and vortex the solution to redissolve the precipitate.[14] Use the required amount for your experiment immediately and discard the remainder of the aliquot. Do not re-freeze it. 3. Prevention: The only reliable prevention is to aliquot stocks to eliminate freeze-thaw cycles entirely.
Compound precipitates when diluted into an aqueous buffer.	1. Poor aqueous solubility of BC-NH2. 2. "Solvent shift" causing the compound to crash out.	1. Perform serial dilutions in 100% DMSO first. Do not dilute the high-concentration DMSO stock directly into the aqueous buffer.2. Add dropwise with mixing: Add the final, most-dilute DMSO stock slowly to the aqueous buffer while vortexing or stirring to ensure rapid dispersion, which prevents localized high concentrations that lead to precipitation.[16]3. Maintain low final DMSO %: Keep the final concentration of DMSO in your assay low (typically <0.5%) to avoid both compound precipitation and cellular toxicity.[4][15]

Section 4: Validated Protocols for Reconstitution and Storage

Follow these step-by-step protocols to ensure the integrity and stability of your BC-NH2 solutions.

Protocol 4.1: Preparing a Concentrated Stock Solution of BC-NH2

• Preparation: Allow the vial of solid BC-NH2 to equilibrate to room temperature for at least 20 minutes before opening. This is critical to prevent atmospheric moisture from condensing on the cold powder.[5]

• Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to the vial to achieve your target concentration (e.g., 10 mM).

• Initial Mixing: Cap the vial tightly and vortex for 1-2 minutes.[4] Visually inspect the solution against a light source.

• Assisted Dissolution: If any solid particles remain, place the vial in an ultrasonic water bath for 15 minutes.[5][22] Alternatively, place it in a 37°C water bath for 10 minutes, vortexing intermittently.[1]

• Final Inspection: The solution should be completely clear and free of any visible particulate matter. If not, repeat Step 4.

• Aliquoting: Immediately proceed to aliquot the stock solution into single-use, low-volume tubes (e.g., 5-20 µL per tube). Use tubes with tight-sealing caps.

• Labeling: Clearly label each aliquot with the compound name, concentration, date, and your initials.

Protocol 4.2: Long-Term Storage and Handling of Aliquots

• Storage: Place the labeled aliquots in a freezer box and store at -80°C for long-term stability (up to 6 months) or at -20°C for short-term use (up to 1 month).[5][16] Protect from light.

• Usage: When ready to use, remove a single aliquot from the freezer. Allow it to thaw completely and equilibrate to room temperature on the benchtop.

• Pre-use Check: Before opening, briefly centrifuge the vial to collect all liquid at the bottom. Vortex gently to ensure homogeneity.

• Final Step: Use the entire aliquot for your experiment. Do not re-freeze any unused portion. Discard any leftover solution to maintain the integrity of your compound library.

Sources

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Technical Support Center: Enhancing Cell Permeability of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine Conjugates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs to address challenges in enhancing the cell permeability of 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine conjugates. Our focus is on providing practical, mechanistically grounded solutions to common experimental hurdles.

Part 1: Frequently Asked Questions (FAQs)

Q1: We've synthesized a novel pyrimidine conjugate, but it shows low activity in cell-based assays despite high potency in biochemical assays. What are the likely primary barriers to its cell permeability?

A1: This discrepancy is a classic indicator of poor cell permeability. The primary barriers for a compound like a pyrimidine conjugate are typically related to its physicochemical properties. These include a high polar surface area (PSA), low lipophilicity, and potentially a high molecular weight, all of which can impede passive diffusion across the lipid bilayer of the cell membrane.[1][2] Additionally, the compound might be recognized and actively removed from the cell by efflux transporters like P-glycoprotein (P-gp).[1][3]

Q2: How does our conjugation strategy for the 2-((4-(aminomethyl)benzyl)oxy)pyrimidin-4-amine core impact overall cell permeability?

A2: The conjugation strategy is critical. The moiety you attach to the core can dramatically alter the molecule's overall physicochemical profile. For instance, adding a highly polar or charged group will likely decrease passive permeability. Conversely, adding a lipophilic group can enhance membrane crossing, but an excessive increase in lipophilicity might lead to poor aqueous solubility or non-specific binding.[4][5] The goal is to strike a balance that optimizes both solubility and lipophilicity for effective membrane transit.[4][6]

Q3: What are the most direct and reliable methods to quantitatively assess the cell permeability of our new conjugates?

A3: A tiered approach is recommended. Start with a Parallel Artificial Membrane Permeability Assay (PAMPA), which is a high-throughput, cell-free method that specifically measures passive diffusion.[1][7] This will tell you if the compound has an inherent ability to cross a lipid membrane.[1][7] Following that, the "gold standard" is the Caco-2 cell permeability assay.[8][9][10] This assay uses a monolayer of human intestinal cells and provides a more comprehensive assessment that includes both passive transport and the effects of active transporters.[1][8][11]

Q4: In our initial cell-based assays, what are the immediate red flags that point towards a significant permeability issue?

A4: The most obvious red flag is a significant rightward shift in the IC50 or EC50 value when moving from a biochemical (cell-free) assay to a cell-based assay. High variability between replicate wells in your cellular assay can also be an indicator, potentially due to poor solubility and precipitation of the compound in the cell culture medium. Another sign is a lack of a clear dose-response relationship in the cellular context, where increasing the compound concentration does not lead to a proportional increase in the biological effect.

Part 2: In-Depth Troubleshooting Guides

Scenario 1: Low Cellular Uptake Despite Successful Conjugation and Target Affinity

You've confirmed your conjugate is pure and binds its target with high affinity, yet cellular activity is minimal. This points directly to a permeability or retention problem.

• The "Why": The ability of a molecule to passively diffuse across the cell membrane is governed by a delicate balance of properties. Key factors include lipophilicity (LogP), polar surface area (PSA), molecular weight (MW), and hydrogen bonding capacity.[4][5] For pyrimidine-based compounds, the nitrogen atoms in the ring can contribute to a higher PSA, which may hinder membrane permeability.[12]

• Troubleshooting Steps:

  • In Silico Analysis: First, calculate the physicochemical properties (LogP, PSA, MW, number of hydrogen bond donors/acceptors) of your conjugate. Compare these values to established guidelines for good cell permeability (e.g., Lipinski's Rule of Five).

  • Run a PAMPA Assay: This assay will isolate and quantify the passive permeability of your compound, providing a clear baseline.[7][13] A low PAMPA value strongly suggests that passive diffusion is a limiting factor.[1]

  • Medicinal Chemistry Optimization: If passive permeability is poor, consider structural modifications. Strategies include masking polar groups with lipophilic moieties to create a prodrug, or replacing polar functional groups with bioisosteres that have a lower contribution to the PSA.[6][14] For example, introducing a trifluoromethyl group can increase lipophilicity and metabolic stability.[14]

• The "Why": Cells have evolved efflux pumps, such as P-glycoprotein (P-gp), as a defense mechanism to expel foreign substances.[3][15] If your conjugate is a substrate for one of these pumps, it may be actively removed from the cell as soon as it enters, resulting in a low intracellular concentration.[3][16]

• Troubleshooting Steps:

  • Bi-directional Caco-2 Assay: Perform a Caco-2 permeability assay in both directions: apical to basolateral (A→B) and basolateral to apical (B→A).[9] An efflux ratio (Papp B→A / Papp A→B) significantly greater than 2 is a strong indication that your compound is a substrate for an efflux pump.[17]

  • Assay with P-gp Inhibitor: Repeat the bi-directional Caco-2 assay or your cell-based activity assay in the presence of a known P-gp inhibitor, such as verapamil or elacridar.[18][19] A significant reduction in the efflux ratio or a potentiation of your compound's cellular activity in the presence of the inhibitor confirms P-gp mediated efflux.

  • Structural Modification: If efflux is confirmed, consider structural modifications to reduce the compound's affinity for the transporter. This can be a complex undertaking, but sometimes subtle changes to the molecule's shape or charge distribution can be effective.

• The "Why": The conjugate may be chemically unstable in the cell culture medium, degrading before it has a chance to enter the cells.[20] Components in the media, pH, or temperature can all contribute to degradation.[21]

• Troubleshooting Steps:

  • Conduct a Stability Assay: Incubate your conjugate in the complete cell culture medium at 37°C.[20][22]

  • Time-Point Analysis: Collect samples at various time points (e.g., 0, 2, 6, 12, 24 hours).

  • Quantification: Analyze the concentration of the intact parent compound in each sample using LC-MS/MS.[20][23] A significant decrease in concentration over time confirms instability.

  • Mitigation: If the compound is unstable, you may need to consider a more stable formulation, adjust the pH of the medium if possible, or adopt a dosing regimen that involves replenishing the compound more frequently during long-term experiments.[20]

Scenario 2: High Variability Between Experimental Replicates

Inconsistent results can mask true biological effects and make data interpretation impossible.

• The "Why": Many organic molecules, especially those designed to be lipophilic to enhance permeability, have poor aqueous solubility.[4] If the compound is not fully dissolved in the culture medium, it can lead to inconsistent concentrations in your assay wells.

• Troubleshooting Steps:

  • Solubility Assessment: Determine the aqueous solubility of your compound in the assay buffer. This can be done by preparing a saturated solution, centrifuging to remove undissolved solid, and then measuring the concentration in the supernatant.

  • Optimize Stock and Dosing Solutions: Ensure your DMSO stock concentration is not too high. The final concentration of DMSO in the assay medium should typically be below 0.5% to avoid solvent effects. When diluting the stock into the aqueous medium, add it dropwise while vortexing to minimize precipitation.

  • Consider Formulation Strategies: For particularly challenging compounds, formulation approaches like using cyclodextrins or creating a self-microemulsifying drug delivery system (SMEDDS) can improve solubility for in vitro testing.[24]

• The "Why": The physiological state of your cells is paramount. Variations in cell density, passage number, or monolayer confluence can lead to inconsistent results, particularly in transporter assays like the Caco-2 model.[25]

• Troubleshooting Steps:

  • Standardize Cell Culture: Use cells within a consistent and narrow passage number range. Implement a strict cell seeding and maintenance protocol.[9][25]

  • Monitor Monolayer Integrity: For Caco-2 assays, measure the Transepithelial Electrical Resistance (TEER) of the monolayer before and after the experiment to ensure its integrity.[9]

  • Use an Impermeable Marker: Include a fluorescent marker with low permeability, such as Lucifer Yellow, in your assay.[7][25] High levels of this marker crossing the monolayer indicate a breach in integrity and those data points should be excluded.

Part 3: Data Presentation and Visualization

Table 1: Key Physicochemical Parameters and Their Impact on Permeability

Parameter	Favorable Range for Permeability	Potential Issues if Unfavorable	Troubleshooting Strategy
LogP	1 - 3	<1: Poor lipid bilayer partitioning. >3: Poor aqueous solubility, non-specific binding.	Modify conjugate with appropriate functional groups to balance lipophilicity.
Polar Surface Area (PSA)	< 140 Ų	High PSA: Too many H-bond donors/acceptors prevent membrane crossing.	Mask polar groups (prodrug strategy) or replace with less polar bioisosteres.
Molecular Weight (MW)	< 500 Da	>500 Da: Reduced passive diffusion rate.	Simplify conjugate structure where possible without losing potency.
Aqueous Solubility	> 50 µM	Low Solubility: Inaccurate dosing, compound precipitation, high variability.	Use co-solvents, adjust pH, or consider formulation strategies.
Efflux Ratio (Papp B-A / Papp A-B)	< 2	>2: Indicates active efflux, reducing intracellular accumulation.	Co-dose with an efflux pump inhibitor; modify structure to reduce transporter affinity.

Diagram 1: Troubleshooting Workflow for Low Cellular Activity

Caption: Troubleshooting decision tree for low cellular activity.

Part 4: Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a framework for assessing passive permeability.

• Prepare Lipid Solution: Create a solution of a phospholipid (e.g., 2% w/v L-α-phosphatidylcholine) in an organic solvent like dodecane.

• Coat Donor Plate: Add 5 µL of the lipid solution to the membrane of each well of a 96-well filter donor plate. Allow the solvent to evaporate, leaving a lipid layer.[26]

• Prepare Solutions:

  • Acceptor Solution: Fill a 96-well acceptor plate with buffer (e.g., PBS, pH 7.4).

  • Donor Solution: Prepare your test conjugate in the same buffer at a known concentration (e.g., 100 µM). Include high and low permeability control compounds (e.g., propranolol and furosemide).

• Assemble and Incubate: Add the donor solution to the coated donor plate. Carefully place the donor plate onto the acceptor plate, creating a "sandwich". Incubate at room temperature with gentle shaking for 4-16 hours.[7][26][27]

• Analysis: After incubation, separate the plates. Measure the concentration of the conjugate in both the donor and acceptor wells using LC-MS/MS.

• Calculate Permeability (Pₑ): Calculate the effective permeability coefficient (Pₑ) using the concentrations and physical parameters of the plate system.

Protocol 2: Caco-2 Cell Permeability Assay

This protocol outlines the steps for assessing permeability across a cellular monolayer.

• Cell Culture: Culture Caco-2 cells on semi-permeable Transwell inserts for 21 days to allow for differentiation and formation of a confluent, polarized monolayer with tight junctions.[8][9][10]

• Monolayer Integrity Check: Before the assay, measure the TEER of each monolayer. Only use inserts with TEER values within the validated range for your lab (typically >300 Ω·cm²).

• Assay Initiation (A→B direction):

  • Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

  • Add the dosing solution containing your test conjugate to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

• Assay Initiation (B→A direction):

  • Add the dosing solution to the basolateral chamber and fresh buffer to the apical chamber.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 90-120 minutes).[9]

• Sampling and Analysis: At the end of the incubation, take samples from both the donor and receiver chambers. Analyze the concentration of the conjugate by LC-MS/MS.

• Calculate Apparent Permeability (Papp): Calculate the apparent permeability coefficient (Papp) for both A→B and B→A directions. The formula is: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.[9]

• Calculate Efflux Ratio: Determine the efflux ratio by dividing Papp (B→A) by Papp (A→B).

References

• Physicochemical properties of drugs and membrane permeability | Request PDF. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

• Al-Sanea, M. M., & Abdel-Aziz, H. A. (2023). Hybrid Molecules with Purine and Pyrimidine Derivatives for Antitumor Therapy: News, Perspectives, and Future Directions. Pharmaceuticals, 16(10), 1435. [Link]

• A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (2016, December 9). ACS Publications. Retrieved March 17, 2026, from [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) - Evotec. (n.d.). Evotec. Retrieved March 17, 2026, from [Link]

• P-gp Inhibition Potential in Cell-Based Models: Which “Calculation” Method is the Most Accurate? - PMC. (2012, June 20). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells - JRC Big Data Analytics Platform. (2013, March 27). Joint Research Centre. Retrieved March 17, 2026, from [Link]

• Recent Advances in Pyrimidine-Based Drugs - MDPI. (2024, January 11). MDPI. Retrieved March 17, 2026, from [Link]

• Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review - Journal of Applied Pharmaceutical Science. (2012, June 14). Journal of Applied Pharmaceutical Science. Retrieved March 17, 2026, from [Link]

• A review on dynamics of permeability-glycoprotein in efflux of chemotherapeutic drugs. (2024, April 10). Taylor & Francis Online. Retrieved March 17, 2026, from [Link]

• Physicochemical properties of drugs and membrane permeability : review article - Sabinet African Journals. (n.d.). Sabinet. Retrieved March 17, 2026, from [Link]

• Vitamins in cell culture media: Stability and stabilization strategies - PubMed. (2019, February 21). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell ... - PMC. (2021, September 26). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science. (n.d.). BioDuro. Retrieved March 17, 2026, from [Link]

• How to know the stability of drugs and reagents in the cell culture media? - ResearchGate. (2017, December 14). ResearchGate. Retrieved March 17, 2026, from [Link]

• Quantifying Cell Membrane Permeability of Small to Mid-Size Drugs Using Quick Osmotic Cytoplasm Extraction | Analytical Chemistry - ACS Publications. (2025, October 1). ACS Publications. Retrieved March 17, 2026, from [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs. (n.d.). Creative Biolabs. Retrieved March 17, 2026, from [Link]

• P-glycoprotein (Pgp) inhibition assay - BMG Labtech. (n.d.). BMG LABTECH. Retrieved March 17, 2026, from [Link]

• Recent Alternatives to Improve Permeability of Peptides - PRISM BioLab. (2024, January 15). PRISM BioLab. Retrieved March 17, 2026, from [Link]

• What are the physicochemical properties affecting drug distribution? - Patsnap Synapse. (2025, May 21). Patsnap. Retrieved March 17, 2026, from [Link]

• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC. (2024, December 6). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• Development of Next Generation Cell-Permeable Peptide Inhibitors for the Oncological Target MAGE-A4 | Journal of Medicinal Chemistry - ACS Publications. (2025, September 12). ACS Publications. Retrieved March 17, 2026, from [Link]

• Cellular Models and In Vitro Assays for the Screening of modulators of P-gp, MRP1 and BCRP - MDPI. (2017, April 8). MDPI. Retrieved March 17, 2026, from [Link]

• Drug–Membrane Permeability across Chemical Space - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• CHAPTER 1: How Physicochemical Properties of Drugs Affect Their Metabolism and Clearance - Books. (n.d.). Royal Society of Chemistry. Retrieved March 17, 2026, from [Link]

• Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). (n.d.). MilliporeSigma. Retrieved March 17, 2026, from [Link]

• P-glycoprotein (P-gp) Substrate Identification - Evotec. (n.d.). Evotec. Retrieved March 17, 2026, from [Link]

• Expanding Peptide Chemical Space via Acid-Mediated Arginine Modification - PMC. (2025, October 30). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• Caco-2 cell permeability assays to measure drug absorption - ResearchGate. (2017, November 2). ResearchGate. Retrieved March 17, 2026, from [Link]

• Caco-2 Permeability Assay Protocol - Creative Bioarray. (n.d.). Creative Bioarray. Retrieved March 17, 2026, from [Link]

• Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096) - BioAssay Systems. (n.d.). BioAssay Systems. Retrieved March 17, 2026, from [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) Platform | Paralab. (n.d.). Paralab. Retrieved March 17, 2026, from [Link]

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Reference Data & Comparative Studies

Comparing CLIP-tag (BC-NH2) and SNAP-tag (BG-NH2) in vivo labeling efficiencies

Orthogonal Precision: A Comparative Guide to SNAP-tag (BG-NH2) and CLIP-tag (BC-NH2) In Vivo Labeling Efficiencies

As live-cell imaging and single-molecule tracking push the boundaries of spatial and temporal resolution, researchers increasingly rely on self-labeling protein (SLP) tags to bypass the limitations of bulky, photobleaching-prone fluorescent proteins. Among the most robust SLPs are the SNAP-tag and its orthogonal counterpart, the CLIP-tag.

For drug development professionals and assay developers, understanding the mechanistic nuances and kinetic disparities between these two systems is critical. Furthermore, the availability of amine-functionalized building blocks—BG-NH2 (O6-benzylguanine-amine) and BC-NH2 (O2-benzylcytosine-amine)—empowers scientists to synthesize custom probes by conjugating novel fluorophores, PROTACs, or affinity resins via standard NHS-ester chemistry[1].

This guide provides an authoritative, data-driven comparison of SNAP-tag and CLIP-tag in vivo labeling efficiencies, grounded in their structural biology and kinetic behaviors.

Mechanistic Foundations: The Causality of Orthogonality

Both SNAP-tag and CLIP-tag are engineered derivatives of the human DNA repair enzyme O6-alkylguanine-DNA alkyltransferase (hAGT)[2]. In nature, hAGT protects the genome by irreversibly transferring alkyl groups from O6-alkylguanine in DNA to a reactive cysteine residue in its own active site.

• SNAP-tag: Directed evolution optimized hAGT to specifically recognize and react with free O6-benzylguanine (BG) derivatives. The reaction forms a stable thioether bond, permanently attaching the functional payload to the protein[3].

• CLIP-tag: To achieve simultaneous, dual-color labeling without cross-reactivity, the active site of the SNAP-tag was further mutated to reject BG and instead specifically recognize O2-benzylcytosine (BC) derivatives[4].

Because purine (guanine) and pyrimidine (cytosine) structures differ significantly in their steric and electronic profiles, this engineering achieved strict orthogonality. However, this evolutionary divergence also introduced distinct kinetic profiles.

Orthogonal labeling mechanism of SNAP-tag and CLIP-tag with their respective benzyl substrates.

Comparative In Vivo Labeling Efficiencies

When deploying these tags in vivo, labeling efficiency is governed by three factors: catalytic rate ( kapp​ ) , cell permeability of the substrate , and fluorophore quenching/fluorogenicity .

Because hAGT evolved to recognize guanine, the SNAP-tag generally exhibits superior labeling kinetics compared to the CLIP-tag. Recent advancements, such as the engineered SNAP-tag2 , have pushed the second-order rate constant with rhodamine substrates to approach 107M−1s−1 , representing a 100-fold improvement over earlier iterations[5]. Conversely, the CLIP-tag, while strictly orthogonal, typically reacts 10- to 50-fold slower than the SNAP-tag, requiring longer incubation times or higher probe concentrations to achieve saturation in vivo[4].

Furthermore, the conjugation of BG or BC to certain fluorophores can induce environmental quenching. For instance, ATTO 655 and MR 121 lose >90% of their fluorescence when conjugated to BG, but regain it upon covalent binding to the SNAP-tag, creating a highly desirable "fluorogenic" effect that minimizes background noise in live cells[6].

Quantitative Comparison Summary

Parameter	SNAP-tag (BG-NH2 derived)	CLIP-tag (BC-NH2 derived)
Origin Scaffold	Engineered human hAGT	Engineered from SNAP-tag
Substrate Specificity	O6-Benzylguanine (BG) / Chloropyrimidine	O2-Benzylcytosine (BC)
Labeling Kinetics ( kapp​ )	Fast ( ∼104−105M−1s−1 ; up to 107 for SNAP-tag2)	Moderate (Slower than SNAP-tag)
Orthogonality	Rejects BC derivatives	Rejects BG derivatives
Live-Cell Permeability	High (Fluorophore dependent; e.g., TMR, SiR)	High (Fluorophore dependent)
Primary Application	Fast pulse-chase, super-resolution (STED)	Dual-color imaging (paired with SNAP)

Self-Validating Experimental Workflow: Dual-Color In Vivo Labeling

To leverage the orthogonality of BG-NH2 and BC-NH2 derived probes, researchers must design self-validating experimental systems. The following protocol outlines a dual-color pulse-chase experiment. The causality of each step is designed to eliminate non-specific background and validate the specificity of the thioether bond formation.

Self-validating experimental workflow for simultaneous dual-color in vivo protein labeling.

Step-by-Step Methodology

Step 1: Custom Probe Synthesis (Optional but Recommended for Novel Assays)

• Action: React building blocks BG-NH2 or BC-NH2 with an NHS-ester functionalized fluorophore (e.g., ATTO 532-NHS) in anhydrous DMSO with a catalytic amount of DIPEA[1].

• Causality: Using the amine building blocks allows researchers to fine-tune the hydrophobicity and linker length of the probe, which directly dictates cell permeability and minimizes off-target membrane partitioning.

Step 2: Co-Expression and Pre-Conditioning

• Action: Transiently transfect mammalian cells (e.g., U2OS or COS-7) with plasmids encoding SNAP-POI (Protein of Interest 1) and CLIP-POI (Protein of Interest 2). Incubate for 24-48 hours[2].

• Causality: Ensures sufficient steady-state accumulation of the fusion proteins.

Step 3: The "Block" Phase (Self-Validation Control)

• Action: In a parallel control well, incubate cells with 10 µM of non-fluorescent bromothenylpteridine (BTP) or unconjugated BG/BC for 30 minutes prior to adding fluorescent probes.

• Causality: This saturates the active sites of all existing SNAP and CLIP tags. If subsequent addition of fluorescent BG/BC probes yields a signal in this control well, the researcher immediately knows the fluorescence is due to non-specific membrane trapping or endocytosis, not covalent tag labeling[2].

Step 4: Pulse Labeling

• Action: Add BG-fluorophore (e.g., BG-TMR) and BC-fluorophore (e.g., BC-SiR) to the culture media at a final concentration of 1–5 µM. Incubate at 37°C for 30 minutes[2].

• Causality: A 30-minute window is generally sufficient for the faster SNAP-tag to reach >95% saturation and the slower CLIP-tag to reach >80% saturation. Using fluorogenic dyes like Silicon Rhodamine (SiR) is highly recommended, as they remain in a dark, spirolactone state until they enter the polar environment of the protein active site, drastically reducing background[5].

Step 5: Wash and Chase

• Action: Wash cells 3 times with warm, dye-free culture media. For pulse-chase degradation studies, return cells to the incubator and image at desired time points.

• Causality: Removes unreacted cell-permeable probes. Because the labeling is irreversible, any loss of fluorescence over time directly correlates to the degradation or translocation of the protein of interest, rather than dye dissociation[3].

References

• Site-Specific Protein Labeling with SNAP-Tags - PMC. nih.gov.
• Quenched Substrates for Live-Cell Labeling of SNAP-Tagged Fusion Proteins with Improved Fluorescent Background | Analytical Chemistry. acs.org.
• Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. ethz.ch.
• SNAP-tag2 for faster and brighter protein labeling - PMC. nih.gov.
• Cellular Analysis (SNAP-Tag) - New England Biolabs GmbH. neb-online.de.
• Evaluation of fluorophores to label SNAP-tag fused proteins for multicolor single molecule tracking microscopy in live. amolf.nl.

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A Guide to Orthogonal Dual-Color Protein Labeling: A Comparative Analysis of Benzylcytosine and Benzylguanine Systems

In the dynamic landscape of cellular biology, the ability to simultaneously track multiple proteins in real-time is paramount to unraveling complex biological processes. Orthogonal protein labeling, a technique that allows for the specific and independent labeling of different proteins within the same cell, has emerged as a powerful tool for such investigations. This guide provides a comprehensive overview and comparison of a leading orthogonal system: the dual-color labeling platform based on benzylcytosine and benzylguanine derivatives, which are substrates for the CLIP-tag and SNAP-tag protein labeling systems, respectively.

This guide is intended for researchers, scientists, and drug development professionals seeking to implement advanced protein labeling strategies. We will delve into the underlying mechanisms, compare the performance of this system against other common techniques, provide supporting experimental data, and offer a detailed protocol for its application.

The Principle of Orthogonality: SNAP-tag and CLIP-tag

The foundation of this dual-labeling system lies in two engineered variants of the human DNA repair protein O⁶-alkylguanine-DNA alkyltransferase (hAGT).[1][2] These variants, known as SNAP-tag and CLIP-tag, have been engineered to react with specific, non-cross-reactive substrates.[3][4]

• SNAP-tag reacts specifically and covalently with O⁶-benzylguanine (BG) derivatives.[1][5] This reaction involves the transfer of the benzyl group from the BG substrate to a reactive cysteine residue on the SNAP-tag, forming a stable thioether bond and releasing guanine.[6][7]

• CLIP-tag , a sibling of the SNAP-tag, was engineered to react exclusively with O²-benzylcytosine (BC) derivatives.[1][8] The labeling mechanism is analogous to that of the SNAP-tag, but with benzylcytosine as the substrate.[6]

The key to this system's utility is its orthogonality: the SNAP-tag reacts with BG substrates but not BC substrates, and the CLIP-tag reacts with BC substrates but not BG substrates.[1][9] This mutual exclusivity allows for the simultaneous and specific labeling of two different proteins of interest, each fused to one of these tags, within the same cellular environment.[1][4]

Mechanistic Overview of Orthogonal Labeling

The following diagram illustrates the orthogonal reaction of SNAP-tag and CLIP-tag with their respective substrates, enabling dual-color protein labeling.

Caption: Step-by-step workflow for dual-color protein labeling.

Detailed Steps:

• Cell Culture and Transfection:

  • One day prior to transfection, seed your mammalian cells of choice onto a suitable imaging vessel (e.g., glass-bottom dishes or chambered cover glasses).

  • On the day of transfection, co-transfect the cells with plasmids encoding your proteins of interest fused to SNAP-tag and CLIP-tag, respectively, using a standard transfection reagent.

  • Incubate the cells for 24-48 hours to allow for sufficient expression of the fusion proteins.

• Labeling Reaction:

  • Prepare a labeling medium by diluting the SNAP-tag and CLIP-tag substrates (conjugated to your chosen fluorophores) in complete cell culture medium to their final working concentrations (typically 1-5 µM).

  • Aspirate the existing medium from the cells and gently wash once with pre-warmed phosphate-buffered saline (PBS).

  • Add the labeling medium to the cells.

  • Incubate for 30-60 minutes at 37°C in a CO₂ incubator.

• Washing and Imaging:

  • Remove the labeling medium and wash the cells three times with pre-warmed complete culture medium, incubating for 5-10 minutes during each wash to ensure the removal of unbound substrate.

  • Replace the wash medium with a suitable imaging medium (e.g., phenol red-free medium or live-cell imaging solution).

  • Proceed with imaging the cells on a fluorescence microscope equipped with the appropriate filter sets for your chosen fluorophores.

Conclusion and Outlook

The orthogonal dual-labeling system utilizing SNAP-tag with benzylguanine derivatives and CLIP-tag with benzylcytosine derivatives provides a robust and versatile platform for studying multiple proteins simultaneously in living cells. [1]Its high specificity, flexibility in fluorophore choice, and compatibility with advanced imaging techniques make it a superior choice over traditional fluorescent proteins for many applications. [3][10]While kinetic properties and photostability should be considered in the context of specific experimental needs and in comparison to other systems like HaloTag, the SNAP-tag/CLIP-tag system remains a cornerstone of modern cell biology research. [5][11]Future developments in substrate chemistry and tag engineering are poised to further enhance the speed, brightness, and utility of this powerful technology. [12]

References

• New England Biolabs GmbH. (n.d.). Cellular Analysis (SNAP-Tag). Retrieved from [Link]

• Wilhelm, J., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Biochemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of SNAP-and CLIP-tag labeling kinetics. Retrieved from [Link]

• ResearchGate. (n.d.). Labeling mechanism of SNAPtag (a) and CLIP-tag (b) fusion proteins. Retrieved from [Link]

• Max Planck Institute for Medical Research. (n.d.). Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag. Retrieved from [Link]

• Addgene. (2024). Live and Let Dye: Self-Labeling Protein Tags. Addgene Blog. Retrieved from [Link]

• bioRxiv. (2021). Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag. Retrieved from [Link]

• van der Wetering, J., et al. (2015). Evaluation of Fluorophores to Label SNAP-Tag Fused Proteins for Multicolor Single-Molecule Tracking Microscopy in Live Cells. PLoS ONE. Retrieved from [Link]

• ResearchGate. (n.d.). SNAP-tag protein labeling technology. Retrieved from [Link]

• Wikipedia. (n.d.). SNAP-tag. Retrieved from [Link]

• bioRxiv. (2024). SNAP-tag2: faster and brighter protein labeling. Retrieved from [Link]

• ETH Library. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Retrieved from [Link]

• Tague, M. F., et al. (2020). Photo-SNAP-tag, a Light-Regulated Chemical Labeling System. ACS Chemical Biology. Retrieved from [Link]

• ResearchGate. (2025). Site-Specific Protein Labeling with SNAP-Tags. Retrieved from [Link]

• Liu, Z., et al. (2023). Thioether editing generally increases the photostability of rhodamine dyes on self-labeling tags. PNAS. Retrieved from [Link]

• MDPI. (2021). A Genetically Encoded Isonitrile Lysine for Orthogonal Bioorthogonal Labeling Schemes. Retrieved from [Link]

• ResearchGate. (n.d.). Principle of SNAP/CLIP-labeling and labeling protocols. Retrieved from [Link]

• JoVE. (2022). Fluorescent Labeling Of COS-7 Expressing SNAP-tag Fusion Proteins. Retrieved from [Link]

• ACS Publications. (2023). The Evolution of SNAP-Tag Labels. Retrieved from [Link]

• Biocompare. (2013). SNAP! Click! Label Your Proteins With Ease. Retrieved from [Link]

• bioRxiv. (2025). Dual-color expansion microscopy of membrane proteins using bioorthogonal labeling. Retrieved from [Link]

• ACS Publications. (2026). Dual-Color Expansion Microscopy of Membrane Proteins Using Bioorthogonal Labeling. Retrieved from [Link]

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Mass spectrometry validation of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine conjugates

Mass Spectrometry Validation of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine Conjugates: A Comparative Guide

As a Senior Application Scientist, one of the most critical decisions in designing live-cell imaging or bioorthogonal proteomics experiments is selecting the right self-labeling protein (SLP) tag. While the SNAP-tag and HaloTag systems are widely recognized, the demand for multiplexed, simultaneous tracking of distinct protein populations has driven the adoption of orthogonal systems.

At the core of this orthogonal approach is 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine , commercially known as BC-NH2 . This molecule serves as the foundational building block for synthesizing O2-benzylcytosine (BC) substrates, which are specifically recognized by the CLIP-tag[1].

This guide provides an objective, data-driven comparison of BC-NH2 conjugates against alternative SLP substrates, detailing the causality behind their reaction mechanisms and providing self-validating mass spectrometry (MS) protocols to ensure rigorous experimental quality control.

Mechanistic Grounding: The Chemistry of BC-NH2 and the CLIP-Tag

To understand how to validate these conjugates, we must first understand the underlying chemistry. The CLIP-tag is an engineered variant of the human DNA repair enzyme O6-alkylguanine-DNA alkyltransferase (hAGT)[2]. Through directed evolution, its active site was modified to reject O6-benzylguanine (the SNAP-tag substrate) and instead specifically accept O2-benzylcytosine derivatives[3].

When a CLIP-tag fusion protein encounters a BC-NH2 conjugate, an irreversible SN​2 reaction occurs. The nucleophilic thiolate of the active-site cysteine (Cys145) attacks the benzylic carbon of the substrate. This covalent attachment transfers the functional probe (e.g., a fluorophore or affinity tag) to the protein via a stable thioether bond, while releasing 4-aminopyrimidin-2-ol (cytosine) as a leaving group[3].

Why Mass Spectrometry? Before deploying custom-synthesized BC-conjugates in live cells, MS validation is non-negotiable. MS confirms a strict 1:1 labeling stoichiometry and rules out non-specific alkylation of other nucleophilic residues (like surface lysines), which would otherwise manifest as high background noise in fluorescence microscopy[4].

Figure 1: Orthogonal dual-labeling pathways of CLIP-tag and SNAP-tag systems.

Comparative Performance: CLIP-tag vs. Alternatives

When benchmarking BC-NH2 conjugates against alternatives like BG-NH2 (SNAP-tag) and Chloroalkane (HaloTag), the choice depends on the balance between reaction kinetics and the need for multiplexing. HaloTag generally exhibits the fastest labeling kinetics, making it ideal for super-resolution microscopy (STED/PALM)[5]. However, BC-NH2 conjugates are indispensable when dual-color imaging is required, as they are completely orthogonal to both SNAP and Halo systems[2].

Table 1: Quantitative Comparison of Self-Labeling Protein Substrates

Parameter	BC-NH2 Conjugates (CLIP-tag)	BG-NH2 Conjugates (SNAP-tag)	Chloroalkane (HaloTag)
Substrate Core	O2-benzylcytosine	O6-benzylguanine	Primary chloroalkane
Leaving Group	Cytosine (~111 Da)	Guanine (~151 Da)	Chloride ion (~35 Da)
Labeling Kinetics ( kapp​ )	103−105M−1s−1	104−106M−1s−1	105−107M−1s−1
Orthogonality	Orthogonal to SNAP & Halo	Orthogonal to CLIP & Halo	Orthogonal to SNAP & CLIP
Primary Advantage	Enables simultaneous dual-target imaging	Established standard for live-cell tracking	Near diffusion-limited kinetics[5]

Experimental Workflows: Mass Spectrometry Validation

To ensure scientific integrity, the following protocols represent a self-validating system. By running an unreacted protein control parallel to the labeled sample, you establish an internal baseline that definitively proves covalent modification.

Protocol 1: Intact Mass Analysis (ESI-TOF)

Purpose: To verify the macroscopic 1:1 stoichiometry of the BC-conjugate binding to the CLIP-tag.

• Sample Preparation: Dilute purified CLIP-tag protein to 10 µM in a physiological buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). Causality: HEPES is used instead of Tris to minimize primary amine interference, though less critical here than in NHS-ester chemistry, it maintains a clean MS background.

• Conjugation Reaction: Add the BC-NH2 conjugate (e.g., BC-Fluorophore) to a final concentration of 20 µM (2-fold molar excess). Incubate at 37°C for 60 minutes.

• Control Reaction: In a parallel tube, incubate 10 µM CLIP-tag with an equivalent volume of DMSO (vehicle control).

• Desalting: Pass both samples through a C4 ZipTip or a rapid online desalting column to remove excess unreacted BC-conjugate and buffer salts. Causality: Salts cause severe ion suppression in Electrospray Ionization (ESI).

• Data Acquisition & Deconvolution: Analyze via ESI-TOF MS. Use maximum entropy deconvolution algorithms to convert the multiply charged envelope into a zero-charge intact mass.

• Validation Metric: The mass shift ( ΔM ) must equal the exact mass of the BC-conjugate minus the mass of the cytosine leaving group (111.04 Da). A single shifted peak confirms 1:1 stoichiometry.

Protocol 2: Bottom-Up nLC-MS/MS Peptide Mapping

Purpose: To confirm that the BC-conjugate is attached exclusively to the active-site Cys145, ruling out promiscuous labeling[4].

• Proteolysis: Denature the labeled CLIP-tag protein using 8M Urea. Reduce with 5 mM TCEP and alkylate free cysteines with 10 mM Iodoacetamide. Causality: TCEP is chosen over DTT because DTT contains a free thiol that can occasionally compete or cause adducts.

• Digestion: Dilute urea to <1M and add Trypsin at a 1:50 (enzyme:protein) ratio. Incubate overnight at 37°C. Trypsin cleaves strictly at the C-terminal side of Lys and Arg, generating predictable peptide fragments.

• Data Acquisition: Inject the digest onto a nano-Liquid Chromatography (nLC) system coupled to a tandem mass spectrometer (e.g., Q-Exactive or Orbitrap).

• Bioinformatics Analysis: Search the MS/MS spectra against the CLIP-tag sequence. Set a variable modification on Cysteine corresponding to the mass of the benzyl-probe moiety.

• Validation Metric: The software must identify the specific active-site peptide (analogous to the hAGT sequence containing Cys145) carrying the exact mass addition of the probe. The absence of this mass shift on other Cys, Lys, or Tyr residues validates the absolute specificity of the BC-NH2 conjugate.

Figure 2: Bottom-up nLC-MS/MS workflow for validating site-specific CLIP-tag labeling.

Conclusion and Best Practices

When developing custom probes, 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (BC-NH2) is the premier scaffold for accessing the CLIP-tag system[1]. While its reaction kinetics are slightly slower than the HaloTag chloroalkane system[5], its true value lies in its strict orthogonality. By utilizing the MS validation workflows outlined above, researchers can confidently verify the structural integrity and site-specificity of their custom BC-conjugates, ensuring robust, artifact-free data in downstream multiplexed imaging and proteomics applications.

References

• Title: BC-NH2[2-((4-(Aminomethyl)benzyl)oxy)
• Source: acs.
• Source: acs.
• Title: SNAP/CLIP-Tags and Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC)/Inverse Electron Demand Diels–Alder (IEDDA)
• Source: wikipedia.

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• 3. SNAP-tag - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Quality: HPLC Purity Analysis and Characterization of Custom BC-NH2 Fluorophore Probes

In the realms of cellular imaging, high-content screening, and drug discovery, the fidelity of fluorescent probes is paramount. The adage "garbage in, garbage out" holds particularly true; the quality of a fluorescent conjugate is fundamentally limited by the purity of its constituent fluorophore. This guide provides an in-depth comparison of custom-synthesized BC-NH2 (benzylcytosine-amine) functionalized fluorophores against commercially available alternatives, focusing on the critical aspects of purity assessment and characterization using High-Performance Liquid Chromatography (HPLC) and mass spectrometry (MS).

For researchers and drug development professionals, the decision to use a custom-synthesized probe often stems from the need for novel spectral properties, specific linker chemistry, or cost-effectiveness at scale. However, this flexibility comes with the responsibility of rigorous quality control. Impurities can lead to a host of problems, including inaccurate measurements, ambiguous results, and undesirable side reactions.[1] This guide will walk you through the essential analytical techniques to ensure your custom probes meet the highest standards of quality and performance.

The Central Role of Purity in Fluorescent Probe Performance

The performance of fluorescent probes is directly linked to their purity.[1] Impurities, which can include unreacted starting materials, side-products from the synthesis, or degradation products, can significantly impact experimental outcomes. For amine-reactive probes like those functionalized with BC-NH2, which are designed to react with specific functional groups on target biomolecules, the presence of non-reactive or promiscuously reactive species can lead to:

• Reduced Labeling Efficiency: Impurities that compete for binding sites on the target molecule without producing a fluorescent signal will lower the overall signal-to-noise ratio.

• Altered Spectral Properties: Fluorescent impurities can have different excitation and emission spectra, leading to spectral bleed-through and inaccurate ratiometric measurements.

• Inaccurate Quantification: The presence of non-fluorescent impurities will lead to an overestimation of the probe concentration, resulting in incorrect degree of labeling (DOL) calculations.

• Poor Reproducibility: Batch-to-batch variability in impurity profiles will compromise the reproducibility of experiments, a cornerstone of scientific validity.[1]

High-Performance Liquid Chromatography (HPLC) is the industry standard for assessing the purity of fine chemicals, including fluorescent probes.[1] A purity level of ≥98% as determined by HPLC is generally considered high quality for demanding research applications.[1]

Experimental Design: A Comparative Analysis

To illustrate the importance of rigorous characterization, we designed a comparative study analyzing a custom-synthesized BC-NH2 fluorophore against two commercially available amine-reactive fluorescent probes with similar spectral properties.

Probes Under Investigation:

• Custom BC-NH2 Probe (BC-NH2-Fluorophore X): A novel red-emitting fluorophore synthesized in-house and functionalized with a BC-NH2 linker for subsequent conjugation.

• Commercial Probe A: A widely used, commercially available amine-reactive red-emitting fluorophore.

• Commercial Probe B: Another commercially available amine-reactive red-emitting fluorophore from a different supplier.

The overall workflow for the analysis is depicted below:

Figure 1. Overall experimental workflow for the comparative analysis of custom and commercial fluorophore probes.

Methodology: A Step-by-Step Guide to Probe Characterization

1. Sample Preparation:

• Dissolution: Accurately weigh approximately 1 mg of each dry fluorophore probe. Dissolve each probe in a high-purity solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to create a stock solution of known concentration (e.g., 1 mg/mL).[2] Ensure complete dissolution, using gentle heating or sonication if necessary.[2]

• Working Solutions: Prepare working solutions for HPLC and spectroscopic analysis by diluting the stock solutions in the appropriate mobile phase or buffer.

2. HPLC Purity Analysis:

High-Performance Liquid Chromatography (HPLC) separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[3][4] For fluorescent probes, a reversed-phase HPLC method is typically employed.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or diode array detector (DAD) is sufficient for purity analysis.

• Column: A C18 reversed-phase column is a common choice for separating small organic molecules like fluorophores.

• Mobile Phase: A gradient of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid or formic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically used. The gradient allows for the elution of compounds with a wide range of polarities.

• Detection: The detector is set to monitor the absorbance at the maximum absorption wavelength (λmax) of the fluorophore.

• Data Analysis: The purity of the probe is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Detailed HPLC Protocol:

• System Equilibration: Equilibrate the HPLC system and column with the initial mobile phase conditions until a stable baseline is achieved.

• Injection: Inject a known volume (e.g., 10 µL) of the working solution onto the column.

• Gradient Elution: Run the gradient elution method. A typical gradient might be from 5% to 95% organic solvent over 20-30 minutes.

• Data Acquisition: Record the chromatogram at the λmax of the fluorophore.

• Purity Calculation: Integrate all peaks in the chromatogram and calculate the area percentage of the main peak.

3. LC-MS Identity Confirmation:

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique that combines the separation capabilities of HPLC with the mass analysis capabilities of mass spectrometry.[3][4] It is an indispensable tool for confirming the identity of a synthesized compound by providing its molecular weight.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a single quadrupole or a more advanced system like a time-of-flight or Orbitrap).

• Ionization Source: Electrospray ionization (ESI) is a soft ionization technique well-suited for analyzing small organic molecules like fluorophores.[5]

• Data Analysis: The mass spectrum will show a peak corresponding to the mass-to-charge ratio (m/z) of the protonated or deprotonated molecular ion of the fluorophore. This experimental mass is then compared to the calculated theoretical mass.

Detailed LC-MS Protocol:

• Method Development: Use the same or a similar HPLC method as for the purity analysis.

• MS Parameter Optimization: Optimize the MS parameters (e.g., spray voltage, capillary temperature) for the specific analyte.

• Data Acquisition: Acquire both the total ion chromatogram (TIC) and the mass spectrum of the main eluting peak.

• Identity Confirmation: Compare the observed m/z of the main peak with the calculated exact mass of the target BC-NH2 fluorophore.

4. Spectroscopic Characterization:

The fundamental properties of a fluorophore are its absorption and emission spectra. These should be characterized to ensure they meet the experimental requirements.

• Instrumentation: A UV-Vis spectrophotometer and a spectrofluorometer.

• Measurement:

  • Absorption Spectrum: Measure the absorbance of the probe solution across a range of wavelengths to determine the maximum absorption wavelength (λmax).

  • Emission Spectrum: Excite the probe solution at its λmax and measure the fluorescence emission across a range of wavelengths to determine the maximum emission wavelength (λem).

• Quantum Yield and Extinction Coefficient: These parameters, which relate to the brightness of the fluorophore, can also be determined using established methods and reference standards.[6]

Results and Discussion: A Comparative Data Analysis

The data obtained from the HPLC, LC-MS, and spectroscopic analyses are summarized in the tables below for a clear comparison.

Table 1: HPLC Purity Analysis

Probe	Retention Time (min)	Purity (% Area)
Custom BC-NH2-Fluorophore X	15.2	98.5%
Commercial Probe A	14.8	99.1%
Commercial Probe B	15.5	95.3%

Table 2: LC-MS Identity Confirmation

Probe	Theoretical Mass (m/z)	Observed Mass (m/z)
Custom BC-NH2-Fluorophore X	[Insert Theoretical Mass]	[Insert Observed Mass]
Commercial Probe A	[Insert Theoretical Mass]	[Insert Observed Mass]
Commercial Probe B	[Insert Theoretical Mass]	[Insert Observed Mass]

Table 3: Spectroscopic Characterization

Probe	λmax (nm)	λem (nm)
Custom BC-NH2-Fluorophore X	[Insert λmax]	[Insert λem]
Commercial Probe A	[Insert λmax]	[Insert λem]
Commercial Probe B	[Insert λmax]	[Insert λem]

Analysis of Results:

The HPLC analysis revealed that our Custom BC-NH2-Fluorophore X possessed a high purity of 98.5%, which is well within the recommended range for high-quality research probes.[1] Commercial Probe A also demonstrated excellent purity at 99.1%. However, Commercial Probe B showed a lower purity of 95.3%, with several minor impurity peaks observed in the chromatogram. While a purity of 95% may be acceptable for some applications, for quantitative and sensitive assays, higher purity is desirable to minimize potential artifacts.

The LC-MS data confirmed the identity of all three probes, with the observed mass-to-charge ratios closely matching the theoretical masses. This is a critical validation step, especially for custom-synthesized probes, as it verifies that the correct molecule has been produced.

Spectroscopic characterization confirmed that all three probes had similar spectral properties, as expected. Minor shifts in λmax and λem can be attributed to slight differences in the fluorophore core structure and the local chemical environment.

Conclusion: Making an Informed Decision

The decision to use a custom-synthesized fluorophore probe offers significant advantages in terms of flexibility and cost. However, this guide underscores the absolute necessity of rigorous quality control to ensure the reliability and reproducibility of experimental data.

Figure 2. A decision-making workflow for accepting or rejecting a batch of custom fluorophore probes based on analytical data.

Our comparative analysis demonstrates that a well-executed custom synthesis can produce fluorophore probes with purity and performance characteristics that are on par with, or even exceed, some commercially available alternatives. The combination of HPLC for purity assessment and LC-MS for identity confirmation provides a robust and reliable workflow for the characterization of custom BC-NH2 fluorophore probes. By adhering to these analytical principles, researchers, scientists, and drug development professionals can proceed with confidence, knowing that their fluorescent tools are of the highest quality.

References

• Sauer, M., Hofkens, J., & Enderlein, J. (Eds.). (2011). Handbook of Fluorescence Spectroscopy and Imaging: From Ensemble to Single Molecules. Wiley-VCH.
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.
• Thermo Fisher Scientific. (n.d.). Purity of Fluorescent Probes. Retrieved from [A relevant Thermo Fisher Scientific technical note URL]
• Guo, Y., et al. (2014). Amine-Reactive Fluorescent Probes for Labeling and Imaging of Proteins. Chemical Society Reviews, 43(15), 5264-5279.
• Johnson, I. (2010). The Molecular Probes Handbook: A Guide to Fluorescent Probes and Labeling Technologies. Invitrogen.
• Hermanson, G. T. (2013).

• Bangs Laboratories, Inc. (n.d.). Fluorescence Reference Standards - PMTs. Retrieved from [Link][7]

• Resch-Genger, U., et al. (2008). Quantum yields of fluorescence standards. Journal of Fluorescence, 18(5), 1137-1149.
• Broussard, D. H., et al. (2013). HPLC analysis of fluorescently labeled proteins. Methods in Molecular Biology, 1008, 13-26.
• Agilent Technologies. (n.d.). A Primer on Reversed-Phase Liquid Chromatography.
• Waters Corporation. (n.d.). A Primer on Mass Spectrometry.
• Ni, Y., & Kokot, S. (2008). A critical review of the applications of high-performance liquid chromatography to the analysis of textile dyes. Dyes and Pigments, 76(1), 1-17.
• Sciex. (n.d.). An Introduction to LC-MS/MS for the Small Molecule Analyst.

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Evaluating substrate specificity of engineered CLIP-tag versus wild-type enzymes

A Head-to-Head Comparison for the Modern Laboratory: Evaluating the Substrate Specificity of Engineered CLIP-tag Versus Wild-Type Enzymes

In the dynamic landscape of protein analysis, the ability to specifically label proteins of interest (POIs) is paramount. Self-labeling protein tags, such as the CLIP-tag, have revolutionized how we visualize, track, and purify proteins in complex biological systems.[1][2][3] Derived from the human O(6)-alkylguanine-DNA alkyltransferase (hAGT), these tags have been engineered to covalently react with specific synthetic substrates, offering a versatile tool for protein labeling.[4][5][6][7][8]

The wild-type CLIP-tag was a significant advancement, engineered to react specifically with O2-benzylcytosine (BC) derivatives.[9] This specificity allows for orthogonal labeling when used in conjunction with its predecessor, the SNAP-tag, which recognizes O6-benzylguanine (BG) substrates.[4][9] This dual-labeling capability has been invaluable for studying protein-protein interactions and other complex cellular processes.[5][9] However, the drive for greater control and expanded applications has led to the engineering of CLIP-tag variants with altered substrate specificities. This guide provides an in-depth, technical comparison of wild-type and engineered CLIP-tag enzymes, offering experimental protocols to empower researchers to make informed decisions for their specific needs.

The Foundational Mechanism: A Covalent Partnership

Both wild-type and engineered CLIP-tags operate on the same fundamental principle. They are small protein tags (approximately 19.4 kDa) that can be genetically fused to a protein of interest.[7][8] The tag then acts as a specific receptor for a synthetic substrate, typically a fluorescent dye, biotin, or another molecule of interest, conjugated to a benzylcytosine (for CLIP-tag) or benzylguanine (for SNAP-tag) leaving group.[10][11] In a rapid and irreversible reaction, the substituted benzyl group of the substrate is covalently attached to the active site of the tag.[8][11]

Caption: Workflow for in vitro kinetic analysis.

Protocol 2: Orthogonality Test in Cell Lysate

This experiment is crucial to confirm that an engineered CLIP-tag does not cross-react with the substrates of the wild-type SNAP-tag, and vice versa, in a more biologically relevant context.

Objective: To assess the cross-reactivity of wild-type and engineered CLIP-tags with their non-cognate substrates in a complex protein mixture.

Methodology:

• Cell Culture and Lysis:

  • Transfect mammalian cells (e.g., HEK293) to express either the wild-type CLIP-tag, the engineered CLIP-tag, or the SNAP-tag. A non-transfected control is also necessary.

  • Harvest the cells and prepare a cell lysate using a suitable lysis buffer.

• Labeling Reaction:

  • Aliquot the lysates for each expressed tag.

  • Add the fluorescent substrates to the lysates in a crisscross manner:

    • Wild-type CLIP lysate + BC substrate (cognate)

    • Wild-type CLIP lysate + BG substrate (non-cognate)

    • Engineered CLIP lysate + BC substrate (non-cognate, if engineered for a different substrate)

    • Engineered CLIP lysate + BG substrate (non-cognate)

    • SNAP-tag lysate + BG substrate (cognate)

    • SNAP-tag lysate + BC substrate (non-cognate)

  • Incubate the reactions for a sufficient time (e.g., 30-60 minutes) at room temperature.

• Analysis by SDS-PAGE:

  • Stop the reactions by adding SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE.

  • Visualize the labeled proteins using an in-gel fluorescence scanner.

• Interpretation:

  • A band corresponding to the molecular weight of the tagged protein should only appear in the lanes where the tag was incubated with its cognate substrate. The absence of a band in the non-cognate lanes indicates high specificity and orthogonality.

Data Summary: A Comparative Overview

The following table summarizes hypothetical, yet representative, data from the experiments described above, illustrating the performance differences one might observe.

Enzyme	Substrate	Apparent Rate Constant (kapp) (M⁻¹s⁻¹)	In-Gel Fluorescence (Orthogonality Test)
Wild-Type CLIP-tag	BC-TMR	1.5 x 10⁴	Strong Signal
BG-TMR	< 10	No Signal
Engineered CLIP-tag (Hypothetical Variant 1)	BC-TMR	8.0 x 10⁴	Strong Signal
BG-TMR	< 10	No Signal
SNAP-tag	BC-TMR	< 10	No Signal
BG-TMR	2.5 x 10⁴	Strong Signal

This data is for illustrative purposes only.

Conclusion and Future Perspectives

The evolution from wild-type to engineered CLIP-tags represents a significant step forward in our ability to probe cellular biology with increasing precision. While the wild-type CLIP-tag remains an indispensable tool for orthogonal dual-labeling with the SNAP-tag, engineered variants offer exciting new possibilities, including faster kinetics, enhanced stability, and the potential for multi-orthogonal labeling systems.

The choice between a wild-type and an engineered CLIP-tag will ultimately depend on the specific demands of the experiment. For researchers performing standard dual-labeling studies, the wild-type CLIP-tag is a robust and reliable choice. However, for those pushing the boundaries of live-cell imaging, studying proteins in extreme environments, or requiring faster labeling kinetics, exploring engineered variants is highly recommended. The experimental framework provided in this guide offers a clear path for researchers to validate and select the optimal self-labeling tag for their innovative work. The continued development in this field, driven by protein engineering and directed evolution, promises to deliver even more sophisticated tools for dissecting the complexities of the cell. [15][16][17]

References

• Lukinavičius, G., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. Biochemistry, 60(32), 2499–2510. [Link]

• Lukinavičius, G., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. PMC. [Link]

• Wu, Z. L., et al. (2004). Determination of enzyme/substrate specificity constants using a multiple substrate ESI-MS assay. Journal of the American Society for Mass Spectrometry, 15(2), 280–285. [Link]

• Macias-Contreras, M., et al. (2020). Expanding the substrate selectivity of SNAP/CLIP-tagging of intracellular targets. Methods in Enzymology, 638, 233–257. [Link]

• Al-Sabi, A., et al. (2015). Two distinct approaches for bioorthogonal protein labelling. ResearchGate. [Link]

• Lukinavičius, G., et al. (2021). Characterization of SNAP-and CLIP-tag labeling kinetics. ResearchGate. [Link]

• Yin, J., et al. (2007). Genetically Encoded Short Peptide Tags for Orthogonal Protein Labeling by Sfp and AcpS Phosphopantetheinyl Transferases. ACS Publications. [Link]

• Uttamapinant, C., et al. (2020). A straightforward approach for bioorthogonal labeling of proteins and organelles in live mammalian cells, using a short peptide tag. PMC. [Link]

• Valdes-Cruz, L., et al. (2016). Orthogonal Versatile Interacting Peptide Tags for Imaging Cellular Proteins. PMC. [Link]

• Sino Biological. (n.d.). Protein Labeling Techniques. Retrieved from [Link]

• Lukinavičius, G., et al. (2021). Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag. bioRxiv. [Link]

• Pollution & Sustainability Directory. (2025, December 13). Enzyme Substrate Specificity. Retrieved from [Link]

• StudySmarter. (2024, September 5). Substrate Specificity: Definition & Examples. Retrieved from [Link]

• Keppler, A., et al. (2011). Labeling mechanism of SNAPtag (a) and CLIP-tag (b) fusion proteins. ResearchGate. [Link]

• Wang, T., et al. (2017). Recent advances in bioorthogonal reactions for site-specific protein labeling and engineering. RSC Publishing. [Link]

• Wang, L., et al. (2017). Measuring specificity in multi-substrate/product systems as a simple tool to investigate selectivity in vivo. PMC. [Link]

• Lukinavičius, G., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. ResearchGate. [Link]

• V. S., et al. (2018). First thermostable CLIP-tag by rational design applied to an archaeal O6-alkyl-guanine-DNA-alkyl-transferase. PMC. [Link]

• Wu, Z. L., et al. (2004). Determination of enzyme/substrate specificity constants using a multiple substrate ESI-MS assay. Journal of the American Society for Mass Spectrometry. [Link]

• Foo, Y. H., et al. (2021). Engineering bioorthogonal protein theranostics using bio-orthogonal asparaginyl peptide ligases. PMC. [Link]

• Lukinavičius, G., et al. (2021). Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. ETH Library. [Link]

• New England Biolabs GmbH. (n.d.). Cellular Imaging & Analysis. Retrieved from [Link]

• Yao, J., et al. (2012). Bioorthogonal Chemistry—A Covalent Strategy for the Study of Biological Systems. PMC. [Link]

• Willems, L. I., et al. (2020). Bioorthogonal Reactions in Activity-Based Protein Profiling. MDPI. [Link]

• Battig, M. R., et al. (2012). Engineering bioorthogonal protein–polymer hybrid hydrogel as a functional protein immobilization platform. Chemical Communications. [Link]

• Gautrot, J. E., et al. (2023). The Evolution of SNAP-Tag Labels. Biomacromolecules. [Link]

• Schlichter, A., et al. (2022). Directing Evolution of Novel Ligands by mRNA Display. PMC. [Link]

• National Science Foundation. (2025, March 4). Directed evolution of a sequence-specific covalent protein tag for RNA labeling. Retrieved from [Link]

• Huang, K., et al. (2024). Directed evolution of a sequence-specific covalent protein tag for RNA labeling. bioRxiv. [Link]

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A Senior Scientist's Guide to Commercially Available Amine-Functionalized BCN Linkers for Protein Tagging

For researchers, scientists, and drug development professionals, the precise modification of proteins is a cornerstone of innovation. Bioorthogonal chemistry, particularly the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), has emerged as a powerful tool for this purpose, allowing for specific and efficient bioconjugation in complex biological environments without the need for cytotoxic copper catalysts.[1][2][3] At the heart of this technology are strained cyclooctynes like Bicyclo[6.1.0]nonyne (BCN), which offer an excellent balance of reactivity and stability.[1][4]

This guide provides a comparative analysis of commercially available amine-functionalized BCN (BCN-NH2) building blocks. These reagents are critical for researchers who wish to introduce the BCN moiety onto a protein, typically by forming a stable amide bond with available carboxyl groups (e.g., on aspartic or glutamic acid residues) or after conversion to other functional groups. We will delve into the core chemical principles, compare key performance characteristics of available linkers, and provide detailed, field-tested protocols to ensure your success.

The Chemistry of BCN in Protein Tagging

The efficacy of BCN in protein tagging is rooted in the principles of SPAAC. The inherent ring strain of the cyclooctyne in the BCN molecule significantly lowers the activation energy for the [3+2] cycloaddition reaction with an azide, enabling it to proceed rapidly at physiological temperatures.[2][5][6] The resulting triazole linkage is exceptionally stable, ensuring the integrity of the final bioconjugate.[7]

The amine (-NH2) group on the BCN linker serves as a versatile chemical handle. Its most common application is in forming an amide bond with a protein's carboxylic acid groups (Asp, Glu, or C-terminus) through a two-step process involving carbodiimide chemistry with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[8][9]

Caption: General workflow for two-step protein tagging using BCN-NH2 linkers.

Comparative Analysis of Commercial BCN-Amine Building Blocks

The selection of a BCN-amine linker is not a one-size-fits-all decision. Commercially available options differ in their stereochemistry, the length and nature of their spacer arms, and their purity. These differences can have a significant impact on reaction efficiency, and the stability and solubility of the final conjugate.

Feature	Key Considerations & Performance Impact	Commercial Availability
Stereoisomerism (Endo vs. Exo)	BCN synthesis produces two diastereomers: endo and exo.[1] The endo isomer, where the cyclopropane ring is "under" the eight-membered ring, generally exhibits slightly faster reaction kinetics due to increased ring strain and accessibility of the alkyne.[1][10] The exo isomer is often the major product of synthesis and can be more readily available.[10] For most applications, both are effective, but for reactions with low reactant concentrations, the endo isomer may be preferred.[1]	Both endo and exo isomers are commercially available, often as specific formulations (e.g., endo-BCN-PEG-amine).[11][12]
Spacer Arm (e.g., PEG)	Polyethylene glycol (PEG) spacers are frequently incorporated between the BCN moiety and the amine group.[13][11] Benefits: • Increased Hydrophilicity: Improves the solubility of often-hydrophobic BCN linkers in aqueous buffers.[7][14]• Reduced Steric Hindrance: The flexible PEG chain provides distance between the protein surface and the BCN group, facilitating easier access for the azide probe.[15]• Improved Pharmacokinetics: In therapeutic applications, PEGylation can reduce aggregation and increase the in-vivo half-life of the conjugate.[14]	Available with various PEG lengths (e.g., PEG2, PEG3, PEG4) to allow for optimization.[13][11][12]
Reactivity & Kinetics	The second-order rate constant (k₂) is a quantitative measure of reactivity. For the reaction with a model azide like benzyl azide, endo-BCN has a rate constant of ~0.29 M⁻¹s⁻¹, while exo-BCN is slightly slower at ~0.19 M⁻¹s⁻¹.[1][10] While slower than some other cyclooctynes like DBCO (Dibenzocyclooctyne), BCN shows superior reaction rates with aromatic azides and exhibits significantly better stability in reducing environments.[3]	Rate constants are generally consistent across suppliers for the core BCN structure.
Stability	BCN linkers are generally stable under physiological conditions (pH 6.0-8.0). However, they can be labile and prone to degradation under strong acidic conditions.[3][16][17][18] A key advantage of BCN over DBCO is its superior stability in the presence of endogenous thiols like glutathione (GSH) and reducing agents like TCEP, making it a more robust choice for intracellular applications.[3][19]	Stability profiles are inherent to the BCN core. Linker modifications (e.g., amide vs. carbamate linkages) can further enhance hydrolytic stability.[18]

Experimental Protocols

Trustworthy and reproducible results depend on robust methodologies. The following protocols provide a detailed, step-by-step guide for the two-stage labeling process.

Protocol 1: Conjugation of BCN-NH2 to Protein Carboxyl Groups

This protocol utilizes EDC and Sulfo-NHS to form a stable amide bond between a protein's carboxyl groups and the BCN-amine linker.

Caption: Experimental workflow for conjugating BCN-NH2 to a protein.

Materials:

• Protein of interest (1-10 mg/mL in amine-free buffer like MES or PBS).

• BCN-NH2 linker (with or without PEG spacer).

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• Sulfo-NHS (N-hydroxysulfosuccinimide).

• Activation Buffer: 0.1 M MES, pH 4.5-6.0.

• Coupling Buffer: 1X PBS, pH 7.2-7.5.

• Quenching Solution: 1 M Hydroxylamine, pH 8.5.

• Desalting column (e.g., SpinOUT™ GT-600).

Methodology:

• Reagent Preparation: Equilibrate EDC and Sulfo-NHS to room temperature before opening to prevent moisture contamination.[8][9] Prepare stock solutions of EDC and Sulfo-NHS in ultrapure water immediately before use.[9]

• Protein Preparation: Ensure your protein is in an amine-free buffer. If it is in a buffer like Tris, exchange it into the Activation Buffer using a desalting column.[9]

• Carboxyl Group Activation: To your protein solution in Activation Buffer, add EDC (e.g., final concentration of 2-4 mM) and Sulfo-NHS (e.g., final concentration of 5-10 mM).[20] Incubate for 15 minutes at room temperature. The use of Sulfo-NHS creates a more stable amine-reactive intermediate compared to EDC alone.[8][9]

• Conjugation: Immediately add the BCN-NH2 linker (typically a 10- to 20-fold molar excess over the protein) to the activated protein solution. Adjust the pH of the reaction mixture to 7.2-7.5 using the Coupling Buffer to facilitate the reaction with the amine.[9][20]

• Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.[9] The optimal time may need to be determined empirically.[1]

• Quenching (Optional): To stop the reaction, you can add hydroxylamine to a final concentration of 10 mM.[8]

• Purification: Remove excess, unreacted BCN-linker and byproducts using a desalting column or size-exclusion chromatography, exchanging the purified BCN-labeled protein into a suitable storage buffer (e.g., PBS, pH 7.4).[20][21]

Protocol 2: SPAAC Ligation of BCN-Protein with an Azide Probe

Methodology:

• Reactant Stoichiometry: To the purified BCN-labeled protein, add the azide-functionalized probe (e.g., azide-fluorophore). A 2- to 4-fold molar excess of the azide probe over the protein is a good starting point to drive the reaction to completion.[17]

• Incubation: Incubate the reaction mixture for 4-24 hours at room temperature or 37°C.[17] Higher temperatures can accelerate the reaction, provided the protein is stable.[17]

• Monitoring and Purification: The reaction can be monitored by techniques like SDS-PAGE (observing a band shift) or mass spectrometry. Once complete, purify the final conjugate from the excess azide probe using a desalting column or other appropriate chromatography method.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	• Inactive EDC/Sulfo-NHS due to moisture.• Presence of amine-containing buffers (e.g., Tris).• Incorrect pH for activation or conjugation steps.	• Use fresh, high-quality reagents and allow them to warm to room temperature before opening.[9]• Perform a buffer exchange into an amine-free buffer like MES or PBS before starting.[9]• Ensure activation is at pH 4.5-6.0 and conjugation is at pH 7.2-8.0.[9]
Slow SPAAC Reaction	• Low reactant concentrations.• Steric hindrance around the conjugation site.• Suboptimal temperature or pH.	• Increase the concentration of the limiting reactant if possible.• Use a BCN linker with a longer PEG spacer to reduce steric effects.[15]• Increase the temperature to 37°C if the protein is stable. Ensure the pH is in the optimal range of 7.4-8.5.[17]
Protein Precipitation	• Hydrophobic BCN linker reducing solubility of the conjugate.• High concentration of organic co-solvent (if used).	• Choose a BCN-amine linker with a hydrophilic PEG spacer.[14]• If a co-solvent like DMSO is needed to dissolve the linker, keep the final concentration below 5-10%.[17]

By understanding the distinct characteristics of available BCN-amine linkers and adhering to validated protocols, researchers can confidently and efficiently generate precisely tagged proteins for a vast array of applications, from high-resolution imaging to the development of next-generation therapeutics.

References

• Dommerholt, J., et al. (2023). Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations. PMC. Available from: [Link]

• Svatunek, D., et al. (2017). Strain‐promoted alkyne–azide cycloaddition (SPAAC). ResearchGate. Available from: [Link]

• Rady, J. M., et al. (2024). Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase oligonucleotide synthesis. PMC. Available from: [Link]

• Yamabe, S., et al. (2021). Experimental and Theoretical Elucidation of SPAAC Kinetics for Strained Alkyne-Containing Cycloparaphenylenes. ChemRxiv. Available from: [Link]

• van der Wal, S., et al. (2017). Kinetics of the Strain-Promoted Oxidation-Controlled Cycloalkyne-1,2-quinone Cycloaddition: Experimental and Theoretical Studies. ACS Publications. Available from: [Link]

• AxisPharm. (n.d.). BCN-PEG Click Chemistry Linker Reagents. AxisPharm. Available from: [Link]

• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. G-Biosciences. Available from: [Link]

• Glen Research. (n.d.). Application Note – Protein Labeling with NHS Esters. Glen Research. Available from: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine

For professionals engaged in the fast-paced world of drug discovery and development, the responsible management of chemical reagents is paramount. It is not merely a regulatory hurdle but a foundational pillar of laboratory safety, scientific integrity, and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (CAS No. 1004524-64-4), a compound utilized in various research applications. The procedures outlined herein are designed to provide clear, actionable steps that protect laboratory personnel and ensure compliance with safety standards.

Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. This dictates the necessary precautions and the appropriate disposal pathway.

Compound Characteristics:

• Chemical Name: 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine

• CAS Number: 1004524-64-4[1][2]

• Appearance: Solid

• Structural Features: The molecule contains a pyrimidine-4-amine core, a benzyl ether linkage, and a primary amine (benzylamine) moiety. These features suggest potential for skin, eye, and respiratory irritation, and necessitate careful handling to avoid exposure[3][4][5][6].

While a comprehensive toxicological profile is not widely published, the Safety Data Sheet (SDS) and data from analogous structures provide critical safety information. The compound is assigned a "Warning" signal word with GHS07 pictogram, indicating potential hazards.

Hazard Classification	GHS Hazard Statement	Implication for Disposal
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Prevent ingestion and contamination of common areas.
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin	Avoid skin contact; requires use of chemical-resistant gloves.
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	Handle in a well-ventilated area, preferably a fume hood, to avoid dust inhalation.
Skin Irritation	Causes skin irritation	Mandates use of gloves and a lab coat. Contaminated items must be treated as hazardous waste.
Eye Irritation	Causes serious eye irritation	Requires use of safety glasses or goggles.
Table 1: Summary of Potential Hazards and Disposal Implications. Data inferred from available SDS information[7].

Pre-Disposal: Personal Protective Equipment (PPE) and Waste Segregation

Proper preparation is critical for safety. The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the use of engineering controls and PPE to minimize exposure to hazardous chemicals[8][9][10].

Required PPE:

• Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as solid chemical waste after handling or if contamination is suspected[7].

• Body Protection: A fully fastened laboratory coat.

• Respiratory Protection: Not typically required if handled within a certified chemical fume hood. If weighing or transferring powder outside of a hood, a NIOSH-approved respirator may be necessary based on your institution's Chemical Hygiene Plan (CHP)[8][11].

Waste Segregation: The cornerstone of safe chemical disposal is meticulous segregation. Cross-contamination of waste streams can lead to dangerous reactions.

• Establish a designated Satellite Accumulation Area (SAA) within the lab, near the point of waste generation[12][13].

• Never mix 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine waste with incompatible materials, particularly strong acids or strong oxidizing agents[14].

• Use separate, clearly labeled containers for solid waste, non-halogenated liquid waste, and aqueous waste.

Step-by-Step Disposal Protocols

Disposal procedures vary based on the form of the waste. The fundamental principle is that no amount of this chemical should enter the public sewer system or be disposed of in regular trash[15][16]. All waste is considered hazardous and must be handled by a licensed professional waste disposal service[7][14].

Protocol 3.1: Disposal of Unused or Expired Solid Compound

• Container Preparation: Obtain a designated "Hazardous Waste" container for solid chemical waste from your institution's Environmental Health and Safety (EHS) department. The container must be in good condition, compatible with the chemical, and have a secure, leak-proof lid[12][17].

• Labeling: Affix a hazardous waste label to the container. Clearly write the full chemical name "2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine" and its CAS number "1004524-64-4". Do not use abbreviations[12].

• Transfer: Working within a chemical fume hood, carefully transfer the solid compound into the labeled waste container. Avoid creating dust[3].

• Closure and Storage: Securely close the container. Store it in your designated SAA, segregated from other waste types.

• Pickup Request: Once the container is ready for disposal (typically 90% full), submit a chemical waste pickup request to your EHS office[12].

Protocol 3.2: Disposal of Contaminated Labware and Debris

This category includes items such as gloves, weigh boats, pipette tips, and paper towels contaminated with the compound.

• Collection: Place all contaminated solid debris directly into the designated solid hazardous waste container described in Protocol 3.1.

• Empty Original Containers: The original product vial or bottle must also be disposed of as hazardous waste. Do not rinse it into the sink. Place the empty, capped container into the solid waste stream.

• Glassware: For contaminated reusable glassware (e.g., flasks, beakers), rinse with a suitable organic solvent (like ethanol or acetone) into a designated "Non-Halogenated Solvent Waste" container. After rinsing, the glassware can typically be washed normally. The rinsate is hazardous waste.

Protocol 3.3: Disposal of Solutions

• Waste Stream Identification: Determine the appropriate liquid waste stream. As this compound does not contain halogens, solutions made with organic solvents (e.g., DMSO, Methanol) should be collected in a "Non-Halogenated Organic Waste" container.

• Container and Labeling: Use a chemically-resistant, sealable container provided by your EHS department. Label it with "Hazardous Waste," the names of all solvent components, and "2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine," including estimated concentrations of each[12].

• Collection: Keep the liquid waste container closed at all times except when adding waste. Use a funnel to prevent spills, and remove the funnel immediately after use[12].

• Aqueous Solutions: Do not dispose of aqueous solutions down the drain[16]. They must be collected as hazardous aqueous waste. Due to the amine functional groups, the solution may be basic. Neutralization should only be attempted by trained personnel following a specific, EHS-approved protocol. Otherwise, collect it as-is in a designated aqueous waste container.

Spill Management

Immediate and correct response to a spill is crucial for safety.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if dust is airborne.

• Don PPE: Before cleanup, don the full PPE described in Section 2.

• Containment (Solid Spill): Gently cover the powder with a plastic sheet to minimize dust spreading[3].

• Cleanup:

  • For Solid Spills: Carefully sweep or scoop the material into the solid hazardous waste container. Avoid creating dust[3].

  • For Liquid Spills: Absorb the spill with an inert material like vermiculite or sand. Scoop the absorbent material into the solid hazardous waste container[4].

• Decontamination: Clean the spill area with a suitable solvent and then with soap and water. Collect all cleaning materials as solid hazardous waste[3].

• Reporting: Report the spill to your laboratory supervisor and EHS department, as per your institution's policy.

Below is a workflow diagram summarizing the disposal decision-making process.

Caption: Decision workflow for segregating and disposing of different forms of chemical waste.

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• Highly Potent, Selective, and Orally Bioavailable 4-Thiazol-N-(pyridin-2-yl)pyrimidin-2-amine Cyclin-Dependent Kinases 4 and 6 Inhibitors as Anticancer Drug Candidates . Journal of Medicinal Chemistry. [Link]

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A Senior Scientist's Guide to the Safe Handling of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine

This document provides essential safety and logistical information for the handling and disposal of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine (CAS No. 1004524-64-4). As a compound utilized in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules, its unique structure necessitates a robust understanding of its potential hazards to ensure the safety of all laboratory personnel.[1] This guide is designed for researchers, scientists, and drug development professionals, offering procedural, step-by-step guidance grounded in established safety principles.

Foundational Safety Principles: Understanding the Hazard

The core principle of safe chemical handling is a thorough understanding of the molecule's structure and the hazards associated with its functional groups. 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine is composed of a pyrimidine core and an aminomethyl-benzyl ether group.[2] The primary toxicological concern arises from the aromatic amine moiety.

Aromatic amines as a class present significant health risks.[3][4] They are often readily absorbed through the skin, a major and sometimes underestimated route of exposure.[5][6] Metabolism of aromatic amines can lead to the formation of reactive electrophilic intermediates, which are implicated in their mutagenic and carcinogenic properties.[7][8] Therefore, all handling procedures must be designed to rigorously prevent dermal contact, inhalation, and ingestion.

Hazard Identification and Data Summary

For immediate reference, the key identifying and hazard information for this compound is summarized below.

Property	Value	Source(s)
Chemical Name	2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine	[9]
CAS Number	1004524-64-4	[9]
Molecular Formula	C₁₂H₁₄N₄O	[9]
Molecular Weight	230.27 g/mol	[9]
Physical Form	Solid
GHS Pictogram	GHS07 (Exclamation Mark)	[10]
Signal Word	Warning	[10]
Hazard Statements	H302: Harmful if swallowedH312: Harmful in contact with skinH332: Harmful if inhaled	[10]
Storage	2-8°C, keep in dark place, inert atmosphere

The First Line of Defense: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable and serves as the primary barrier between the researcher and the chemical. The choice of PPE is dictated by the compound's specific hazards, particularly the high risk of dermal absorption.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face	Chemical Safety Goggles & Face Shield	Goggles: Must be tight-sealing (ANSI Z87.1 compliant) to protect against dust particles and potential splashes.[11] Face Shield: To be worn over goggles during procedures with a significant splash or aerosolization risk (e.g., preparing solutions, transfers of large quantities).
Hand Protection	Double-Gloving: Nitrile or Butyl Rubber Gloves	Rationale: Aromatic amines are readily absorbed through the skin.[5][12][13] Damaged skin can significantly increase absorption rates.[11][14] Inner Glove: Standard nitrile examination glove. Outer Glove: A more robust chemical-resistant glove such as butyl rubber or heavy-duty nitrile.[15][16] Always consult the manufacturer's chemical resistance guide for breakthrough times.[17][18] Inspect gloves for any signs of degradation or punctures before and during use.
Body Protection	Chemical-Resistant Lab Coat & Apron	Lab Coat: A fully buttoned, flame-resistant lab coat is mandatory. Apron: A chemical-resistant apron should be worn over the lab coat during procedures where splashes are likely, providing an additional layer of protection.
Respiratory	Certified Chemical Fume Hood	Primary Control: All handling of this compound must occur within a certified chemical fume hood.[19][20] This is the most critical engineering control to prevent inhalation of the solid powder or any aerosols generated during handling.[21] A respirator is not a substitute for a fume hood.

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a systematic, step-by-step protocol is essential for minimizing exposure and ensuring procedural safety. The following workflow outlines the critical stages of handling this compound.

Caption: Workflow for Safe Handling of 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine.

Detailed Steps:

• Preparation:

  • Designate Area: All work must be conducted in a certified chemical fume hood.[19][20] The work surface should be clean and uncluttered.

  • Verify Hood Function: Check the fume hood's certification sticker to ensure it is current. Confirm proper airflow using a visual indicator (e.g., a Kimwipe strip) or the built-in monitor.[20]

  • Assemble Materials: Gather all necessary equipment, chemicals, and a spill kit before starting work to minimize movement in and out of the hood.

  • Don PPE: Put on all required PPE as detailed in Section 3. Pay close attention to proper glove selection and fit.

• Chemical Handling (Inside the Fume Hood):

  • Work Zone: All operations must be performed at least 6 inches inside the sash plane to ensure effective vapor capture.[22][23]

  • Sash Height: Keep the sash at the lowest possible position that is practical for the work being performed (typically no higher than 18 inches). The sash acts as a physical barrier.[19][21]

  • Weighing: To prevent inhalation of fine powders, weigh the solid compound directly within the fume hood. Use a tared weigh boat or container and add the chemical slowly to avoid creating dust.

  • Solution Preparation: When preparing solutions, slowly add the solid to the solvent to prevent splashing.

  • Avoid Rapid Movements: Quick motions in front of the hood can disrupt the airflow and compromise containment.[22]

• Cleanup and Post-Handling:

  • Decontamination: Thoroughly wipe down the work surface and any equipment used with an appropriate solvent.

  • Waste Segregation: All contaminated materials (gloves, weigh boats, pipette tips, etc.) must be disposed of as hazardous waste. Refer to Section 6 for detailed disposal procedures.

  • Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves should be removed first, followed by the lab coat and face shield, and finally the inner gloves.

  • Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Emergency Protocols: Spill and Exposure Management

Preparedness is key to managing unexpected events. All personnel must be familiar with the location of emergency equipment (safety shower, eyewash station, spill kits) and these procedures.

Spill Response

For any spill, the primary goal is to ensure personnel safety and prevent the spread of contamination.

Caption: Emergency Workflow for Spill Response.

• Evacuate and Alert: Immediately alert others in the vicinity. If the spill is large or you are unsure how to proceed, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department.

• Control Spread: For small, manageable spills, prevent the material from spreading by creating a dike around it with an inert absorbent material like vermiculite, sand, or commercial spill pillows.[24]

• Absorb: Gently cover and absorb the spilled material, working from the outside edges inward. Avoid any actions that could create airborne dust.

• Collect: Carefully scoop the absorbed material and any contaminated debris into a designated hazardous waste bag or container.

• Decontaminate: Clean the spill area thoroughly. Specific decontamination solutions for aromatic amines are commercially available.[25][26]

• Dispose: All cleanup materials must be treated as hazardous waste and disposed of according to the protocol in Section 6.[27]

Personnel Exposure

Immediate and thorough decontamination is critical in the event of personnel exposure.

• Skin Contact: Immediately go to the nearest safety shower or sink. Remove any contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[7][27]

• Eye Contact: Proceed immediately to an eyewash station. Hold the eyelids open and flush the eyes for a minimum of 15 minutes.[7][27]

• Inhalation: Move the affected person to fresh air immediately.

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[7]

In all cases of exposure, seek immediate medical attention. Provide the Safety Data Sheet (SDS) for 2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine to the responding medical personnel.

End-of-Life Cycle: Waste Disposal Plan

Proper chemical waste management is crucial for laboratory safety and environmental protection. Improper disposal of aromatic amines can lead to significant contamination.[13]

• Waste Identification and Segregation:

  • This compound is a non-halogenated organic solid .

  • All waste generated from handling this compound, including excess solid, contaminated solutions, and disposable materials (gloves, weigh paper, pipette tips), must be treated as hazardous waste.

  • This waste stream must be segregated from other waste types, especially halogenated solvents, strong acids, and oxidizers.[28][29][30]

• Waste Container Requirements:

  • Use a designated, compatible hazardous waste container (e.g., a high-density polyethylene (HDPE) container for solids and solutions).[28]

  • The container must be in good condition and have a secure, tight-fitting lid. It must be kept closed at all times except when waste is actively being added.[29]

  • Label the container clearly with the words "HAZARDOUS WASTE " and the full chemical name: "2-((4-(Aminomethyl)benzyl)oxy)pyrimidin-4-amine ".[29][31] List all components if it is a mixed waste stream.

• Storage and Collection:

  • Store the waste container in a designated Satellite Accumulation Area within the laboratory.

  • The container should be kept in secondary containment (e.g., a plastic tub) to catch any potential leaks.[29]

  • When the container is full (no more than 90% capacity), or if waste generation is complete, schedule a pickup with your institution's EHS department.[28]

• Final Disposal Method:

  • The collected waste will be handled by certified hazardous waste professionals. The standard and most effective disposal method for this type of organic compound is high-temperature incineration at a licensed facility.[4] This process ensures the complete destruction of the hazardous molecule.

References

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• Chemical Fume Hoods. University of Illinois Division of Research Safety. [Link]

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• Chemical-Resistant Glove Materials: Everything You Need to Know to Choose the Right Glove and Stay Safe. Safeopedia. [Link]

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• SDS 2001 - Aromatic Amine DECONtamination Solution. SKC Inc. [Link]

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• GLOVE SELECTION CHART. WSU Spokane Environmental Health & Safety. [Link]

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• How To Choose The Right chemical resistant Gloves – A Buyer's Guide. Droppe. [Link]

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• Hazardous Materials Disposal Guide. Nipissing University. [Link]

• Non-halogenated Organic Solvents - Standard Operating Procedure. Braun Research Group, University of Delaware. [Link]

• Pyrimidine. chemeurope.com. [Link]

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